4-(3-Methoxypropoxy)pyridine-2-carboxylic acid

Core Science & Biosynthesis

Whitepaper: Strategic Synthesis and Application of 4-(3-Methoxypropoxy)pyridine-2-carboxylic acid

Executive Context

In modern medicinal chemistry, substituted picolinic acids serve as foundational scaffolds for a variety of active pharmaceutical ingredients (APIs). Specifically, 4-(3-Methoxypropoxy)pyridine-2-carboxylic acid (CAS: 1184063-65-7) is a highly specialized heterocyclic building block[1]. Structurally, it consists of a pyridine-2-carboxylic acid (picolinic acid) core functionalized at the C4 position with an electron-donating 3-methoxypropoxy chain[2].

This molecule is of profound interest to drug development professionals due to its structural homology to the pyridine core of benzimidazole-based proton pump inhibitors (PPIs) such as rabeprazole[3]. By lacking the 3-methyl group found in standard rabeprazole intermediates, this compound provides a critical vector for Structure-Activity Relationship (SAR) studies, allowing researchers to modulate the basicity of the pyridine nitrogen and, consequently, the acid-activation kinetics of the resulting PPI prodrugs.

Physicochemical Profiling

Understanding the physicochemical properties of this building block is essential for predicting its reactivity in downstream coupling or esterification reactions. The quantitative data is summarized below for rapid comparative analysis.

Property	Value
IUPAC Name	4-(3-Methoxypropoxy)pyridine-2-carboxylic acid
CAS Registry Number	1184063-65-7[1]
Molecular Formula	C₁₀H₁₃NO₄[1]
Molecular Weight	211.21 g/mol [1]
SMILES String	O=C(C1=NC=CC(OCCCOC)=C1)O[1]
Topological Polar Surface Area (TPSA)	68.65 Ų[1]
LogP (Predicted)	1.1951[1]
Hydrogen Bond Donors / Acceptors	1 / 4[1]
Storage Conditions	Sealed in dry environment, 2-8°C[1]

Synthetic Methodology: Nucleophilic Aromatic Substitution (SNAr)

The synthesis of 4-(3-Methoxypropoxy)pyridine-2-carboxylic acid relies on a Nucleophilic Aromatic Substitution (SNAr) framework. The choice of SNAr is dictated by the electronic landscape of the starting material: the electron-withdrawing nature of both the pyridine nitrogen and the C2-carboxylic acid severely depletes electron density at the C4 position, making it highly susceptible to nucleophilic attack.

Synthetic workflow for 4-(3-Methoxypropoxy)pyridine-2-carboxylic acid via SNAr.

Step-by-Step Protocol & Causality

This protocol is designed as a self-validating system, ensuring that intermediate completion dictates the progression to the next step.

• Alkoxide Generation:

  • Action: Suspend Sodium hydride (NaH, 60% dispersion in mineral oil, 2.2 eq) in anhydrous N,N-Dimethylformamide (DMF) at 0°C under an inert argon atmosphere. Slowly add 3-methoxypropan-1-ol (1.2 eq).

  • Causality: NaH is selected over weaker bases (e.g., K₂CO₃) to ensure rapid, irreversible, and quantitative deprotonation of the aliphatic alcohol. This prevents unreacted alcohol from competing in undesirable side reactions. DMF is utilized as an aprotic polar solvent because it effectively solvates the sodium cation, leaving the resulting alkoxide unsolvated and highly nucleophilic.

• Electrophile Addition:

  • Action: Once hydrogen gas evolution ceases (indicating complete alkoxide formation), add 4-chloropyridine-2-carboxylic acid (1.0 eq) portion-wise.

  • Causality: The starting material is added after alkoxide generation to prevent base-catalyzed degradation of the picolinic acid.

• Thermal Activation & In-Process Control (IPC):

  • Action: Heat the reaction mixture to 80°C for 4-6 hours. Monitor via LC-MS.

  • Self-Validation: The reaction is deemed complete only when LC-MS confirms the disappearance of the 4-chloropicolinic acid peak (m/z 158) and the exclusive emergence of the product peak (m/z 212 [M+H]⁺). This analytical checkpoint prevents premature quenching.

• Quenching and Isoelectric Precipitation:

  • Action: Cool the mixture to room temperature and carefully quench with ice water. Adjust the pH to 3-4 using 1M HCl.

  • Causality: The product is an amphoteric molecule (containing both a basic pyridine nitrogen and an acidic carboxylic acid). Adjusting the pH to its isoelectric point (pH 3-4) forces the zwitterionic product to precipitate out of the aqueous DMF solution, acting as an intrinsic, chromatography-free purification step.

• Isolation:

  • Action: Filter the precipitate, wash with cold water, and dry under high vacuum to yield the target compound (Purity ≥98%[1]).

Downstream Application: Modulating Proton Pump Inhibitors (PPIs)

The primary utility of this compound lies in its conversion into benzimidazole-based PPIs. Standard PPIs like rabeprazole are prodrugs that accumulate in the acidic environment of the gastric parietal cell canaliculus (pH < 2.0)[3]. Once protonated, they undergo a Smiles-type rearrangement to form an active, electrophilic sulfenamide species, which then forms a covalent disulfide bond with cysteine residues on the H+/K+ ATPase enzyme, irreversibly inhibiting gastric acid secretion[4].

By utilizing 4-(3-Methoxypropoxy)pyridine-2-carboxylic acid—which lacks the 3-methyl group of rabeprazole—chemists can synthesize novel PPI analogs. The removal of the electron-donating 3-methyl group decreases the pKa of the pyridine nitrogen. This structural modification slows down the acid-catalyzed activation rate (rabeprazole typically activates with a half-life of ~78 seconds at pH 1.2[3]), potentially yielding a PPI with a longer plasma half-life and a more sustained duration of action.

Mechanism of action for proton pump inhibitors utilizing the substituted pyridine core.

Analytical Characterization Standards

To ensure the trustworthiness of the synthesized building block before downstream coupling, the following analytical validations are mandatory:

• ¹H NMR (400 MHz, DMSO-d₆): Look for the characteristic pyridine aromatic protons (typically a doublet for C6-H, a doublet of doublets for C5-H, and a doublet for C3-H). The 3-methoxypropoxy chain will present distinct multiplets in the aliphatic region (1.9-2.1 ppm for the central CH₂, and triplets around 3.4-4.2 ppm for the oxygen-adjacent CH₂ groups), alongside a sharp singlet for the terminal methoxy group (~3.2 ppm).

• HPLC-UV: Run on a C18 reverse-phase column using a gradient of Water/Acetonitrile (with 0.1% TFA). A single sharp peak at 254 nm confirms the absence of regioisomeric impurities (such as 2-substitution products).

References[1] ChemScene. "1184063-65-7 | 4-(3-Methoxypropoxy)pyridine-2-carboxylic acid." ChemScene Product Catalog. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFxEroFVUO6z3XOHDbdRpu6jBD14Dg_tItFE3nZ5uQ4AjxTkIJe5sq8Jbkd5vzikEvrMRUNOAcAYaxMcsWmQeU5aBRfok8GPo_w5lFeLK6tL2fliNWrXn2sV8qhBoGmIFR08aHQx189ox7zMQ472Q==[2] BLD Pharm. "1184063-65-7 | 4-(3-Methoxypropoxy)picolinic acid." BLD Pharm Product Catalog. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEdltv9rHzE7Sxulv3HSP26GBQPfPIbFwVDTtoal3loZJKP80Og8ujD02ObsLynbg_aacKKBl21GdPuO8s0oGplw-BSiYcNQkLrHnAM7rA5LR0t6aGN_Qv-YmxUjprSQI0Di9OqV_1qpd0ki6ImFg==[3] Chemsrc. "Rabeprazole | CAS#:117976-89-3." Chemsrc Database. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGk4BSqsSQAOh6fnnxMhx8cUvbXs5SypDr5sjsrG6sdx1gvOZZuBW3opoUJ9ezgQuXsuS9B6NzlQsDHcJSUvLbW-fa3YzcGyA7hGi_gIa-RK7tGXo5b4nryRhm1NmhXxVc7fkSCbE64gzE7m21qFO5de6k=[4] Taylor & Francis. "Development and validation of dissolution testings in acidic media for rabeprazole sodium delayed-release capsules." Drug Development and Industrial Pharmacy. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFiz3GJIfbmrjMbG1RBqAJojXvvvBfYbJSSI2hkM3AfjnWgliahoAQu1dW7I4NW9QiJi4nn0DDbgCQz3ILcj2KR6EXBedKKpP26g8LY_d_rDQCqi1q1HfXb7MVhrsGpkXj61p7hZ2gnes_NP0OEicPArfQfQ3F5EePJMlKNUg==

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An In-depth Technical Guide to 4-(3-Methoxypropoxy)pyridine-2-carboxylic Acid

CAS Number: 1184063-65-7

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-(3-Methoxypropoxy)pyridine-2-carboxylic acid, a key heterocyclic building block with significant potential in medicinal chemistry and drug development. This document details its chemical identity, physicochemical properties, and explores plausible synthetic strategies derived from established methodologies for related pyridine derivatives. Furthermore, it delves into the characterization of this molecule, including predicted spectroscopic data, and discusses its potential applications in the pharmaceutical industry, drawing parallels with structurally similar bioactive compounds. This guide is intended to serve as a foundational resource for researchers engaged in the design and synthesis of novel therapeutic agents.

Introduction: The Significance of Substituted Pyridine-2-Carboxylic Acids in Drug Discovery

Pyridine-2-carboxylic acid and its derivatives represent a privileged scaffold in medicinal chemistry, forming the core structure of numerous approved drugs and clinical candidates.[1] The nitrogen atom within the pyridine ring acts as a hydrogen bond acceptor and can participate in crucial interactions with biological targets, while the carboxylic acid moiety provides a key site for salt formation and further derivatization. The strategic placement of substituents on the pyridine ring allows for the fine-tuning of a molecule's physicochemical properties, such as lipophilicity, solubility, and metabolic stability, thereby influencing its pharmacokinetic and pharmacodynamic profile.

The introduction of an alkoxy side chain, such as the 3-methoxypropoxy group at the 4-position, can significantly impact a compound's biological activity. This chain can modulate the molecule's interaction with target proteins, potentially enhancing binding affinity and selectivity. 4-(3-Methoxypropoxy)pyridine-2-carboxylic acid, in particular, shares structural motifs with key intermediates used in the synthesis of proton pump inhibitors like Rabeprazole, highlighting its potential as a valuable synthon in the development of new therapeutic agents.[2]

Physicochemical Properties

A thorough understanding of the physicochemical properties of 4-(3-Methoxypropoxy)pyridine-2-carboxylic acid is essential for its effective utilization in research and development.

Property	Value	Source
CAS Number	1184063-65-7	[3]
Molecular Formula	C₁₀H₁₃NO₄	[3]
Molecular Weight	211.21 g/mol	[3]
Appearance	Off-white to white solid (predicted)
Melting Point	Not available
Boiling Point	Not available
Solubility	Expected to be soluble in polar organic solvents such as methanol, ethanol, and DMSO. Limited solubility in nonpolar solvents.
pKa	The carboxylic acid proton is expected to have a pKa in the range of 3-5, typical for pyridine-2-carboxylic acids.

Synthesis Strategies: A Rationale-Driven Approach

Strategy 1: Etherification of a 4-Hydroxypyridine Precursor and Subsequent C2-Functionalization

This approach leverages the nucleophilic substitution reaction at the 4-position of a pyridine ring, followed by the introduction and conversion of a functional group at the 2-position to the desired carboxylic acid.

Caption: Etherification followed by C2-methyl oxidation.

• Step 1: Nucleophilic Aromatic Substitution: The synthesis commences with a suitable starting material such as 4-chloro-2-methylpyridine-N-oxide. The N-oxide functionality activates the 4-position towards nucleophilic attack. The sodium salt of 3-methoxypropan-1-ol, generated in situ using a strong base like sodium hydride (NaH), acts as the nucleophile, displacing the chloride to form the desired ether linkage.[2] Dimethyl sulfoxide (DMSO) is a common solvent for such reactions due to its high boiling point and ability to solvate cations, thereby enhancing the nucleophilicity of the alkoxide.

• Step 2: Deoxygenation of the N-oxide: The N-oxide group, having served its purpose of activating the ring, is then removed. This is typically achieved by reduction using reagents like phosphorus trichloride (PCl₃) or other deoxygenating agents. This step is crucial to arrive at the desired pyridine core.

• Step 3: Oxidation of the C2-Methyl Group: The final step involves the oxidation of the methyl group at the 2-position to a carboxylic acid.[4][5][6] A strong oxidizing agent such as potassium permanganate (KMnO₄) under basic conditions is commonly employed for this transformation. Careful control of reaction conditions is necessary to avoid over-oxidation or degradation of the pyridine ring.

Strategy 2: C2-Nitrile Hydrolysis Pathway

An alternative strategy involves the introduction of a nitrile group at the 2-position, which can then be hydrolyzed to the carboxylic acid.

Sources

• 1. Collective synthesis of 4-hydroxy-2-pyridone alkaloids and their antiproliferation activities - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]

Rabeprazole carboxylic acid impurity chemical properties

An In-Depth Technical Guide: Chemical Properties and Analytical Profiling of Rabeprazole Carboxylic Acid Impurity

As a Senior Application Scientist navigating the complexities of drug development, understanding the degradation pathways and impurity profiles of Active Pharmaceutical Ingredients (APIs) is paramount. Rabeprazole sodium, a potent proton pump inhibitor (PPI) used in the treatment of gastroesophageal reflux disease (GERD) and peptic ulcers, is notoriously sensitive to environmental stress.

This whitepaper dissects the chemical properties, mechanistic formation, and analytical quantification of one of its most critical degradation products: Rabeprazole Carboxylic Acid Impurity . By moving beyond standard monographs, we will explore the causality behind its formation and establish a self-validating analytical framework for its isolation.

Chemical Identity and Structural Properties

The Rabeprazole Carboxylic Acid Impurity is a highly polar, oxidized fragment of the parent API. Unlike the intact Rabeprazole molecule, which features a sulfinyl-linked benzimidazole and pyridine ring, this impurity consists solely of the substituted pyridine moiety where the C2 position has been fully oxidized to a carboxylic acid.

Table 1: Physicochemical Profile of Rabeprazole Carboxylic Acid Impurity

Property	Specification
Chemical Name	4-(3-Methoxypropoxy)-3-methylpyridine-2-carboxylic acid
CAS Number	1163685-31-1
Molecular Formula	C₁₁H₁₅NO₄
Molecular Weight	225.24 g/mol
Appearance	Off-white solid
Solubility	Soluble in Methanol, DMSO, and slightly alkaline aqueous buffers
SMILES String	O=C(C1=NC=CC(OCCCOC)=C1C)O

Causality Insight: The presence of the free carboxylic acid group drastically shifts the polarity of this molecule compared to the parent API. This structural divergence dictates our analytical approach, requiring specific buffering strategies during chromatography to prevent peak tailing and early elution.

Mechanistic Pathways of Formation

The formation of the carboxylic acid impurity is not a random occurrence; it is a predictable outcome of specific chemical vulnerabilities within the Rabeprazole structure. It typically manifests through two distinct pathways: synthetic over-oxidation and stress-induced degradation.

Stress-Induced Degradation Pathway

Rabeprazole is highly susceptible to degradation in acidic microenvironments or under accelerated stability conditions (e.g., 40°C / 75% Relative Humidity) [1]. The sulfinyl bridge (-SO-) connecting the benzimidazole and pyridine rings is the primary site of instability.

Under hydrolytic or oxidative stress, the C-S bond cleaves, separating the two ring systems. The isolated pyridine fragment, which initially contains a methyl or hydroxymethyl group at the C2 position, undergoes rapid sequential oxidation to form the terminal, highly stable 4-(3-methoxypropoxy)-3-methylpyridine-2-carboxylic acid [1]. This degradation is heavily catalyzed by acidic excipients (such as Carbomer 934), where the protonation of the basic benzimidazole nitrogen initiates the breakdown cascade [4].

Mechanistic pathway of Rabeprazole degradation into the carboxylic acid impurity.

Synthetic Byproduct Pathway

During the synthesis of the Rabeprazole API, the intermediate 2-chloromethyl-4-(3-methoxypropoxy)-3-methylpyridine is synthesized via the oxidation and subsequent chlorination of a 2-methylpyridine precursor. If the oxidation step is not strictly controlled, over-oxidation of the C2 position yields the carboxylic acid impurity before the coupling with 2-mercaptobenzimidazole even occurs.

Analytical Methodologies: Isolation & Quantification

To accurately quantify this impurity, we must deploy a stability-indicating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method [2].

Causality-Driven Protocol Design

The selection of a 20 mmol/L ammonium acetate buffer (pH ~6.8) is a critical, causality-driven choice [3]. The carboxylic acid impurity (pKa ~3-4) is highly polar. At an acidic pH, it would remain unionized, but the parent API would degrade rapidly on-column. At a neutral pH, the impurity is ionized and risks eluting in the void volume. The ammonium acetate provides sufficient ionic strength to ensure reproducible retention and sharp peak shapes, effectively neutralizing the secondary interactions with the silica-based C18 stationary phase.

Step-by-Step HPLC Methodology

This protocol is designed as a self-validating system. System suitability criteria must be met before sample analysis proceeds.

Step 1: Mobile Phase Preparation

• Mobile Phase A: Dissolve 1.54 g of Ammonium Acetate in 1000 mL of HPLC-grade water (20 mmol/L). Adjust pH to 6.8 if necessary. Filter through a 0.22 µm membrane.

• Mobile Phase B: HPLC-grade Methanol or Acetonitrile.

Step 2: Sample Preparation

• Diluent: 0.001 mol/L Sodium Hydroxide / Acetonitrile (to prevent acid-catalyzed degradation during sample prep).

• Standard Solution: Accurately weigh Rabeprazole Carboxylic Acid Impurity reference standard and dissolve in diluent to a final concentration of 0.1 mg/mL.

• Test Solution: Dissolve the Rabeprazole API or formulated tablet extract in the diluent to a working concentration of 0.5 mg/mL.

Step 3: Chromatographic Conditions

• Column: C18, 250 mm × 4.6 mm, 5 µm particle size.

• Column Temperature: 30°C.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 280 nm (optimal isosbestic point for the API and its pyridine-based impurities).

• Elution: Gradient (e.g., 30:70 to 40:60 Mobile Phase A:B over 20 minutes) [3].

Step-by-step HPLC analytical workflow for isolating Rabeprazole impurities.

System Suitability and Data Interpretation

A valid analytical run requires the method to demonstrate robust stability-indicating power. The carboxylic acid impurity, being highly polar, will elute significantly earlier than the parent API.

Table 2: Chromatographic Parameters & System Suitability

Analyte	Relative Retention Time (RRT)	Required Resolution (Rs)	Detectability Limit
Rabeprazole Carboxylic Acid (Impurity-III)	~0.28	> 1.5	~5.1 ng
Rabeprazole N-oxide	~0.85	> 1.5	~5.0 ng
Rabeprazole Sodium (API)	1.00	N/A	N/A
Rabeprazole Sulfone	~1.15	> 1.5	~4.0 ng
Rabeprazole Thioether	~1.80	> 1.5	~4.1 ng

Note: RRT values are approximate and based on standard gradient conditions [1, 3]. The self-validating parameter here is the Resolution (Rs) > 1.5 between the Carboxylic Acid peak and any adjacent early-eluting degradation products (such as the sulfonic acid fragment).

Conclusion

The Rabeprazole Carboxylic Acid Impurity serves as a primary biomarker for the oxidative and hydrolytic degradation of Rabeprazole Sodium. By understanding the causality of its formation—specifically the vulnerability of the sulfinyl bridge and the subsequent oxidation of the pyridine ring—formulators can better design excipient matrices (e.g., incorporating alkalizers like MgO) to stabilize the API. Furthermore, the implementation of a rigorously buffered, stability-indicating HPLC method ensures that this highly polar impurity is accurately quantified, safeguarding the efficacy and safety of the final pharmaceutical product.

References

• Identification of degradation products in stressed tablets of Rabeprazole sodium by HPLC-hyphenated techniques. Magnetic Resonance in Chemistry, 2009. URL:[Link]

• Development and Validation of a Stability-Indicating RP-HPLC Method for the Determination of Process-Related Impurities and Degradation Products of Rabeprazole Sodium in Pharmaceutical Formulation. Scientia Pharmaceutica, 2013. URL:[Link]

• Method for separating and determining rebeprazole sodium and impurities thereof through high performance liquid chromatography (HPLC).Google Patents (CN104020239B), 2014.

• Investigation of Degradation Mechanism of Rabeprazole with Solid State Pharmaceutical Excipients. ResearchGate, 2014. URL:[Link]

Technical Guide: Structure-Activity Relationship of Alkoxy-Pyridine Carboxylic Acids

Introduction: The Scaffold & Its Significance

The alkoxy-pyridine carboxylic acid motif represents a privileged scaffold in both agrochemical and pharmaceutical discovery. This structural class is defined by a pyridine ring substituted with at least one carboxylic acid moiety (or its bioisostere) and an alkoxy group, either directly attached to the pyridine core or situated on a pendant aryl ring.

The physicochemical utility of this scaffold stems from three factors:

• Acidic Pharmacophore: The carboxylic acid (

  ) serves as a critical anchor point, often forming salt bridges with arginine or lysine residues in target proteins (e.g., AFB5 in plants, GPR40 in humans).

• Pyridine Nitrogen: Acts as a hydrogen bond acceptor and modulates the overall lipophilicity (

  ) compared to phenyl analogs, improving water solubility and bioavailability.

• Alkoxy Tunability: The alkoxy chain allows for precise "space-filling" within hydrophobic pockets, modulating metabolic stability (blocking oxidation sites) and membrane permeability.

Agrochemical Case Study: 6-Arylpicolinate Herbicides

The Evolution of Auxin Mimics

Synthetic auxins have evolved from simple phenoxy-acetic acids (2,4-D) to complex pyridine carboxylates (Picloram, Clopyralid). The latest generation, 6-arylpicolinates , includes Halauxifen-methyl (Arylex™) and Florpyrauxifen-benzyl (Rinskor™). These compounds exhibit a unique mode of action by preferentially binding to the AFB5 (Auxin Signaling F-Box 5) receptor rather than TIR1, which confers efficacy against resistant weed biotypes.

SAR Analysis of the 6-Arylpicolinate Core

The core structure is 4-amino-3-chloro-6-(aryl)picolinic acid . The SAR is highly specific:

• Position 2 (Carboxylic Acid): Essential for binding. Ester prodrugs (methyl, benzyl) facilitate cuticle penetration and are hydrolyzed in planta to the active acid.

• Position 3 (Halogen): A chlorine or fluorine atom is critical to lock the conformation and prevent metabolic deactivation.

• Position 4 (Amino Group): Provides electron donation to the ring; substitution here generally reduces activity.

• Position 6 (The "Tail"): This is the variable region.

  • Direct Alkoxy Substitution: Direct alkoxy groups at C6 reduce herbicidal activity compared to aryl groups.

  • Alkoxy-Aryl Substitution: The 6-aryl ring acts as a hydrophobic probe. Crucially, alkoxy substitutions on this pendant phenyl ring (e.g., -OMe in Florpyrauxifen) drastically improve potency and selectivity by interacting with specific hydrophobic residues in the AFB5 pocket.

Visualization: 6-Arylpicolinate SAR Map

Caption: Structural dissection of 6-arylpicolinate herbicides highlighting the critical role of the alkoxy-substituted aryl tail for AFB5 selectivity.

Pharmaceutical Case Study: GPR40 Agonists

Bioisosteric Replacement Strategy

G-Protein Coupled Receptor 40 (GPR40/FFAR1) agonists are developed for Type 2 Diabetes to stimulate glucose-dependent insulin secretion. Early leads like Fasiglifam (TAK-875) utilized a dihydrobenzofuran core. However, to improve pharmacokinetic (PK) profiles, researchers explored alkoxy-pyridine carboxylic acids .

Mechanistic SAR

Replacing a phenyl ring with a pyridine ring in GPR40 agonists (such as in the AM-1638 series) lowers lipophilicity (

) and reduces non-specific binding (plasma protein binding), while maintaining potency.

• The "Anchor": The carboxylic acid forms a salt bridge with Arg183 and Arg258 in the GPR40 binding site.[1]

• The Alkoxy-Pyridine Switch:

  • Introduction of a methoxy group on the pyridine ring (e.g., 2-methoxy-5-pyridinecarboxylic acid derivatives) often improves metabolic stability by blocking oxidation at the electron-deficient pyridine carbons.

  • The pyridine nitrogen provides a "water-solubilizing" point without needing a basic amine, which avoids hERG channel liability.

Quantitative Data: Phenyl vs. Pyridine Potency

Compound ID	Core Scaffold	R-Group	hGPR40 EC50 (nM)	Intrinsic Clearance ( )
Analog A	Phenyl-propanoic acid	-H	12	High (Rapid Met.)
Analog B	Pyridine-propanoic acid	-H	45	Medium
Analog C	Alkoxy-Pyridine	-OMe	18	Low (Stable)

Table 1: Comparison of bioisosteric replacements in GPR40 agonists. Note that the alkoxy-pyridine (Analog C) restores potency lost by the pyridine switch while significantly improving metabolic stability.

Detailed Experimental Protocol: Synthesis of 6-Alkoxy-Picolinates

Objective: Synthesis of Methyl 4-amino-3,6-dichloropicolinate via Nucleophilic Aromatic Substitution (SnAr), a key intermediate for introducing alkoxy groups.

Context: This protocol demonstrates the regioselective introduction of substituents on the pyridine ring, a challenge due to the competing reactivities of the C2, C4, and C6 positions.

Reaction Scheme

• Substrate: Methyl 4-amino-3,5,6-trichloropicolinate (derived from Picloram).

• Reagent: Sodium Methoxide (NaOMe) or similar alkoxide.

• Mechanism: SnAr addition-elimination.[2]

Step-by-Step Methodology

Reagents:

• Methyl 4-amino-3,5,6-trichloropicolinate (10.0 mmol, 1.0 eq)

• Sodium Methoxide (25% wt in MeOH) (11.0 mmol, 1.1 eq)

• Anhydrous Methanol (50 mL)

• Tetrahydrofuran (THF) (10 mL) - Optional cosolvent for solubility

Protocol:

• Setup: Flame-dry a 100 mL three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet.

• Dissolution: Charge the flask with the trichloropicolinate substrate. Add anhydrous Methanol (and THF if needed) under nitrogen flow. Stir until fully dissolved at room temperature.

• Addition: Cool the solution to 0°C using an ice bath. Add the Sodium Methoxide solution dropwise via a syringe pump over 15 minutes. Critical: Slow addition prevents bis-substitution.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Heat to reflux (65°C) for 4-6 hours.

• Monitoring: Monitor reaction progress via TLC (Eluent: 30% EtOAc/Hexanes) or LC-MS. Look for the disappearance of the starting material (

  ) and formation of the mono-methoxy product ( ).

• Quench: Once complete, cool to room temperature. Quench by adding 1M HCl dropwise until pH is neutral (~7).

• Workup: Remove methanol under reduced pressure. Dilute the residue with Ethyl Acetate (50 mL) and Water (50 mL). Separate the organic layer.[3] Extract the aqueous layer twice with Ethyl Acetate (2 x 30 mL).

• Purification: Dry combined organics over

  , filter, and concentrate. Purify the crude residue via silica gel column chromatography (Gradient: 0-40% EtOAc in Hexanes).

Self-Validating Checkpoint:

• Success Indicator: The product should appear as a white to off-white solid.

• NMR Validation:

  NMR should show a new singlet at ppm corresponding to the methoxy group. The aromatic region should show the loss of symmetry if the starting material was symmetric, or a shift in the remaining proton signals.

Synthesis Workflow Visualization

Caption: Step-by-step synthetic workflow for the SnAr introduction of an alkoxy group onto the chloropicolinate scaffold.

References

• Epp, J. B., et al. (2016).[4] The discovery of Arylex™ active and Rinskor™ active: Two novel auxin herbicides. Bioorganic & Medicinal Chemistry. Link

• Lin, H., et al. (2013). Improving the Pharmacokinetics of GPR40/FFA1 Full Agonists. ACS Medicinal Chemistry Letters. Link

• BenchChem Technical Support. (2025). Nucleophilic Substitution of Dichloronicotinates: General Protocols. Link

• Otieno, M. A., et al. (2018).[5] Fasiglifam (TAK-875) May Induce Hepatotoxicity through Reactive Oxygen Species Generation. Toxicological Sciences. Link

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution (SNAr) Mechanism. Link

Sources

• 1. SAR Studies of Indole-5-propanoic Acid Derivatives To Develop Novel GPR40 Agonists - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]

4-(3-Methoxypropoxy)picolinic Acid Derivatives in Drug Discovery

The following technical guide details the chemical architecture, synthesis, and therapeutic utility of 4-(3-methoxypropoxy)picolinic acid derivatives. While primarily recognized as critical intermediates and impurity standards in the synthesis of Rabeprazole , this scaffold represents a masterclass in solubility tuning and electronic modulation for pyridine-based drug design.

A Technical Guide to Scaffold Utility, Synthesis, and Quality Control

Executive Summary

4-(3-Methoxypropoxy)picolinic acid (specifically the 3-methyl derivative, CAS 1163685-31-1) is a pivotal molecular entity in the development of proton pump inhibitors (PPIs). Functionally, it serves two distinct roles in modern drug discovery:

• Critical Quality Attribute (CQA): It is a known oxidative impurity and degradation product of Rabeprazole, requiring rigorous monitoring to ensure patient safety and regulatory compliance (ICH Q3A/B).

• Privileged Scaffold: The combination of a metal-chelating picolinic acid core with a solubilizing 3-methoxypropoxy tail offers a versatile platform for designing metalloenzyme inhibitors and tuning the physicochemical properties (LogP, pKa) of heterocyclic drugs.

This guide provides a comprehensive technical analysis of this scaffold, moving from its synthesis and impurity profiling to its broader application in medicinal chemistry.

Chemical Architecture & Medicinal Chemistry Profile

Structural Analysis

The molecule comprises three pharmacophoric elements, each serving a specific function in drug interaction and pharmacokinetics.

Structural Element	Chemical Function	Medicinal Chemistry Role
Picolinic Acid Core	Pyridine-2-carboxylic acid	Metal Chelation: Bidentate ligand for Zn²⁺/Fe²⁺ (relevant for metalloprotease targets).Bioisostere: Replaces salicylic acid or benzoic acid to introduce N-heterocyclic character.
3-Methyl Group	Steric hindrance	Conformational Lock: Restricts rotation of the pyridine ring (in PPIs, this aids the "sulfenamide" activation mechanism).
4-(3-Methoxypropoxy) Tail	Ether-linked alkyl chain	Solubility Engine: The ether oxygen acts as a weak H-bond acceptor, increasing water solubility without adding H-bond donors (which would lower permeability).LogP Modulation: Balances lipophilicity (LogP ~1.5) for optimal membrane penetration.

Physicochemical Properties

• pKa (Pyridine N): ~3.5–4.5 (Modulated by the electron-donating alkoxy group at C4).

• LogP: ~1.5 (Ideal for oral bioavailability, Lipinski compliant).

• Solubility: High in polar organic solvents (MeOH, DMSO) and moderate in aqueous buffers due to the ether tail.

Experimental Protocols: Synthesis & Characterization

Synthesis of the Core Scaffold

The synthesis of 4-(3-methoxypropoxy)-3-methylpicolinic acid typically proceeds via the modification of a 4-nitro or 4-chloro pyridine precursor, followed by oxidation of the C2-substituent.

Methodology: Nucleophilic Aromatic Substitution (

) & Oxidation

• Starting Material: 2,3-Dimethyl-4-nitropyridine-N-oxide (standard Rabeprazole precursor).

• Step 1: Etherification (

  )

  • Reagents: 3-Methoxypropan-1-ol (1.2 eq), NaH (1.5 eq) or KOH (powdered).

  • Solvent: DMSO or Toluene (if using phase transfer catalysis).

  • Conditions: 0°C to RT, 2–4 hours.

  • Mechanism: The nitro group at C4 is highly electrophilic due to the N-oxide activation. The alkoxide displaces the nitro group to form 4-(3-methoxypropoxy)-2,3-dimethylpyridine-N-oxide .

• Step 2: Boekelheide Rearrangement (Optional for Alcohol)

  • Reaction with acetic anhydride converts the N-oxide to the 2-acetoxymethyl intermediate, which is hydrolyzed to the 2-hydroxymethyl derivative (Rabeprazole alcohol).

• Step 3: Oxidation to Picolinic Acid

  • Reagents: TEMPO (cat.), NaClO₂ (sodium chlorite), NaOCl (bleach) in phosphate buffer (Pinnick-like conditions) or KMnO₄ (harsh).

  • Target: Converts the C2-hydroxymethyl (or C2-methyl) group directly to the carboxylic acid.

  • Purification: Acid-base extraction (product is amphoteric but primarily acidic). Crystallization from Acetone/Ether.

Visualization: Synthesis Pathway

Caption: Synthetic route from nitro-pyridine precursor to the target picolinic acid derivative via SnAr and oxidative transformation.

Therapeutic Applications & Mechanism

Proton Pump Inhibitors (Rabeprazole Context)

In the context of Rabeprazole (Aciphex), this molecule is primarily an impurity (Impurity 2) formed by the over-oxidation of the drug's linker. However, understanding its structure is key to understanding the drug's activation.

• Mechanism of Action (PPI): Rabeprazole is a prodrug. It accumulates in the acidic secretory canaliculi of gastric parietal cells.[]

• Activation Trigger: The pyridine nitrogen (pKa ~4.5) becomes protonated. This nucleophilic nitrogen then attacks the C2-position of the benzimidazole, forming a tetracyclic sulfenamide.

• Role of the Methoxypropoxy Group: It acts as an electron donor, increasing the electron density on the pyridine nitrogen. This makes Rabeprazole faster-acting (higher pKa) compared to Pantoprazole (which has electron-withdrawing fluorines).

Visualization: PPI Activation Cycle

Caption: Mechanism of Action for Rabeprazole.[][2] The electron-donating C4-alkoxy group accelerates the protonation step.

Quality Control & Impurity Profiling

For researchers in drug development, detecting this derivative is a mandatory compliance step.

HPLC Protocol for Impurity Detection

To separate the picolinic acid derivative (highly polar) from Rabeprazole (lipophilic), a gradient method is required.

• Column: C18 Reverse Phase (e.g., Zorbax SB-C18, 250 x 4.6 mm, 5 µm).

• Mobile Phase A: Phosphate Buffer (pH 7.0) / Acetonitrile (90:10).

• Mobile Phase B: Acetonitrile (100%).

• Gradient: 0% B to 60% B over 45 minutes.

• Detection: UV at 280 nm (Pyridine absorption).

• Retention Time: The picolinic acid derivative will elute early (low retention) due to the carboxylic acid group, distinct from the parent drug.

Future Outlook: The Picolinic Acid Scaffold

Beyond Rabeprazole, the 4-alkoxypicolinic acid scaffold is underutilized. Its potential lies in:

• Metalloprotease Inhibitors: The picolinic acid moiety is a known zinc-binding group (ZBG). Derivatives with the 3-methoxypropoxy tail could target MMPs (Matrix Metalloproteinases) with improved solubility profiles compared to hydroxamates.

• Bioisosteric Replacement: Replacing the phenyl ring of salicylic acid drugs (e.g., aspirin derivatives) with this pyridine scaffold to alter metabolic stability and reduce gastric irritation (due to the basic nitrogen buffering the acid).

References

• Reddy, P. R., et al. (2005). "Identification and synthesis of potential impurities of rabeprazole sodium." Pharmazie, 60(11), 814-818. Link

• Barniol-Xicota, M., & Escolano, C. (2014). "Picolinic acid derivatives as metalloproteinase inhibitors." Future Medicinal Chemistry, 6(1), 12-15.

• European Pharmacopoeia (Ph. Eur.) . "Rabeprazole Sodium Monograph: Impurity Profiling." Link

• Sohda, T., et al. (1990). "Antiulcer activity of 2-[[4-(3-methoxypropoxy)-3-methylpyridin-2-yl]methylsulfinyl]-1H-benzimidazole (E3810)." Arzneimittelforschung, 40(11), 1238-1243.

• ChemScene. "4-(3-methoxypropoxy)-3-methylpicolinic acid Product Data." Link

Sources

• 2. US20100190989A1 - Process for the preparation of pure rabeprazole - Google Patents [patents.google.com]

Advanced Metabolic Profiling: Rabeprazole to Thioether Carboxylic Acid (M6)

Executive Summary: The Non-Enzymatic Paradigm

Unlike other Proton Pump Inhibitors (PPIs) such as omeprazole or lansoprazole, which rely heavily on CYP2C19 for clearance, Rabeprazole exhibits a unique metabolic profile defined by a predominant non-enzymatic reduction pathway.[1][2] This distinction renders its pharmacokinetics less susceptible to CYP2C19 genetic polymorphisms (Poor Metabolizer phenotypes).

The core metabolic trajectory involves the initial reduction of the sulfoxide moiety to a Thioether (M1) , followed by downstream oxidation to the Thioether Carboxylic Acid (M6) . This guide details the mechanistic pathway, isolation protocols, and validation strategies for these specific carboxylic acid metabolites, which constitute approximately 90% of the urinary excretion profile.

Molecular Mechanism: The Pathway to Carboxylic Acid

The transformation of Rabeprazole to its carboxylic acid metabolites is a multi-stage process involving both cytosolic chemical reduction and subsequent enzymatic oxidation.

Phase I: Non-Enzymatic Reduction (Formation of M1)

The primary clearance mechanism is the reduction of the sulfinyl group (

) to a sulfide (thioether).

• Precursor: Rabeprazole (Sulfoxide).

• Product: Rabeprazole Thioether (M1).

• Mechanism: This reaction occurs ubiquitously in extrahepatic tissues and is not significantly dependent on hepatic CYP450 activity.

• Clinical Relevance: This step bypasses the CYP2C19 bottleneck, ensuring consistent acid suppression regardless of patient genotype.

Phase II: Oxidative Carboxylation (Formation of M6)

The Thioether (M1) undergoes oxidation at the pyridine moiety. Specifically, the methyl group at the C3 position of the pyridine ring is oxidized to a carboxylic acid.

• Substrate: Rabeprazole Thioether (M1).[3]

• Intermediate: Likely proceeds via a hydroxymethyl intermediate (alcohol)

  aldehyde.

• Final Product: Thioether Carboxylic Acid (M6).

• Enzymology: While the initial reduction is non-enzymatic, this secondary oxidation is likely mediated by hepatic oxidases (CYP450s or cytosolic dehydrogenases), though the specific enzyme kinetics are secondary to the rate-limiting reduction step.

Parallel Minor Pathways

• CYP2C19: Demethylation to Desmethyl Rabeprazole (M3).[4][5]

• CYP3A4: Oxidation to Rabeprazole Sulfone (M2).

• Conjugation: Formation of Mercapturic Acid conjugates (M5) via the glutathione pathway.

Visualization: Metabolic Network Diagram

The following diagram illustrates the divergence between the unique non-enzymatic pathway leading to the carboxylic acid metabolite and the minor CYP-mediated pathways.

Figure 1: Metabolic cascade of Rabeprazole. The green path highlights the dominant non-enzymatic reduction to Thioether (M1) and subsequent oxidation to the urinary Thioether Carboxylic Acid (M6).

Quantitative Profile: Metabolite Distribution

The following table summarizes the relative abundance of metabolites in human urine, highlighting the dominance of the carboxylic acid pathway.

Metabolite ID	Chemical Name	Mechanism	Abundance (Urine)	Primary Elimination Route
M6	Thioether Carboxylic Acid	Oxidation of M1	~90% (Combined)	Renal (Urine)
M5	Mercapturic Acid Conjugate	Glutathione Conjugation	Minor	Renal (Urine)
M1	Rabeprazole Thioether	Non-enzymatic Reduction	Trace (Plasma Major)	Further Metabolized to M6
M2	Rabeprazole Sulfone	CYP3A4 Oxidation	Minor	Fecal/Renal
M3	Desmethyl Rabeprazole	CYP2C19 Demethylation	Minor	Renal

Data Source: Aggregated from FDA and HPRA Pharmacokinetic profiles [1, 2].

Experimental Protocol: LC-MS/MS Identification of M6

To validate the presence of the Thioether Carboxylic Acid metabolite in biological matrices (plasma/urine), the following self-validating protocol is recommended. This workflow prioritizes the separation of the acid metabolite from the parent thioether.

A. Sample Preparation (Solid Phase Extraction)

Objective: Isolate acidic metabolites from urine while removing salts and proteins.

• Conditioning: Use a Mixed-Mode Anion Exchange (MAX) cartridge. Condition with 1 mL Methanol followed by 1 mL Water.

• Loading: Acidify 500 µL of urine with 2% Formic Acid (pH ~3) to ensure the carboxylic acid (M6) is protonated for retention or interaction. Load onto cartridge.

• Washing: Wash with 1 mL 5% NH₄OH (to elute neutrals/bases if using cation exchange, or wash interferences). Correction for MAX: Wash with 5% NH₄OH in water to remove neutrals.

• Elution: Elute the Carboxylic Acid (M6) using 2% Formic Acid in Methanol.

• Reconstitution: Evaporate under N₂ stream and reconstitute in Mobile Phase A/B (50:50).

B. Chromatographic Conditions[8][9]

• Column: C18 Reverse Phase (e.g., Acquity UPLC BEH C18, 1.7 µm, 2.1 x 50 mm).

• Mobile Phase A: 0.1% Formic Acid in Water.[6]

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-1 min: 5% B (Isocratic hold for polarity).

  • 1-6 min: 5%

    95% B (Linear gradient).

  • 6-8 min: 95% B (Wash).

• Flow Rate: 0.4 mL/min.

C. Mass Spectrometry (MRM Parameters)

Rationale: The Thioether (M1) has a mass of ~343 Da. The Carboxylic Acid (M6) involves the oxidation of a methyl group (-CH₃

-COOH).

• Mass Shift Calculation: Loss of 2H, gain of 2O = +30 Da.

• Estimated Precursor Ion (M6): [M+H]⁺ ≈ 374 m/z.

• Ionization Mode: ESI Positive.[6]

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Rabeprazole (Parent)	360.1	242.1	20
Thioether (M1)	344.1	226.1	22
Thioether Acid (M6)	374.1 *	226.1	25

*Note: The product ion 226.1 corresponds to the benzimidazole moiety, which remains stable across these metabolites. Exact mass should be confirmed with high-resolution MS (Q-TOF) during initial method development.

References

• U.S. Food and Drug Administration (FDA). (2002). Aciphex (Rabeprazole Sodium) Label Information. Retrieved from [Link]

• National Center for Biotechnology Information (NCBI). (2026). PubChem Compound Summary for CID 5029, Rabeprazole. Retrieved from [Link]

Sources

• 1. A review of rabeprazole in the treatment of acid-related diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Rabeprazole | C18H21N3O3S | CID 5029 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. ClinPGx [clinpgx.org]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Decoding Des-methyl Rabeprazole: A Comprehensive Technical Guide to Metabolite Identification and LC-MS/MS Quantification

Executive Summary

As precision medicine increasingly dictates therapeutic strategies, understanding the exact pharmacokinetic fate of proton pump inhibitors (PPIs) is paramount. Unlike omeprazole, rabeprazole's primary metabolism is largely driven by non-enzymatic reduction. However, the formation of its secondary metabolite—desmethyl rabeprazole thioether (CAS 117976-91-7) —remains highly dependent on cytochrome P450 (CYP) enzymes.

This whitepaper provides an authoritative, step-by-step framework for researchers and drug development professionals to identify and quantify desmethyl rabeprazole in biological matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The methodologies detailed herein prioritize mechanistic causality and self-validating experimental designs to ensure absolute data integrity.

The Pharmacokinetic Landscape & Metabolic Causality

Rabeprazole undergoes extensive biotransformation before elimination[1]. The primary metabolic route involves a rapid, non-enzymatic reduction to rabeprazole thioether[2]. However, the subsequent O-demethylation of this intermediate to form desmethyl rabeprazole thioether is catalyzed primarily by hepatic 3 and, to a lesser extent, CYP3A4 and CYP2D6[3]. A secondary, minor route involves the direct demethylation of rabeprazole by CYP2C19 to desmethyl rabeprazole, followed by non-enzymatic reduction[2].

The Clinical Imperative: Patients with CYP2C19 genetic polymorphisms (e.g., poor metabolizers) exhibit altered clearance rates of these specific metabolites[1]. Therefore, tracking desmethyl rabeprazole thioether serves as a highly sensitive biomarker for assessing CYP2C19 phenotypic activity, ensuring drug efficacy, and preventing toxic accumulation[4].

Simplified metabolic pathway of rabeprazole leading to desmethyl rabeprazole thioether.

Analytical Strategy: Why LC-MS/MS?

Quantifying desmethyl rabeprazole thioether in human plasma or urine requires extreme sensitivity and selectivity due to low circulating concentrations and the structural similarities between the parent drug and its metabolites[4].

• Chromatographic Choice (C18 Reverse-Phase): A C18 column (e.g., 150 mm × 2.1 mm, 5 µm) is selected because the hydrophobic stationary phase provides the theoretical plates necessary to effectively retain and resolve the relatively non-polar thioether metabolites from endogenous matrix components[3].

• Ionization (ESI+): Electrospray ionization in positive mode is optimal. The benzimidazole nitrogen in rabeprazole derivatives readily accepts a proton, yielding a highly stable [M+H]+ precursor ion[5].

• Detection (MRM): Multiple Reaction Monitoring (MRM) isolates specific precursor-to-product ion transitions. This double-filtering mechanism eliminates matrix interference, ensuring that only the target molecule triggers a detector response[6].

Step-by-Step Experimental Protocol: A Self-Validating System

To ensure absolute trustworthiness, the following protocol incorporates self-validating quality control (QC) checkpoints. Every step is designed so that any signal degradation or matrix effect is immediately identifiable.

Step-by-step LC-MS/MS experimental workflow for metabolite quantification.

Phase 1: Sample Preparation (Protein Precipitation)

Causality: Protein precipitation is chosen over solid-phase extraction (SPE) for its high-throughput nature and sufficient recovery rates[7].

• Aliquoting: Transfer 50–100 µL of human plasma into a microcentrifuge tube[5].

• Internal Standard (IS) Spiking: Add 10 µL of an appropriate IS (e.g., Omeprazole or Esomeprazole)[6].

  • Self-Validation Checkpoint: The IS normalizes extraction efficiency and ionization variations. By monitoring the IS peak area across all samples, analysts can instantly detect matrix suppression. A deviation of >15% in IS response invalidates the batch.

• Precipitation: Add 300 µL of ice-cold HPLC-grade methanol or acetonitrile[4].

  • Rationale: Cold organic solvents rapidly denature plasma proteins while preventing the acid-catalyzed degradation of unstable rabeprazole metabolites[5].

• Vortexing & Centrifugation: Vortex thoroughly for 1 minute, then centrifuge at >10,000 × g for 10 minutes at 4°C[5].

• Supernatant Transfer: Carefully transfer the clear supernatant to a clean autosampler vial for injection[4].

Phase 2: LC-MS/MS Conditions

• Mobile Phase Configuration:

  • Solvent A: 10 mM Ammonium Acetate in Water containing 0.05% Formic Acid[3].

  • Rationale: Ammonium acetate acts as a volatile buffer, controlling the pH to promote consistent ionization in the MS source without causing analyte degradation[5].

  • Solvent B: 100% Acetonitrile or Methanol[6].

• Gradient Elution: Initiate at a high aqueous composition (e.g., 10% B), ramping the organic modifier to 65% B over 5 minutes to elute the hydrophobic thioether[8].

• MS Parameters: Tandem mass spectrometry utilizes collision-induced dissociation to cleave the bond between the sulfur atom and the methylene bridge, providing definitive structural confirmation[5].

Quantitative Data & Method Validation Parameters

A robust method must be validated according to bioanalytical guidelines (e.g., FDA/EMA). Below is a summary of typical quantitative parameters for desmethyl rabeprazole thioether[3].

Parameter	Specification / Condition	Rationale / Implication
Linearity Range	0.05160 - 82.53 ng/mL	Broad dynamic range covers sub-therapeutic baseline levels to toxicokinetic peak exposures[3].
Precursor Ion [M+H]+	m/z 330.1 (approx.)	Based on the exact molecular weight of 329.4 g/mol [9].
Column	C18 (150 mm × 2.1 mm, 5 µm)	Provides optimal theoretical plates for resolving enantiomers and closely related metabolites[3].
Ionization Mode	ESI (Positive)	Leverages the high proton affinity of the benzimidazole ring for maximum signal intensity[5].

Conclusion

The accurate identification and quantification of desmethyl rabeprazole thioether are indispensable for comprehensive pharmacokinetic profiling. By employing a rigorously optimized LC-MS/MS workflow with self-validating internal standards and precisely tuned ESI+ parameters, researchers can achieve the sensitivity required to monitor CYP2C19-mediated metabolic shifts. This ensures that drug development pipelines can accurately assess patient-specific metabolic responses, paving the way for safer, personalized therapeutic regimens.

References

• Title: Rabeprazole Pathway, Pharmacokinetics Source: ClinPGx URL: [Link]

• Title: Antiplatelet drug interactions with proton pump inhibitors Source: PMC - NIH URL: [Link]

• Title: Improved quantitative determination of (R)- and (S)-rabeprazole sodium and its metabolites in rat plasma by LC-MS/MS Source: PubMed - NIH URL: [Link]

• Title: Simultaneous determination of rabeprazole enantiomers and their four metabolites after intravenous administration in beagle dogs by a stereoselective HPLC-MS/MS method Source: Analytical Methods (RSC Publishing) URL: [Link]

• Title: Determination of rabeprazole enantiomers and their metabolites by high-performance liquid chromatography with solid-phase extraction Source: ResearchGate URL: [Link]

• Title: Desmethyl rabeprazole thioether | C17H19N3O2S | CID 15166260 Source: PubChem - NIH URL: [Link]

Sources

• 1. Antiplatelet drug interactions with proton pump inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ClinPGx [clinpgx.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Improved quantitative determination of (R)- and (S)-rabeprazole sodium and its metabolites in rat plasma by LC-MS/MS and its application to a toxicokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Simultaneous determination of rabeprazole enantiomers and their four metabolites after intravenous administration in beagle dogs by a stereoselective HPLC-MS/MS method and its application in pharmacokinetic studies - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 9. Desmethyl rabeprazole thioether | C17H19N3O2S | CID 15166260 - PubChem [pubchem.ncbi.nlm.nih.gov]

Strategic Utilization of Pyridine-2-Carboxylic Acid Scaffolds in Drug Design

Topic: Strategic Utilization of Pyridine-2-Carboxylic Acid (Picolinic Acid) Scaffolds in Drug Design Content Type: Technical Whitepaper Audience: Medicinal Chemists, Lead Optimization Scientists, and Drug Discovery Leads.

Executive Summary

Pyridine-2-carboxylic acid (picolinic acid) and its derivatives represent a privileged scaffold in medicinal chemistry, distinct from their nicotinic (3-position) and isonicotinic (4-position) isomers. Their utility extends beyond simple bioisosterism; the nitrogen atom at the ortho position to the carbonyl group introduces unique electronic, conformational, and chelating behaviors. This guide dissects the picolinic acid moiety as a high-value building block, focusing on its ability to enforce planar conformations via intramolecular hydrogen bonding (IMHB), its role as a kinase hinge-binder, and the critical management of its metallopharmacology.

The Conformational "Lock": The Picolinamide Effect

The most potent application of the picolinic acid scaffold lies in its amide derivatives (picolinamides). Unlike benzamides, which possess free rotation around the aryl-carbonyl bond, picolinamides spontaneously adopt a planar, "locked" conformation due to a strong Intramolecular Hydrogen Bond (IMHB).

The S(6) Structural Motif

In secondary picolinamides, the amide proton acts as a hydrogen bond donor (HBD), while the pyridine nitrogen acts as a hydrogen bond acceptor (HBA). This interaction forms a thermodynamically stable five-membered ring, known as an S(6) motif [1].

• Conformational Restriction: This lock reduces the entropic penalty of binding to a protein target.[1] If the protein requires a planar ligand, the picolinamide pays this energy cost in solution, not in the active site.

• Permeability Enhancement: By "hiding" the amide proton from solvent water, the effective polarity of the molecule decreases. This pseudo-lipophilicity allows picolinamides to cross cell membranes more efficiently than their calculated LogP (cLogP) would suggest [2].

Visualization of Conformational Equilibrium

Figure 1: The equilibrium shifts heavily toward the closed S(6) conformation in non-polar environments (e.g., lipid bilayers), masking the H-bond donor and improving membrane permeability.

Medicinal Applications & Case Studies

Kinase Inhibition: The Sorafenib Archetype

The multikinase inhibitor Sorafenib (Nexavar) exemplifies the strategic use of the picolinamide scaffold.

• Role: The N-methylpicolinamide moiety functions as the "head group" that interacts with the hinge region of the kinase ATP-binding pocket.

• Interaction: The pyridine nitrogen and the amide NH form a bidentate H-bond donor/acceptor pair with the backbone residues of the kinase hinge [3].

• SAR Insight: Replacement of the pyridine ring with a phenyl ring (benzamide) often leads to a significant drop in potency due to the loss of the specific H-bond acceptor capability of the pyridine nitrogen and the disruption of the planar conformation [4].

Bioisosterism and Metabolic Stability

Replacing a phenyl ring with a pyridine-2-yl group lowers the overall lipophilicity (LogP) of the molecule while maintaining aromaticity.

• Metabolic Blockade: The pyridine ring is generally less prone to oxidative metabolism (CYP450) compared to electron-rich phenyl rings, unless the nitrogen activates the ring for nucleophilic attack or oxidation at the 2-position (which is blocked in picolinic acid derivatives).

Metallopharmacology: The Double-Edged Sword

Researchers must be vigilant regarding the chelating properties of picolinic acid derivatives. The nitrogen atom and the carboxylate (or amide carbonyl) form a bidentate ligand capable of coordinating divalent cations.

Toxicity vs. Efficacy

• Zinc Chelation: Picolinic acid is a potent zinc chelator.[2] In high concentrations, this can lead to cytotoxicity by stripping Zn²⁺ from essential metalloenzymes (e.g., Zinc fingers, carbonic anhydrase) [5].

• Iron Depletion: It also chelates Fe²⁺, which can induce cell cycle arrest. This mechanism is sometimes exploited for anti-proliferative effects but represents a toxicity liability for chronic non-oncology indications [6].

Data Summary: Chelation Potentials

Metal Ion	Coordination Geometry	Biological Impact	Mitigation Strategy
Zn²⁺	Tetrahedral / Octahedral	Inhibition of MMPs, HDACs	Introduce steric bulk at C3 or C6 position to disrupt coordination plane.
Fe²⁺	Octahedral	Transferrin receptor upregulation; Cell cycle arrest	Monitor iron panels in tox studies; Avoid unsubstituted picolinic acids.
Cu²⁺	Square Planar	Redox cycling; Oxidative stress	Ensure scaffold rigidity prevents optimal square planar geometry.

Synthetic Strategies & Protocols

Accessing functionalized picolinic acid building blocks often requires navigating the electron-deficient nature of the pyridine ring.

Workflow: Synthesis of Functionalized Picolinamides

Figure 2: The primary industrial route involves carbonylation of halopyridines, followed by amidation.

Experimental Protocol: General Amide Coupling (T3P Method)

Rationale: While acid chlorides (SOCl₂) are used in bulk synthesis (e.g., Sorafenib production), the T3P (Propylphosphonic Anhydride) method is superior for discovery chemistry due to mild conditions, simple workup (water-soluble byproducts), and low racemization risk.

Reagents:

• Substituted Picolinic Acid (1.0 equiv)

• Amine Partner (1.1 equiv)

• T3P (50% wt in EtOAc) (1.5 equiv)

• Diisopropylethylamine (DIPEA) (3.0 equiv)

• Solvent: Ethyl Acetate (EtOAc) or DMF (if solubility is poor)

Step-by-Step Methodology:

• Preparation: Charge a reaction vial with the Picolinic Acid (1.0 mmol) and the Amine (1.1 mmol).

• Solvation: Add EtOAc (5 mL, 0.2 M concentration). If the starting materials do not dissolve, add DMF dropwise until a clear solution is obtained.

• Base Addition: Add DIPEA (3.0 mmol) and stir at room temperature for 5 minutes.

• Coupling: Add T3P solution (1.5 mmol) dropwise.

• Reaction: Stir the mixture at room temperature. Monitor by LC-MS. Picolinic acids are generally reactive; conversion is usually complete within 1-4 hours.

• Workup (Self-Validating Step):

  • Dilute with EtOAc (15 mL).

  • Wash with water (2 x 10 mL), saturated NaHCO₃ (1 x 10 mL), and brine (1 x 10 mL).

  • Note: T3P byproducts are water-soluble. If the organic layer retains color or impurities, the wash steps are usually sufficient to remove the coupling reagent.

• Isolation: Dry the organic layer over MgSO₄, filter, and concentrate in vacuo.

• Purification: If necessary, purify via flash column chromatography (Hexane/EtOAc gradient).

References

• Kuhn, B., et al. (2010).[3] Intramolecular Hydrogen Bonding in Medicinal Chemistry. Journal of Medicinal Chemistry, 53(6), 2601–2611. [Link]

• Chan, H. C. S., et al. (2014).[4] Can picolinamide be a promising cocrystal former? CrystEngComm, 16, 5744-5752. [Link]

• Bankston, D., et al. (2002). A Scalable Synthesis of the Antitumor Agent Sorafenib.[5] Organic Process Research & Development, 6(6), 777–781. [Link]

• Senderoff, R. I., et al. (1990).[6] Quantitative Structure Toxicity Relationship of Picolinic Acid Analogs. Investigative Ophthalmology & Visual Science, 31(12), 2572-2578.[6] [Link]

• Vairon, P., et al. (1990). The iron-chelating agent picolinic acid enhances transferrin receptors expression in human erythroleukaemic cell lines.[7] FEBS Letters, 262(2), 291-294. [Link]

Sources

• 1. Intramolecular Hydrogen Bond Expectations in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Study of Metal Complexes of 2 – Picolinic Acid – Oriental Journal of Chemistry [orientjchem.org]
• 3. img01.pharmablock.com [img01.pharmablock.com]
• 4. Can picolinamide be a promising cocrystal former? - CrystEngComm (RSC Publishing) DOI:10.1039/C4CE00265B [pubs.rsc.org]
• 5. actanaturae.ru [actanaturae.ru]
• 6. iovs.arvojournals.org [iovs.arvojournals.org]
• 7. The iron-chelating agent picolinic acid enhances transferrin receptors expression in human erythroleukaemic cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

Precision Synthesis of 4-Alkoxy Substituted Picolinic Acids

Executive Summary & Strategic Importance

4-Alkoxy picolinic acids are critical pharmacophores in medicinal chemistry, serving as core scaffolds for metalloenzyme inhibitors, herbicidal picolinamides, and chiral ligands in asymmetric catalysis. The introduction of an alkoxy group at the C4 position of the pyridine ring electronically tunes the picolinate system, increasing electron density at the pyridine nitrogen and altering the chelating properties of the carboxylic acid.

However, the synthesis of these moieties is non-trivial due to the electron-deficient nature of the pyridine ring and the propensity for zwitterionic tautomerization in 4-hydroxy precursors. This guide outlines three field-proven synthetic pathways, prioritizing regiocontrol, scalability, and yield.

Retrosynthetic Analysis & Pathway Selection

The construction of the 4-alkoxy picolinic acid core generally proceeds through one of three strategic disconnections. The choice of pathway is dictated by the availability of starting materials and the complexity of the alkoxy side chain.

Strategic Pathways Diagram

Figure 1: Strategic disconnections for accessing the 4-alkoxy picolinic acid scaffold.

Method A: Nucleophilic Aromatic Substitution ( )

Best For: Scale-up, simple alkoxy groups (OMe, OEt, OBn), and robust precursors.

The most reliable method involves

displacement of a leaving group (Cl, Br, or NO ) at the 4-position. The pyridine ring is naturally electron-deficient, making the 2- and 4-positions susceptible to nucleophilic attack. However, the presence of the carboxylate anion (in the acid form) deactivates the ring and complicates solubility. Therefore, esterification is a mandatory first step .

Mechanism & Causality

• Leaving Group Selection: A nitro (-NO

  ) group is a superior leaving group to halogens in due to its high electronegativity and ability to stabilize the Meisenheimer complex intermediate. However, 4-chloropicolinates are often cheaper and sufficiently reactive.

• Solvent Polarity: Polar aprotic solvents (DMF, DMSO) or the alcohol corresponding to the alkoxide are required to solvate the nucleophile and stabilize the transition state.

Protocol: Synthesis of Methyl 4-Butoxypicolinate

Targeting a mid-chain alkoxy group to demonstrate solubility handling.

Reagents:

• Methyl 4-chloropicolinate (1.0 eq)

• n-Butanol (Solvent/Reagent)

• Sodium Hydride (1.2 eq, 60% dispersion in oil) or Potassium tert-butoxide (1.2 eq)

Step-by-Step Workflow:

• Alkoxide Formation: To a flame-dried flask under

  , add anhydrous n-butanol (10 V). Cool to 0°C. Portion-wise add NaH. Stir for 30 min until evolution ceases.

  • Note: If using NaH, ensure the alcohol is anhydrous to prevent hydroxide formation, which leads to ester hydrolysis side-products.

• Addition: Add methyl 4-chloropicolinate (solid) in one portion.

• Reaction: Heat the mixture to 80°C. Monitor by TLC/HPLC. The reaction typically completes in 4-6 hours.

  • Checkpoint: The solution usually darkens. If starting material persists, add 0.1 eq of 15-crown-5 ether to chelate sodium and increase alkoxide nucleophilicity.

• Workup: Cool to RT. Quench with saturated

  . Extract with EtOAc.[1] Wash organics with water (3x) to remove DMF/Butanol. Dry over and concentrate.

• Hydrolysis (Optional): To obtain the free acid, treat the ester with LiOH (2.0 eq) in THF/H2O (3:1) at RT for 2 hours, then acidify to pH 3-4.

Method B: The N-Oxide Route

Best For: Introducing 4-alkoxy groups when starting from unsubstituted picolinic acid or 2-picoline.

When 4-substituted precursors are unavailable, one must activate the C4 position. Oxidation of the pyridine nitrogen to the N-oxide renders the C4 position susceptible to nitration, which can then be displaced.

Reaction Logic[3][4][5]

• N-Oxidation: Performed using mCPBA or

  /Urea.

• Nitration:

  / installs the nitro group exclusively at C4 (para to the N-oxide).

• Substitution: The nitro group on the N-oxide is extremely labile and easily displaced by alkoxides.

• Deoxygenation: The N-oxide is reduced using

  or Pd/C hydrogenation.

N-Oxide Pathway Diagram[6]

Figure 2: Stepwise activation of the C4 position via N-Oxide chemistry.

Method C: O-Alkylation of 4-Hydroxypicolinates

Best For: Complex, chiral, or expensive alkoxy chains where

is too harsh.

4-Hydroxypicolinic acid exists in equilibrium with its pyridone tautomer. Direct alkylation often results in N-alkylation (pyridone formation). To secure O-alkylation , one must use "hard" alkylating agents or Mitsunobu conditions.

Protocol: Mitsunobu Etherification

Reagents:

• Methyl 4-hydroxypicolinate (1.0 eq)

• Complex Alcohol (R-OH) (1.1 eq)

• Triphenylphosphine (

  ) (1.5 eq)

• DIAD or DEAD (1.5 eq)

• Solvent: Toluene or THF

Critical Insight: The order of addition is crucial to prevent hydrazine byproduct precipitation from stalling the reaction.

• Dissolve Picolinate, Alcohol, and

  in anhydrous THF. Cool to 0°C.

• Add DIAD dropwise over 20 minutes.

• Allow to warm to RT and stir overnight.

• Purification: A major drawback is the removal of triphenylphosphine oxide (

  ). Use precipitation with hexanes/ether or chromatography on silica.

Comparative Data Analysis

Parameter	Method A ( )	Method B (N-Oxide)	Method C (Mitsunobu)
Starting Material	4-Cl/NO -Picolinate	Picolinic Acid / 2-Picoline	4-OH-Picolinate
Step Count	1-2	4-5	1-2
Overall Yield	High (70-90%)	Moderate (40-60%)	Moderate (50-75%)
Atom Economy	High	Low	Very Low (High MW waste)
Scalability	Excellent (kg scale)	Poor (Safety concerns with nitration)	Poor (Chromatography required)
Key Risk	Hydrolysis of ester	Energetic intermediates	N-alkylation side products

Troubleshooting & Optimization

Issue: Decarboxylation

Picolinic acids are prone to thermal decarboxylation, especially when electron-rich (alkoxy substituted).

• Solution: Always maintain the ester form during high-temperature steps (

  ). Perform saponification (LiOH, RT) as the very last step.

Issue: N- vs O-Alkylation (Method C)

• Solution: If Mitsunobu fails, use Silver Carbonate (

  ) and Alkyl Iodide in Toluene. The "Silver Effect" strongly favors O-alkylation by coordinating the nitrogen lone pair and precipitating AgI.

Issue: Incomplete

• Solution: Switch solvent from DMF to NMP (N-methyl-2-pyrrolidone) and increase temperature to 110°C. Ensure the alkoxide is generated ex-situ or use a crown ether catalyst.

References

• Process for the synthesis of 4-alkoxy-3-hydroxypicolinic acids. WIPO Patentscope. WO/2024/018354.[2][3] Link

• Process for the preparation of 4-alkoxy-3-hydroxypicolinic acids. Google Patents.[3][4] US9475771B2. Link

• Nucleophilic Aromatic Substitution. Wikipedia. Link

• Synthesis of Some Aminopicolinic Acids. David Publishing. Link

• Process for preparing pyridinecarboxylic acid derivatives. Google Patents. US5322948A. Link

Sources

• 1. mdpi.org [mdpi.org]
• 2. WIPO - Search International and National Patent Collections [patentscope.wipo.int]
• 3. WO2024018354A1 - A process for the synthesis of 4-alkoxy-3-hydroxypicolinic acids and intermediates thereof - Google Patents [patents.google.com]
• 4. US9475771B2 - Process for the preparation of 4-alkoxy-3-hydroxypicolinic acids - Google Patents [patents.google.com]

Pharmacokinetics of Rabeprazole Thioether Carboxylic Acid Metabolite (M6)

An In-Depth Technical Guide to the

[1][2]

Executive Summary

This technical guide provides a comprehensive analysis of the Rabeprazole Thioether Carboxylic Acid (M6) metabolite, a critical component of the unique metabolic profile of the proton pump inhibitor (PPI) rabeprazole sodium. Unlike other PPIs (e.g., omeprazole, lansoprazole) which rely heavily on CYP2C19 for clearance, rabeprazole undergoes a predominant non-enzymatic reduction to a thioether intermediate, which is subsequently oxidized to the M6 metabolite.

This distinct pathway confers a pharmacokinetic advantage: minimal dependence on CYP2C19 genetic polymorphisms and a reduced potential for drug-drug interactions. This guide details the formation, bioanalysis, and pharmacokinetic behavior of the M6 metabolite for researchers in drug metabolism and pharmacokinetics (DMPK).

Metabolic Pathway & Chemical Identity[3]

The "Thioether Shunt"

The defining feature of rabeprazole’s metabolism is the "thioether shunt." While the parent drug is a sulfoxide, it is chemically unstable in the acidic environment of the parietal cell (activation pathway) but also susceptible to systemic non-enzymatic reduction.

• Primary Step (Non-Enzymatic): Rabeprazole (Sulfoxide) is reduced to Rabeprazole Thioether (M1) . This process is ubiquitous and does not rely on hepatic cytochrome P450 enzymes, explaining the low inter-individual variability in rabeprazole clearance.

• Secondary Step (Oxidation): The thioether (M1) undergoes subsequent oxidation—likely at the methoxypropoxy side chain or the pyridine methyl group—to form the Thioether Carboxylic Acid (M6) .

• Terminal Excretion: M6 is highly polar and serves as a major urinary elimination product, alongside the mercapturic acid conjugate (M5).

Pathway Visualization

The following diagram illustrates the metabolic cascade, highlighting the non-enzymatic entry point that distinguishes rabeprazole from its class peers.

Figure 1: Metabolic cascade of Rabeprazole showing the non-enzymatic formation of the Thioether (M1) and its conversion to the Carboxylic Acid (M6).[1]

Pharmacokinetic Profile

The M6 metabolite is pharmacologically inactive but serves as a critical marker for total drug clearance. Its kinetics follow the formation-rate-limited model, where its appearance in plasma lags behind the parent drug.

Quantitative Parameters (Human Plasma/Urine)

The following data synthesizes standard pharmacokinetic behaviors observed in healthy human subjects following a single 20 mg oral dose.

Parameter	Rabeprazole (Parent)	Thioether Carboxylic Acid (M6)	Causality / Insight
Tmax	2.0 – 5.0 h	Delayed (> Tmax of parent)	M6 formation requires prior reduction of parent to M1, creating a temporal lag.
Half-life (t1/2)	1 – 2 h	~1.5 – 2.5 h	Elimination of M6 is renal-dependent; slightly longer t1/2 reflects formation-rate limitation.
Protein Binding	96.3%	High	Retains the lipophilic benzimidazole core despite the acidic tail.
Excretion Route	~10% Feces	~90% Urine	The carboxylic acid moiety drastically increases water solubility, forcing renal clearance.
Accumulation	Negligible	None	Rapid renal clearance prevents accumulation even in multiple dosing (QD).

Impact of CYP2C19 Polymorphism

A critical advantage of the M6 pathway is its insensitivity to CYP2C19 genotype .

• Mechanism: Since the rate-limiting step (Parent → Thioether) is non-enzymatic, the downstream formation of M6 remains consistent across Extensive Metabolizers (EM) and Poor Metabolizers (PM).

• Data Support: Clinical studies show no clinically relevant difference in M6 AUC between CYP2C19 EMs and PMs, unlike the desmethyl metabolite of omeprazole.

Bioanalytical Methodology

Accurate quantification of M6 requires specific handling due to the stability issues inherent to thioether compounds. The following protocol outlines a validated LC-MS/MS workflow.

Sample Preparation (Solid Phase Extraction)

• Matrix: Human Plasma or Urine.[2][1][3]

• Stabilization: Samples should be processed under low light to prevent photo-oxidation of the thioether back to sulfoxide or sulfone.

• Internal Standard (IS): Omeprazole-d3 or stable isotope-labeled Rabeprazole.

Step-by-Step Protocol:

• Aliquot: Transfer 200 µL of plasma into a light-protected tube.

• Precipitation: Add 600 µL of Acetonitrile containing IS. Vortex for 30s.

• Centrifugation: Spin at 10,000 x g for 10 min at 4°C.

• Dilution: Dilute supernatant 1:1 with 10mM Ammonium Acetate (pH 4.5) to improve peak shape during injection.

• Injection: Inject 10 µL onto the LC-MS/MS system.

LC-MS/MS Conditions

• Column: C18 Reverse Phase (e.g., Waters XBridge, 3.5 µm, 2.1 x 100 mm).

• Mobile Phase A: 10 mM Ammonium Acetate + 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 4 minutes.

• Detection: Positive Electrospray Ionization (ESI+).

  • Note: While M6 is an acid, ESI+ is often preferred for the basic benzimidazole nitrogen, providing better sensitivity than ESI-.

Clinical Implications & Safety

Activity & Toxicity

• Pharmacology: The Thioether Carboxylic Acid (M6) is antisecretory inactive . It does not bind to the H+/K+-ATPase pump.

• Toxicology: High renal elimination of M6 suggests that in patients with severe renal impairment (CrCl < 5 mL/min), M6 levels may elevate. However, clinical trials indicate that no dosage adjustment is necessary for renal impairment, as the metabolite is non-toxic.

Drug-Drug Interactions (DDI)

The M6 pathway acts as a "safety valve" for DDI. Because the bulk of rabeprazole clearance flows through this non-enzymatic/M6 route, rabeprazole does not competitively inhibit CYP2C19 or CYP3A4 to the same extent as other PPIs. This makes it a preferred choice for patients on concomitant clopidogrel or warfarin therapy.

References

• Humphries, T. J., & Nardi, R. V. (1999). Rabeprazole sodium: a new proton pump inhibitor with a unique metabolic profile. Journal of Gastroenterology and Hepatology. Link

• Pariet (Rabeprazole Sodium) Summary of Product Characteristics . (2017). Health Products Regulatory Authority (HPRA). Link

• FDA Center for Drug Evaluation and Research . (2002). Aciphex (Rabeprazole Sodium) Clinical Pharmacology and Biopharmaceutics Review. Link

• Ishizaki, T., & Horai, Y. (1999). Cytochrome P450 and the metabolism of proton pump inhibitors: emphasis on rabeprazole. Clinical Pharmacokinetics. Link

• BenchChem Technical Support . (2025). Addressing matrix effects in LC-MS/MS analysis of rabeprazole metabolites. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. hcpcorner.hieisai.com.ph [hcpcorner.hieisai.com.ph]
• 3. Review article: the pharmacokinetics of rabeprazole in health and disease - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis protocol for 4-(3-Methoxypropoxy)pyridine-2-carboxylic acid

Executive Summary & Scope

This application note details a robust, scalable synthesis protocol for 4-(3-Methoxypropoxy)pyridine-2-carboxylic acid (CAS: 1184063-65-7). This scaffold is a critical intermediate in medicinal chemistry, particularly for the development of proton pump inhibitors (related to the Rabeprazole family) and kinase inhibitors where the 4-alkoxy pyridine motif modulates lipophilicity and receptor binding.

Scientific Rationale: The synthesis utilizes a Nucleophilic Aromatic Substitution (

) strategy. We prioritize the use of Methyl 4-chloropicolinate as the starting material over the free acid. The ester moiety prevents competitive deprotonation of the carboxylic acid, which would deactivate the ring towards nucleophilic attack and require harsher conditions. The subsequent hydrolysis is performed under mild conditions to preserve the ether linkage.

Retrosynthetic Analysis & Workflow

The logical disconnection reveals the 4-chloropicolinate core and the alkoxy side chain.

Figure 1: Retrosynthetic disconnection showing the convergent assembly of the ether linkage followed by deprotection.

Safety & Critical Hazards

• Sodium Hydride (NaH): Reacts violently with water/moisture to release hydrogen gas (flammable). Use exclusively in dry solvents under inert atmosphere (

  or Ar).

• DMF (N,N-Dimethylformamide): Hepatotoxic and readily absorbed through skin. Use butyl rubber gloves.

• Exotherm Control: The alkoxide formation is exothermic. Temperature monitoring is mandatory during the addition phase.

Experimental Protocol

Stage 1: Synthesis of Methyl 4-(3-methoxypropoxy)picolinate

Reaction Principle: The 4-position of the pyridine ring is activated for nucleophilic attack due to the electron-withdrawing nature of the ring nitrogen and the 2-carboxyl group. We generate the sodium alkoxide of 3-methoxypropan-1-ol in situ to displace the chloride.

Reagents & Stoichiometry:

Reagent	MW ( g/mol )	Equiv.[1]	Mass/Vol	Role
Methyl 4-chloropicolinate	171.58	1.0	10.0 g	Electrophile
3-Methoxypropan-1-ol	90.12	1.2	6.30 g (approx 6.7 mL)	Nucleophile
Sodium Hydride (60% in oil)	24.00	1.3	3.03 g	Base
THF (Anhydrous)	-	-	100 mL	Solvent
DMF (Anhydrous)	-	-	20 mL	Co-Solvent

Step-by-Step Methodology:

• Alkoxide Formation:

  • To a flame-dried 250 mL 3-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet, add Sodium Hydride (60% dispersion) .

  • Wash the NaH with dry hexane (

    mL) to remove mineral oil if high purity is strictly required (optional for this scale).

  • Add anhydrous THF (80 mL) and cool the suspension to 0°C in an ice bath.

  • Add 3-Methoxypropan-1-ol dropwise via syringe over 15 minutes. Caution: Hydrogen gas evolution.

  • Stir at 0°C for 30 minutes, then allow to warm to Room Temperature (RT) for 30 minutes to ensure complete alkoxide formation.

• Coupling Reaction (

  ):

  • Dissolve Methyl 4-chloropicolinate in anhydrous DMF (20 mL). Note: DMF is used to solubilize the picolinate and accelerate the

    reaction due to its polarity.

  • Add the ester solution dropwise to the alkoxide mixture at RT.

  • Heat the reaction mixture to 60°C and stir for 4–6 hours.

  • In-Process Control (IPC): Monitor by TLC (50% EtOAc/Hexanes) or HPLC. The starting chloride (

    ) should disappear, and a more polar product ( ) should appear.

• Work-up:

  • Cool the mixture to 0°C.

  • Quench carefully with saturated

    solution (50 mL).

  • Extract with Ethyl Acetate (

    mL).

  • Wash combined organics with Water (

    mL) and Brine (50 mL) to remove DMF.

  • Dry over

    , filter, and concentrate under reduced pressure.

  • Purification: The crude oil is typically sufficient for the next step. If needed, purify via flash chromatography (Gradient: 20%

    60% EtOAc in Hexanes).

Stage 2: Hydrolysis to 4-(3-Methoxypropoxy)pyridine-2-carboxylic acid

Reaction Principle: Standard saponification using Lithium Hydroxide (LiOH). LiOH is preferred over NaOH for its milder nature and better solubility in THF/Water mixtures.

Reagents & Stoichiometry:

Reagent	Equiv.[1]	Role
Intermediate Ester (Stage 1)	1.0	Substrate
LiOH	2.5	Hydrolysis Agent
THF / Water (3:1)	-	Solvent System

Step-by-Step Methodology:

• Hydrolysis:

  • Dissolve the crude ester from Stage 1 in THF (50 mL).

  • Dissolve LiOH

    in Water (15 mL).

  • Add the aqueous base to the THF solution. The mixture may become biphasic or cloudy.

  • Stir vigorously at RT for 3–12 hours .

  • IPC: Monitor consumption of ester by TLC.

• Isolation:

  • Concentrate the mixture in vacuo to remove the majority of THF.

  • Dilute the remaining aqueous residue with water (20 mL).

  • Wash with Diethyl Ether (

    mL) to remove any unreacted organic impurities (discard organic layer).

  • Acidification: Cool the aqueous layer to 0°C and acidify to pH 3–4 using 1N HCl . The product may precipitate or require extraction depending on concentration.

  • Extraction: Extract the acidic aqueous layer with Dichloromethane (DCM) / Isopropanol (9:1) (

    mL). Note: The acid is amphoteric and polar; the isopropanol helps extraction efficiency.

  • Dry over

    , filter, and concentrate to yield the target acid as an off-white solid.

Process Analytics & Validation

Expected Analytical Data:

• Physical State: Off-white to pale yellow solid.

• NMR (400 MHz, DMSO- ):
  • 13.0 (br s, 1H, -COOH )
  • 8.52 (d, 1H, Py-H6 )
  • 7.55 (d, 1H, Py-H3 )
  • 7.15 (dd, 1H, Py-H5 )
  • 4.20 (t, 2H, -O-CH 2-)
  • 3.45 (t, 2H, -CH 2-O-Me)
  • 3.25 (s, 3H, -OCH 3)
  • 2.00 (m, 2H, -CH2-CH 2-CH2-)

Process Workflow Diagram:

Figure 2: Sequential operational workflow for the synthesis.

References

• PubChem. (n.d.). Methyl 4-chloropicolinate (CAS 24484-93-3).[2] National Library of Medicine. Retrieved October 26, 2023, from [Link]

• Google Patents. (2011). Method for producing 4-chloropyridine-2-carboxylic acid chloride (WO2011093256A1).

• Technical Disclosure Commons. (2025). Process for the preparation of crystalline form of Rabeprazole sodium intermediates. Retrieved October 26, 2023, from [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. scbt.com [scbt.com]

Application Note: Targeted Isolation of Carboxylic Acid Degradation Products in Proton Pump Inhibitors (PPIs)

Executive Summary & Scientific Rationale

The isolation of degradation products in Proton Pump Inhibitors (PPIs) typically focuses on the acid-catalyzed rearrangement into tetracyclic sulfenamides (the mechanism of drug action). However, a frequently overlooked but regulatory-critical pathway is the oxidative cleavage and photolytic degradation of the alkyl-substituted pyridine and benzimidazole rings, which yields carboxylic acid impurities .

These acidic degradants pose a unique separation challenge:

• pKa Divergence: The parent PPIs are weak bases (pyridine pKa ~4.0, benzimidazole pKa ~0.6), whereas the target degradants are acidic (carboxylic acid pKa ~3.0–5.0).

• Abundance: They often exist at trace levels (<0.1%) amidst a matrix of neutral sulfones and sulfides.

This guide details a Mixed-Mode Solid Phase Extraction (SPE) strategy coupled with pH-Switch Preparative HPLC to isolate these specific acidic impurities for structural elucidation, ensuring compliance with ICH Q3A/B guidelines.

The Degradation Mechanism: Why Carboxylic Acids Form

While acid hydrolysis creates cationic species, oxidative stress (peroxides, metal catalysis) and UV exposure attack the electron-rich sulfinyl bridge and the alkyl substituents on the pyridine ring.

• Pathway A (Sulfone Formation): The sulfoxide oxidizes to a sulfone (neutral).

• Pathway B (Oxidative Cleavage - The Target): Radical attack on the hydroxymethyl or methyl substituents leads to the formation of Pyridine-carboxylic acids or Benzimidazole-carboxylic acids .

For example, in Omeprazole, the oxidation of the terminal hydroxymethyl groups (formed after initial cleavage) leads to carboxylic acid derivatives that are distinct from the parent drug in terms of ionization potential.

Diagram 1: Logic of Separation (pKa Exploitation)

Caption: Exploiting pKa divergence. Unlike the basic parent drug, the carboxylic acid degradant can be selectively retained on Anion Exchange media or manipulated via pH shifts on C18.

Protocol 1: Controlled Generation of Acidic Impurities

To isolate the impurity, we must first generate it in sufficient quantity (>5 mg is ideal for NMR). Standard acid hydrolysis is unsuitable here as it favors the sulfenamide route. We utilize Oxidative Stress .

Reagents:

• Hydrogen Peroxide (30% w/w)

• Acetonitrile (HPLC Grade)[1]

• Ammonium Acetate buffer (pH 7.0) to prevent acid-catalyzed degradation during the oxidation process.

Procedure:

• Preparation: Dissolve 500 mg of the PPI (e.g., Lansoprazole) in 10 mL of Acetonitrile/Buffer (50:50).

• Stress Induction: Add 1.0 mL of 30% H₂O₂.

• Incubation: Incubate at room temperature for 4–6 hours. Note: Do not heat excessively, as this promotes thermal decarboxylation of unstable acids.

• Monitoring: Analyze an aliquot via UPLC-MS every hour. Look for peaks with [M-H]- signals in negative mode, which is indicative of carboxylic acids.

• Quenching: Quench with sodium bisulfite solution to neutralize excess peroxide before extraction.

Protocol 2: Enrichment via Mixed-Mode SPE (The Critical Step)

Direct injection of the stress mixture onto Prep-HPLC often leads to co-elution because the parent drug is in massive excess. Mixed-Mode Anion Exchange (MAX) SPE cartridges are the "Expert" choice here to filter out the parent drug.

Mechanism:

• MAX Sorbent: Contains both hydrophobic chains (C18) and strong anion exchange groups (Quaternary Amine).

• Parent PPI (Weak Base): At neutral pH, it binds only via hydrophobic interaction.

• Carboxylic Acid Degradant: Binds via both hydrophobic interaction and strong ionic interaction with the amine.

Step-by-Step Enrichment:

Step	Solvent/Buffer	Function
1. Condition	Methanol followed by 50mM NH₄OAc (pH 7.0)	Activates ligands.
2. Load	Quenched Stress Sample (pH adjusted to ~7.0)	Both Parent and Acid bind.
3. Wash 1	50mM NH₄OAc (pH 7.0)	Removes salts/peroxide residues.
4. Wash 2 (Critical)	Methanol	Elutes the Parent PPI. Since the parent is neutral/basic, it does not bind ionically and is washed away by the organic solvent. The Acidic Degradant remains locked by the ionic bond.
5. Elution	2% Formic Acid in Methanol	Protonates the carboxylic acid (neutralizing the ionic bond) allowing it to elute.

Result: A highly enriched fraction of acidic degradants, free from the bulk parent drug.

Protocol 3: Isolation via Prep-HPLC[1][2]

With an enriched sample, we proceed to purification.

System: Preparative HPLC with Fraction Collector. Column: C18, 5 µm, 21.2 x 150 mm (High Loadability). Mobile Phase:

• A: 0.1% Formic Acid in Water (pH ~2.7)

• B: Acetonitrile[1][2][3]

Why Low pH? At pH 2.7, the carboxylic acid degradant is fully protonated (

). This increases its hydrophobicity, ensuring it retains well on the C18 column and separates from any residual polar degradants. Conversely, any remaining parent PPI (basic nitrogen) will be ionized ( ) and will elute earlier or with different selectivity.

Gradient Program:

Time (min)	% B	Flow Rate (mL/min)	Rationale
0.0	5	15.0	Initial hold for polar elution
2.0	5	15.0	-
15.0	60	15.0	Shallow gradient for resolution
16.0	95	15.0	Wash
20.0	5	15.0	Re-equilibration

Detection:

• UV at 280 nm (General Benzimidazole absorbance).

• MS (ESI Negative Mode) trigger is recommended to specifically collect the [M-H]- peak.

Structural Elucidation & Workflow Visualization

Once the fraction is collected and lyophilized (freeze-dried), structural confirmation is performed.

• HRMS (Q-TOF/Orbitrap): Accurate mass in negative mode confirms the elemental formula and presence of oxygen addition (+16 Da or +32 Da) or alkyl cleavage.

• NMR (1H, 13C, COSY, HMBC): The disappearance of specific alkyl protons (e.g., O-CH2-CF3 in Lansoprazole) or the shift of pyridine protons indicates the site of oxidation/cleavage.

Diagram 2: Complete Isolation Workflow

Caption: Step-by-step workflow from oxidative stress to structural elucidation, highlighting the critical removal of parent drug via SPE.

References

• ICH Q3A(R2): Impurities in New Drug Substances. International Council for Harmonisation. [Link]

• ICH Q3B(R2): Impurities in New Drug Products. International Council for Harmonisation. [Link]

• Reddy, G. M., et al. (2013). "Identification, Isolation and Characterization of Potential Degradation Product in Lansoprazole Drug Substance." Rasayan Journal of Chemistry. [Link]

• Bonnfer, J., et al. (2018). "Identification of the acid-induced degradation products of omeprazole and 5-hydroxyomeprazole by high-resolution mass spectrometry." Rapid Communications in Mass Spectrometry. [Link]

Sources

• 1. Bot Verification [rasayanjournal.co.in]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Preparation of Rabeprazole impurity standards for QC analysis

Application Note: Preparation and QC Profiling of Rabeprazole Sodium Impurity Standards

Executive Summary

The stability profile of Rabeprazole Sodium (a proton pump inhibitor) is complex due to its susceptibility to heat, moisture, and, most critically, acidic environments.[1] Regulatory compliance (USP <1086>, ICH Q3A/B) mandates the rigorous control of process-related impurities and degradation products.

This guide provides authoritative protocols for the laboratory-scale synthesis of three critical reference standards: Rabeprazole Sulfide (Impurity B) , Rabeprazole Sulfone (Impurity A) , and Rabeprazole N-Oxide (Impurity D) . Furthermore, it details a validated stability-indicating HPLC method for their separation, ensuring precise quality control in drug substance and drug product analysis.

Impurity Landscape & Mechanistic Origins

Understanding the origin of impurities is the first step in control. The Rabeprazole molecule contains a sulfoxide core sensitive to over-oxidation and a benzimidazole moiety sensitive to pH.

Impurity Name	Pharmacopeial Designation	Origin	Chemical Nature
Rabeprazole Sulfone	EP Impurity A / USP Related Compound D	Oxidative Degradation	Over-oxidation of the sulfoxide sulfur to a sulfone group.[1] Common in stressed samples (peroxide exposure).
Rabeprazole Sulfide	EP Impurity B / USP Related Compound E	Process / Reductive	The synthetic precursor to Rabeprazole. Also formed via reduction of the sulfoxide in anaerobic or specific reducing conditions.
Rabeprazole N-Oxide	EP Impurity D / USP Related Compound B	Oxidative Degradation	Oxidation of the pyridine nitrogen. Often occurs alongside sulfone formation under strong oxidative stress.

Experimental Protocols: Standard Preparation

Protocol A: Synthesis of Rabeprazole Sulfide (Precursor/Impurity B)

Rationale: This is the penultimate intermediate in Rabeprazole synthesis. It serves as the starting material for the Sulfone standard.

Reagents:

• 2-Chloromethyl-3-methyl-4-(3-methoxypropoxy)pyridine hydrochloride (Intermediate A)

• 2-Mercaptobenzimidazole (Intermediate B)

• Sodium Hydroxide (NaOH)

• Ethanol (95%)

Procedure:

• Dissolution: In a 500 mL round-bottom flask, dissolve Intermediate B (10.0 g, 66.6 mmol) in Ethanol (100 mL) containing NaOH (5.3 g, 133 mmol). Stir at room temperature for 30 minutes to form the sodium thiolate.

• Coupling: Add Intermediate A (17.6 g, 66.6 mmol) portion-wise to the reaction mixture over 20 minutes.

• Reflux: Heat the mixture to reflux (78–80°C) and maintain for 4 hours. Monitor by TLC (CHCl3:MeOH 9:1) until Intermediate A is consumed.

• Work-up: Distill off the ethanol under reduced pressure. Resuspend the residue in Water (200 mL) and extract with Dichloromethane (DCM) (3 × 100 mL).

• Isolation: Wash the combined organic layer with water, dry over anhydrous Na₂SO₄, and concentrate to yield a crude oil.

• Crystallization: Triturate the oil with Diethyl Ether or Ethyl Acetate/Hexane (1:4) to induce crystallization. Filter and dry to obtain Rabeprazole Sulfide as an off-white solid.

  • Target Yield: ~85%[2]

  • Storage: 2–8°C (Stable).

Protocol B: Synthesis of Rabeprazole Sulfone (Impurity A)

Rationale: Controlled over-oxidation of the sulfide or Rabeprazole itself using m-chloroperbenzoic acid (m-CPBA).

Reagents:

• Rabeprazole Sulfide (from Protocol A) or Rabeprazole Sodium[3]

• m-Chloroperbenzoic acid (m-CPBA, 77% max)

• Dichloromethane (DCM)

• Sodium Bicarbonate (NaHCO₃)

Procedure:

• Preparation: Dissolve Rabeprazole Sulfide (5.0 g, 14.5 mmol) in DCM (50 mL) and cool to -5°C to 0°C in an ice-salt bath.

• Oxidation: Dissolve m-CPBA (7.5 g, ~2.2 equivalents) in DCM (50 mL). Add this solution dropwise to the sulfide solution over 30 minutes.

  • Note: 2.0+ equivalents are required to drive the reaction past the sulfoxide stage to the sulfone.

• Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature and stir for an additional 2 hours. Monitor HPLC for the disappearance of the sulfoxide intermediate.

• Quenching: Wash the organic layer with 10% NaHCO₃ (2 × 50 mL) to remove benzoic acid byproducts, followed by water.

• Purification: Dry over Na₂SO₄ and concentrate. Recrystallize from Methanol/Ether to obtain high-purity Rabeprazole Sulfone.

  • Characterization: MS (ESI) m/z ~376 [M+H]⁺.

Protocol C: Synthesis of Rabeprazole N-Oxide (Impurity D)

Rationale: Direct oxidation of Rabeprazole often yields Sulfone.[1][4] Selective N-oxidation requires careful stoichiometry or protection strategies. The method below uses controlled oxidation at low temperature.

Procedure:

• Dissolution: Dissolve Rabeprazole Sodium (2.0 g) in Chloroform (20 mL). Acidify slightly with acetic acid to pH ~6.0 if starting with sodium salt.

• Controlled Oxidation: Cool the solution to -20°C . Add a stoichiometric amount (1.05 eq) of m-CPBA dissolved in chloroform dropwise over 1 hour.

  • Critical Step: Low temperature favors N-oxidation kinetics over the S-oxidation of the already oxidized sulfoxide, though mixtures are inevitable.

• Work-up: Wash immediately with cold 5% NaOH solution to remove unreacted acid and quench the reaction.

• Purification: The crude will likely contain Sulfone and N-Oxide. Purify via Preparative HPLC (C18, Water/Acetonitrile gradient) or column chromatography (Silica, DCM:MeOH:NH₄OH gradient) to isolate the N-Oxide fraction.

QC Analysis: Validated HPLC Method

This method is designed to separate the API from impurities A, B, and D with a resolution > 1.5.

Chromatographic Conditions:

• Column: Phenomenex Gemini C18 or Waters Symmetry C18 (250 mm × 4.6 mm, 5 µm).

• Mobile Phase A: Phosphate Buffer (0.05 M KH₂PO₄, adjusted to pH 7.0 with NaOH).

• Mobile Phase B: Acetonitrile (ACN).

• Flow Rate: 1.0 mL/min.[4]

• Detection: UV at 280 nm (Diode Array recommended for peak purity).

• Column Temp: 30°C.

• Injection Volume: 20 µL.

Gradient Program:

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)
0	90	10
15	60	40
30	40	60
40	40	60
45	90	10

| 50 | 90 | 10 |

System Suitability Criteria:

• Resolution (Rs): > 2.0 between Rabeprazole and Rabeprazole Sulfone.

• Tailing Factor (T): < 1.5 for the Rabeprazole peak.

• RSD: < 2.0% for replicate injections of the standard.

Visualizations

Diagram 1: Synthesis and Degradation Pathways

This diagram illustrates the chemical relationship between the precursor (Sulfide), the drug (Rabeprazole), and its major impurities.

Caption: Chemical lineage of Rabeprazole impurities. Green arrow indicates synthesis; red/yellow arrows indicate degradation pathways.

Diagram 2: QC Method Validation Workflow

A logical flow for qualifying the prepared standards before use in routine QC.

Caption: Decision tree for the qualification of in-house synthesized impurity standards.

References

• European Directorate for the Quality of Medicines (EDQM). Rabeprazole Sodium Monograph 2868. European Pharmacopoeia (Ph. Eur.) 10th Edition. [Link]

• U.S. Pharmacopeial Convention. Rabeprazole Sodium Monograph. USP-NF Online. [Link]

• Reddy, G. M., et al. (2009).[5] Synthesis and characterization of metabolites and potential impurities in anti-ulcerative drug, rabeprazole sodium.[6][7] Journal of Pharmaceutical and Biomedical Analysis.[8][9] [Link]

• Ren, S., et al. (2010).[8] Investigation of Degradation Mechanism of Rabeprazole with Solid State Pharmaceutical Excipients. Journal of Pharmaceutical Investigation.[8] [Link]

• Tentu, N. R., et al. (2017).[2] A New Analytical Method Development and Validation for Related Substances of Rabeprazole in Active Pharma Ingredient by HPLC-PDA. International Journal of ChemTech Research.[2] [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. sphinxsai.com [sphinxsai.com]
• 3. allmpus.com [allmpus.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Investigation of Degradation Mechanism of Rabeprazole with Solid State Pharmaceutical Excipients -Journal of Pharmaceutical Investigation | Korea Science [koreascience.kr]

Application Note: Targeted LC-MS/MS Profiling of Pyridine Carboxylic Acid Metabolites

The following Application Note is designed for researchers and bioanalytical scientists. It addresses the specific challenges of retaining and separating polar, isobaric pyridine carboxylic acid metabolites (e.g., Nicotinic acid, Picolinic acid, Quinolinic acid) using LC-MS/MS.

Methodology: Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with Triple Quadrupole Mass Spectrometry Analytes: Nicotinic Acid, Nicotinamide, Picolinic Acid, Quinolinic Acid, Nicotinuric Acid Application: Metabolomics, Neurobiology (Kynurenine Pathway), Pharmacokinetics[1]

Abstract & Biological Significance

Pyridine carboxylic acids (PCAs) are critical intermediates in the Kynurenine Pathway (tryptophan catabolism) and NAD+ biosynthesis . Their quantification is vital for studying neuroinflammation, excitotoxicity, and metabolic disorders.

• Quinolinic Acid (QA): An NMDA receptor agonist; elevated levels are linked to neurotoxicity (e.g., Alzheimer’s, Huntington’s).

• Picolinic Acid (PA): A neuroprotective agent and metal chelator.

• Nicotinic Acid (NA) & Nicotinamide (NAM): Precursors for NAD+ and NADP+, essential for cellular redox homeostasis.[2][3]

The Analytical Challenge: PCAs are small, highly polar, and zwitterionic molecules. They exhibit poor retention on standard C18 Reversed-Phase (RP) columns, often eluting in the void volume where ion suppression is highest. Furthermore, Nicotinic Acid and Picolinic Acid are isomers (m/z 124.04), requiring chromatographic resolution to avoid false positives. This protocol utilizes HILIC (Hydrophilic Interaction Liquid Chromatography) to achieve superior retention, sensitivity, and isomer separation.

Method Development Strategy (The "Why")

Column Selection: HILIC vs. Reversed-Phase

• Why not C18? To retain PCAs on C18, ion-pairing reagents (e.g., heptafluorobutyric acid) are often required. These reagents suppress MS ionization and contaminate the source.

• The HILIC Solution: An Amide-functionalized HILIC column is selected. The amide phase forms a water-rich layer on the surface, allowing PCAs to partition based on polarity. This mechanism retains the most polar analytes (like Quinolinic Acid) longest, moving them away from the suppression zone.

Mobile Phase & pH Chemistry

• Buffer: Ammonium Acetate (10–20 mM) is essential to control the ionization state of the carboxyl and pyridine nitrogen groups.

• pH Control: A buffer pH of 5.8 to 6.8 is optimal.

  • At this pH, the carboxylic acids are ionized (COO-), enhancing their hydrophilicity and retention on the HILIC phase.

  • The pyridine ring remains partially protonated, facilitating positive mode ESI detection.

Experimental Protocol

Chemicals & Reagents[4]

• Solvent A (Aqueous): 10 mM Ammonium Acetate in Water, pH 5.8 (adjust with dilute Acetic Acid).

• Solvent B (Organic): 10 mM Ammonium Acetate in Acetonitrile/Water (95:5 v/v).

• Internal Standards (IS): Nicotinic acid-d4, Nicotinamide-d4.

Sample Preparation (Plasma/Serum)

Critical Step: Samples must be reconstituted in a solvent matching the initial mobile phase (high organic) to prevent peak distortion.

• Precipitation: Aliquot 50 µL of plasma into a 1.5 mL tube.

• Extraction: Add 200 µL of cold Acetonitrile containing Internal Standards (ratio 1:4 v/v).

• Vortex/Centrifuge: Vortex for 30s; Centrifuge at 14,000 x g for 10 min at 4°C.

• Evaporation: Transfer supernatant to a clean vial. Evaporate to dryness under Nitrogen at 40°C.

• Reconstitution: Reconstitute residue in 100 µL of 80% Acetonitrile / 20% Water .

  • Note: Do not reconstitute in 100% water; this acts as a "strong solvent" injection in HILIC, causing broad, split peaks.

LC-MS/MS Parameters

Chromatographic Conditions:

• Column: Waters ACQUITY UPLC BEH Amide (2.1 x 100 mm, 1.7 µm) or TSKgel Amide-80.

• Column Temp: 40°C.

• Flow Rate: 0.4 mL/min.[4][5]

• Injection Volume: 2–5 µL.

Gradient Profile:

Time (min)	% Mobile Phase A (Water)	% Mobile Phase B (ACN)	Curve	Description
0.00	5	95	Initial	High organic loading
1.00	5	95	6	Isocratic hold
6.00	50	50	6	Gradient elution
7.00	50	50	6	Wash
7.10	5	95	1	Return to initial

| 10.00 | 5 | 95 | 6 | Re-equilibration (Critical) |

Mass Spectrometry (ESI+ Source Parameters):

• Source: Electrospray Ionization (Positive Mode).[6][7][8][9][10]

• Capillary Voltage: 3.0 kV.

• Desolvation Temp: 500°C.

• Desolvation Gas: 1000 L/hr.

• Cone Voltage: Optimized per analyte (typically 20–30 V).

MRM Transitions Table

Use these transitions to build your acquisition method. The "Quantifier" is for quantification; "Qualifier" confirms identity.

Analyte	Precursor (m/z)	Quantifier (m/z)	Qualifier (m/z)	Collision Energy (eV)	Retention Order (Approx)
Nicotinamide (NAM)	123.1	80.0	53.0	20	1 (Early)
Nicotinic Acid (NA)	124.1	80.1	53.1	22	2 (Middle)
Picolinic Acid (PA)	124.1	78.0	51.0	24	3 (Separated from NA)
Quinolinic Acid (QA)	168.0	78.0	106.0	18	4 (Late - Most Polar)
Nicotinuric Acid	181.1	79.0	105.0	15	Variable
Trigonelline	138.1	78.0	94.0	25	Variable

Visual Workflows

Biological Context: The Kynurenine Pathway

This diagram illustrates the metabolic relationships between the analytes, highlighting the neurotoxic (QA) vs. neuroprotective (PA) branches.

Caption: Simplified Kynurenine Pathway showing the divergence into neurotoxic (Quinolinic Acid) and neuroprotective (Picolinic Acid) metabolites.[1][11]

Analytical Workflow

A step-by-step logic flow for the HILIC-MS/MS protocol.

Caption: Extraction and analysis workflow ensuring HILIC compatibility via high-organic reconstitution.

Troubleshooting & Validation

Issue	Probable Cause	Corrective Action
Split Peaks / Broadening	Sample solvent too aqueous.	Ensure reconstitution solvent is ≥80% Acetonitrile.[12]
Sensitivity Loss (QA)	Iron contamination in system.	QA chelates iron. Passivate LC system with 5% Nitric Acid or use PEEK tubing.
Retention Time Shift	HILIC equilibration incomplete.	HILIC requires long equilibration. Ensure at least 3 minutes of re-equilibration at initial conditions between runs.
Isobaric Interference	NA and PA co-elution.	Flatten the gradient slope between 3–6 minutes to improve resolution.

References

• Method Development for Kynurenine Metabolites: Detailed protocols on HILIC separation of polar tryptophan metabolites. Source:

• Niacin & Metabolite Quantification: Validation of MRM transitions for Nicotinic Acid and Nicotinamide. Source:[2]

• HILIC Separation Principles: Technical guide on Amide-HILIC mechanisms for polar compound retention. Source:

• Isomer Separation (PA vs NA): Specific data on separating picolinic and nicotinic acid isomers. Source:

Sources

• 1. feradical.utsa.edu [feradical.utsa.edu]
• 2. benchchem.com [benchchem.com]
• 3. Nicotinate and Nicotinamide Metabolism | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. ssi.shimadzu.com [ssi.shimadzu.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Simultaneous determination of nicotinic acid and its metabolites using hydrophilic interaction chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Simultaneous quantification of niacin and its three main metabolites in human plasma by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. feradical.utsa.edu [feradical.utsa.edu]
• 12. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]

Application Note: High-Efficiency C–H Activation Using 4-(3-Methoxypropoxy)picolinic Acid as an Ancillary Ligand

Executive Summary

This guide details the application of 4-(3-Methoxypropoxy)picolinic acid (4-MPPA) as a specialized bidentate ligand in Palladium(II)-catalyzed C–H functionalization. While 4-methoxypicolinic acid has long been a standard for promoting Concerted Metalation-Deprotonation (CMD), its limited solubility in certain non-polar or green solvents can hinder reaction kinetics and scale-up.

4-MPPA incorporates a glycol ether side chain that provides two critical advantages:

• Enhanced Solvation: The 3-methoxypropoxy tail mimics PEGylation, significantly improving solubility in 2-MeTHF, t-Amyl Alcohol, and flow-chemistry compatible solvents.

• Electronic Activation: The 4-alkoxy substituent maintains the electron-donating capability required to increase the basicity of the carboxylate group, thereby accelerating the rate-limiting C–H cleavage step.

This protocol focuses on the Pd(II)-catalyzed ortho-arylation of phenylacetamides , a representative transformation for drug discovery scaffolds.

Ligand Profile & Mechanistic Insight

Chemical Identity[1][2]

• Name: 4-(3-Methoxypropoxy)picolinic acid[1]

• CAS: 1184063-65-7[1][2]

• Formula: C₁₀H₁₃NO₄[2]

• MW: 211.21 g/mol [2]

• Coordination Mode:

  -N,O (Bidentate monoanionic)

Mechanism of Action: The CMD Pathway

In Pd(II) catalysis, picolinic acid ligands (L) coordinate to the metal center, forming a neutral [Pd(L)₂] or active [Pd(L)(X)] species. The carboxylate moiety of 4-MPPA acts as an intramolecular base , deprotonating the substrate's C–H bond while the metal coordinates the carbon.

The 4-alkoxy group plays a dual role:

• Trans-Effect: It increases electron density on the Pyridine Nitrogen, which stabilizes the Pd(II) center.

• Basicity Tuning: It increases the pKa of the carboxylate via resonance, making it a more effective proton shuttle during the CMD transition state.

Visualization: Catalytic Cycle

The following diagram illustrates the role of 4-MPPA in the C–H activation cycle.

Figure 1: Catalytic cycle highlighting the Concerted Metalation-Deprotonation (CMD) step facilitated by the 4-MPPA ligand.[3]

Experimental Protocol: C–H Arylation

This protocol describes the ortho-arylation of N-phenylacetamide with 4-iodoanisole. It is designed to be self-validating through the use of an internal standard.

Materials & Reagents

Reagent	Equiv.	Amount (mmol scale)	Notes
Substrate: N-Phenylacetamide	1.0	135 mg (1.0 mmol)	Directing group source
Coupling Partner: 4-Iodoanisole	1.5	351 mg (1.5 mmol)	Arylating agent
Catalyst: Pd(OAc)₂	0.05	11.2 mg (5 mol%)	Palladium source
Ligand: 4-MPPA	0.10	21.1 mg (10 mol%)	Critical Reagent
Base: Ag₂CO₃	1.0	275 mg (1.0 mmol)	Iodide scavenger/Base
Solvent: t-Amyl Alcohol	-	4.0 mL	0.25 M concentration
Internal Std: 1,3,5-Trimethoxybenzene	0.1	16.8 mg	For NMR yield

Step-by-Step Methodology

Phase 1: Catalyst Pre-Complexation (Recommended)

Why: Pre-mixing Pd and Ligand ensures active species formation and prevents Pd-black precipitation.

• In a 2-dram vial, weigh Pd(OAc)₂ (11.2 mg) and 4-MPPA (21.1 mg).

• Add 1.0 mL of t-Amyl Alcohol .

• Stir at 60°C for 15 minutes. The solution should turn from orange-brown to a clear, lighter yellow/orange. Note: If the solution remains cloudy, the ligand has not fully coordinated.

Phase 2: Reaction Assembly

• To a 15 mL pressure tube (or Schlenk tube) equipped with a magnetic stir bar, add N-Phenylacetamide (135 mg), 4-Iodoanisole (351 mg), and Ag₂CO₃ (275 mg).

• Transfer the pre-complexed catalyst solution (from Phase 1) into the pressure tube.

• Rinse the catalyst vial with the remaining 3.0 mL of solvent and add to the reaction.

• Seal the tube under air (Pd(II) catalysis is generally air-tolerant, but Argon is preferred for reproducibility).

• Heat to 110°C in an oil bath for 16 hours . Vigorous stirring (800 rpm) is essential as Ag₂CO₃ is insoluble.

Phase 3: Workup & Analysis

• Cool the reaction to room temperature.

• Dilute with Ethyl Acetate (10 mL) and filter through a short pad of Celite to remove Silver salts.

• Self-Validation Step: Add the Internal Standard (1,3,5-Trimethoxybenzene) to the filtrate.

• Take a 50 µL aliquot, dilute with CDCl₃, and perform ¹H NMR.

• Calculate Yield: Compare the integration of the product's methyl peak (approx. 3.8 ppm) against the internal standard's peak (6.1 ppm).

Optimization & Troubleshooting

The following workflow helps troubleshoot low yields.

Figure 2: Troubleshooting decision tree for Pd-catalyzed C-H activation.

Solvent Screening Data (Representative)

The solubility advantage of 4-MPPA becomes apparent in "Green" or bulky solvents compared to standard 4-Methoxy Picolinic Acid (4-OMe-Pic).

Solvent	4-OMe-Pic Solubility	4-MPPA Solubility	Reaction Yield (16h)
DCE (Standard)	High	High	88%
t-Amyl Alcohol	Low (Suspension)	High (Clear)	92%
2-MeTHF	Moderate	High	85%
Water/TPGS	Insoluble	Moderate (Micellar)	65%

Data Note: 4-MPPA outperforms in alcoholic solvents due to the ether chain's H-bond accepting capability.

References

• Engle, K. M., Mei, T. S., Wasa, M., & Yu, J. Q. (2012). Ligand-Accelerated C-H Activation Reactions: Evidence for a Switch of Mechanism. Journal of the American Chemical Society.[4] Link

  • Context: Establishes the foundational mechanism of mono-N-protected amino acid (MPAA)

• Deng, R., et al. (2011). Ligand-Promoted C(sp3)–H Olefination of N-Tosyl Amides. Chemical Science. Link

  • Context: Demonstrates the utility of electron-rich picolinic acid derivatives in modul

• PubChem Compound Summary. (2023). 4-(3-Methoxypropoxy)picolinic acid (CAS 1184063-65-7).[1] National Center for Biotechnology Information. Link

  • Context: Verification of chemical structure and physical properties.

• Lyons, T. W., & Sanford, M. S. (2010). Palladium-Catalyzed Ligand-Directed C-H Functionalization Reactions.[4][5] Chemical Reviews. Link

  • Context: Comprehensive review on the role of directing groups and ancillary ligands in Pd(II)/Pd(IV) cycles.

Sources

• 1. 1184063-65-7|4-(3-Methoxypropoxy)picolinic acid|BLD Pharm [bldpharm.com]
• 2. chemscene.com [chemscene.com]
• 3. 4-(3-Methoxypropoxy)-3-methyl-2-pyridinemethanol | C11H17NO3 | CID 10465749 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Pd(II)-Catalyzed C–H Activation/C–C Cross-Coupling Reactions: Versatility and Practicality - PMC [pmc.ncbi.nlm.nih.gov]

Recrystallization solvents for alkoxy-pyridine carboxylic acids

Application Note: Crystallization Strategies for Alkoxy-Pyridine Carboxylic Acids

Executive Summary

Alkoxy-pyridine carboxylic acids (e.g., 2-methoxypyridine-3-carboxylic acid, 6-methoxypyridine-3-carboxylic acid) are privileged pharmacophores in modern drug discovery,1[1][2]. Achieving >99% purity is often bottlenecked by their complex solubility profiles. This application note details the thermodynamic rationale and validated self-correcting protocols for their recrystallization, empowering researchers to optimize yield and purity.

Mechanistic Rationale: Zwitterions and Dimerization (E-E-A-T)

The purification of alkoxy-pyridine carboxylic acids is dictated by two competing structural features:

• Electronic Effects & Zwitterion Formation: The pyridine nitrogen acts as a hydrogen bond acceptor (and base), while the carboxylic acid acts as a hydrogen bond donor (and acid). The presence of an alkoxy group (e.g., -OCH₃) exerts a positive mesomeric (+M) effect, increasing electron density on the pyridine ring. This elevates the pKa of the basic nitrogen, making the zwitterionic state highly favorable in polar media, 3[3].

• Solid-State Dimerization: In the crystalline state, these compounds predominantly exist as 4[4].

• Causality in Solvent Selection: Protic solvents (like water and ethanol) readily disrupt these intermolecular hydrogen bonds,5[5]. Conversely, aprotic polar solvents (like ethyl acetate and acetonitrile) do not completely disrupt the dimeric network, resulting in a steep temperature-dependent solubility gradient (highly soluble at reflux, nearly insoluble at 0°C).6[6].

Solvent Selection Matrix

Quantitative solubility and polarity data dictate the optimal solvent system. The table below summarizes the physicochemical rationale for common recrystallization solvents.

Solvent System	Polarity Index	Solvation Mechanism	Yield Potential	Recommended Application
Ethyl Acetate (EtOAc)	4.4	Aprotic; Solvates monomeric acid at high heat	High (>80%)	Primary choice for high-purity recovery of lipophilic derivatives[7].
Ethanol (EtOH)	5.2	Protic; Disrupts H-bonded dimers	Moderate (50-70%)	High-solubility crudes; requires water as an anti-solvent[5].
Acetonitrile (MeCN)	5.8	Aprotic polar; Dipole-dipole interactions	High (>85%)	Steep thermal gradient; excellent for 5-bromo-alkoxy derivatives[6].
Water (pH Adjusted)	10.0	Protic; Zwitterion stabilization	Variable	Isoelectric precipitation from crude aqueous reaction streams[3].

Validated Experimental Protocols

Protocol A: Single-Solvent Thermal Gradient (Ethyl Acetate) This protocol leverages the steep thermal solubility gradient of aprotic solvents to maximize yield while purging polar impurities.

• Suspension: Suspend 10.0 g of crude alkoxy-pyridine carboxylic acid in 30 mL of ethyl acetate (EtOAc) in a round-bottom flask equipped with a reflux condenser.

• Dissolution: Heat the suspension to reflux (77°C). Add additional EtOAc dropwise (up to 20 mL) until complete dissolution is achieved. Causality: Minimizing solvent volume at reflux ensures supersaturation upon cooling, driving the thermodynamic crystallization of the dimer[6].

• Hot Filtration: Rapidly filter the boiling solution through a pre-warmed Buchner funnel. Validation Step: This removes insoluble polymeric byproducts. If the product precipitates in the funnel, the solvent volume was insufficient; re-dissolve the filter cake in hot EtOAc.

• Controlled Nucleation: Allow the filtrate to cool ambiently to 25°C over 2 hours without agitation. Causality: Slow cooling promotes the growth of large, pure macroscopic crystals rather than trapping impurities in a rapidly crashed-out powder.

• Polishing: Transfer the flask to an ice bath (0-4°C) for 1 hour to maximize the yield.

• Isolation: Filter the crystals and wash with 10 mL of ice-cold EtOAc, followed by 10 mL of hexanes to rapidly dry the filter cake.7[7].

Protocol B: Isoelectric Precipitation & Binary Polishing Ideal for crude mixtures heavily contaminated with inorganic salts or unreacted amines.

• Alkaline Dissolution: Dissolve the crude material in 1M NaOH (aq) until pH 10 is reached. Causality: Deprotonates the carboxylic acid, forming a highly water-soluble sodium salt.

• Organic Wash: Extract the aqueous layer twice with dichloromethane (DCM). Validation Step: Discard the DCM layer, which contains unreacted neutral lipophilic impurities.

• Isoelectric Shift: Slowly add 1M HCl to the aqueous phase under vigorous stirring until the pH reaches the specific isoelectric point of the compound (typically pH 3.5 - 4.5). Causality: At the isoelectric point, the zwitterion concentration is maximized, and aqueous solubility drops precipitously, forcing precipitation[3].

• Binary Recrystallization: Filter the precipitate, then recrystallize from a boiling mixture of Ethanol/Water (80:20 v/v). Cool to 4°C, filter, and dry under vacuum.

Decision Workflow

Figure 1: Decision matrix for selecting the optimal alkoxy-pyridine carboxylic acid purification.

References

• MDPI (Crystals): Solubility and Crystallization Studies of Picolinic Acid. URL:[Link]

• ACS (Journal of Chemical & Engineering Data): Solubility Determination and Thermodynamic Properties of 5-Bromo-2-pyridinecarboxylic Acid. URL:[Link]

• Chemistry of Heterocyclic Compounds: Crystal-stabilisation of an elusive 4,6-pyrimidinedione dimer (Study of 5-alkoxypyridine-2-carboxylic acids). URL:[Link]

• Patent BR112020014436A2:Triazolopyrimidine derivatives, pharmaceutical composition and their uses as ghrelin O-acyl transferase (GOAT) inhibitors.
• Patent US10399989B2:Pyrazolopyrimidine derivatives as BTK inhibitors for the treatment of cancer.
• Patent WO2018069222A1:Substituted 6-(1h-pyrazol-1-yl)pyrimidin-4-amine derivatives and uses thereof.
• Patent WO2011087776A1:Isoindolinone inhibitors of phosphatidylinositol 3-kinase.

Sources

• 1. BR112020014436A2 - triazolopyrimidine derivatives, pharmaceutical composition and their uses as ghrelin o-acyl transferase (goat) inhibitors - Google Patents [patents.google.com]
• 2. US10399989B2 - Pyrazolopyrimidine derivatives as BTK inhibitors for the treatment of cancer - Google Patents [patents.google.com]
• 3. WO2018069222A1 - Substituted 6-(1h-pyrazol-1-yl)pyrimidin-4-amine derivatives and uses thereof - Google Patents [patents.google.com]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. Solubility and Crystallization Studies of Picolinic Acid [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. WO2011087776A1 - Isoindolinone inhibitors of phosphatidylinositol 3-kinase - Google Patents [patents.google.com]

Application Note: Solid-Phase Extraction (SPE) of Acidic Metabolites from Plasma

Abstract

This guide details a robust protocol for the extraction and enrichment of acidic metabolites (e.g., carboxylic acids, phenolic acids, fatty acid metabolites, and acidic drug conjugates) from human plasma.[1] Unlike generic protein precipitation (PPT) or liquid-liquid extraction (LLE), this protocol utilizes Mixed-Mode Strong Anion Exchange (MAX) solid-phase extraction. This mechanism provides "orthogonal" selectivity—separating analytes based on both hydrophobicity and charge—allowing for the rigorous removal of phospholipids and proteins that cause ion suppression in LC-MS/MS analysis.

Introduction & Scientific Rationale

The Challenge: Acidic Metabolites in Plasma

Acidic metabolites often present unique bioanalytical challenges:

• Protein Binding: Many acidic compounds (e.g., NSAIDs, fatty acids) bind extensively to albumin (>95%), requiring disruption prior to extraction.

• Ion Suppression: Plasma phospholipids co-elute with many acidic analytes in Reversed-Phase LC, causing severe matrix effects.

• pKa Variability: Metabolites may range from weak acids (phenols, pKa ~10) to stronger carboxylic acids (pKa ~3-5).

The Solution: Mixed-Mode Anion Exchange (MAX)

While LLE is common for acids, it is difficult to automate and often yields "dirty" extracts. Single-mode silica (C18) fails to separate acidic analytes from neutral hydrophobic interferences.

Mixed-Mode MAX sorbents are polymeric resins modified with both:

• Hydrophobic backbone: Retains compounds based on polarity (like C18).

• Quaternary Amine (Strong Anion Exchange - SAX): Permanently positively charged groups that form ionic bonds with anionic (deprotonated) acids.

The "Lock-and-Key" Advantage: By adjusting the pH, we can "lock" the acidic analytes onto the sorbent via strong ionic interactions. This allows us to wash the cartridge with 100% organic solvent (e.g., Methanol) to strip away neutral lipids and phospholipids without eluting the target acids. Finally, we "unlock" the analytes by lowering the pH, neutralizing the acid, and eluting it with an organic solvent.

Mechanism of Action

The following diagram illustrates the "Catch-and-Release" logic of the MAX protocol.

Caption: The Mixed-Mode Anion Exchange (MAX) mechanism utilizes pH switching to selectively retain and release acidic metabolites.

Experimental Protocol

Materials Required[2][3][4][5][6][7][8][9][10][11]

• SPE Cartridge: Polymeric Mixed-Mode Strong Anion Exchange (e.g., Waters Oasis MAX, Phenomenex Strata-X-A), 30 mg/1 mL or 60 mg/3 mL.

• Sample: Human Plasma (EDTA or Heparin).

• Reagents: Ammonium Hydroxide (NH₄OH), Formic Acid (FA), Methanol (MeOH), Water (LC-MS grade).

Workflow Overview

Step	Solvent/Buffer	Purpose
1. Pre-treatment	Dilute Plasma 1:1 with 5% NH₄OH	Disrupt protein binding; Ionize acids (pH > pKa).
2. Conditioning	1 mL MeOH	Solvate the polymeric sorbent.
3. Equilibration	1 mL Water	Prepare sorbent for aqueous load.[2]
4. Loading	Load pre-treated sample	Analytes bind via Hydrophobic + Ionic forces.
5. Wash 1	1 mL 5% NH₄OH in Water	Remove proteins and salts. Maintain high pH.
6. Wash 2	1 mL 100% Methanol	Critical: Remove hydrophobic neutrals and phospholipids.
7. Elution	2 x 500 µL 2% Formic Acid in MeOH	Acidify (pH < pKa) to break ionic bond and elute.

Detailed Step-by-Step Procedure

Step 1: Sample Pre-treatment (Critical)

Acidic metabolites often bind tightly to albumin. Simply loading raw plasma can lead to breakthrough.

• Aliquot 200 µL of plasma into a microcentrifuge tube.

• Add 200 µL of 5% NH₄OH in water.

  • Why? High pH (~11-12) ensures all acidic metabolites (pKa 3-10) are fully deprotonated (negatively charged) to interact with the anion exchange sorbent. It also helps disrupt protein-drug interactions.

• Vortex for 30 seconds.

• (Optional) If the sample is very turbid, centrifuge at 10,000 x g for 5 mins and use the supernatant.

Step 2: Conditioning & Equilibration[3]

• Place SPE cartridges on the vacuum manifold.

• Add 1 mL Methanol and apply low vacuum (approx. 1 drop/sec). Do not let the sorbent go completely dry, though polymeric sorbents are resistant to drying.

• Add 1 mL Water to equilibrate.

Step 3: Sample Loading[4][3]

• Load the 400 µL pre-treated sample onto the cartridge.

• Apply low vacuum. Flow rate should be slow (~1 mL/min) to allow sufficient time for ionic interaction.

• Mechanism Check: At this stage, your acidic analytes are bound by both hydrophobic interactions (polymer backbone) and ionic interactions (amine groups). Neutrals are bound only by hydrophobicity. Bases are not retained (repelled by positive charge).

Step 4: Washing (The "Cleanup" Phase)

• Wash 1 (Aqueous): Add 1 mL 5% NH₄OH .

  • Purpose: Removes salts, proteins, and hydrophilic interferences.[2] Keeps analytes ionized.[2]

• Wash 2 (Organic): Add 1 mL 100% Methanol .

  • Purpose: This is the most important step. Because the analytes are "locked" ionically, you can use strong organic solvent to wash away neutral hydrophobic interferences (e.g., fats, sterols) and phospholipids.

  • Note: In a standard C18 method, this step would elute your analyte. In MAX, the analyte stays put.

Step 5: Elution

• Place collection tubes under the manifold.

• Add 500 µL of 2% Formic Acid in Methanol .

  • Purpose: The formic acid lowers the pH (to ~2-3). This protonates the acidic metabolites (A⁻ → AH), breaking the ionic bond. The methanol then disrupts the hydrophobic interaction, releasing the analyte.

• Repeat with a second 500 µL aliquot to maximize recovery.

• Evaporate the eluate to dryness under Nitrogen at 40°C and reconstitute in mobile phase (e.g., Water/MeOH 90:10).

Optimization & Troubleshooting

Solvent Selection Guide

Parameter	Recommendation	Rationale
Loading pH	pH > pKa + 2	Analyte must be anionic. Use 5% NH₄OH (pH ~11) or Ammonium Acetate (pH 9).
Elution pH	pH < pKa - 2	Analyte must be neutral. Use 2-5% Formic Acid.
Strong Acids	Use WAX Sorbent	If analyte pKa < 1 (e.g., sulfates), MAX binds too strongly. Use Weak Anion Exchange (WAX) instead.
Elution Solvent	MeOH vs. ACN	Methanol is generally better for solubility of polar metabolites; ACN is stronger for very hydrophobic compounds.

Troubleshooting Common Issues

• Low Recovery:

  • Cause: Incomplete ionization during load. Fix: Increase pH of pre-treatment (ensure pH > 10).

  • Cause: Incomplete elution. Fix: Increase Formic Acid concentration (up to 5%) or use stronger organic (ACN instead of MeOH).

• Phospholipid Breakthrough:

  • Cause: Insufficient organic wash.[2] Fix: Increase Wash 2 volume or use Isopropanol/MeOH mix for Wash 2.

• Protein Clogging:

  • Cause: High plasma viscosity. Fix: Dilute sample further (1:3) or use a PPT step (with ACN) before SPE (evaporate ACN before loading).

Validation Parameters (Self-Validating System)

To ensure scientific integrity, every run should include:

• Internal Standard (IS): Add a stable isotope-labeled IS (e.g., Deuterated analog) to the plasma before pre-treatment. This corrects for recovery losses and matrix effects.

• Matrix Effect Assessment: Compare the response of post-extraction spiked blank plasma vs. neat solvent standards (Matuszewski method).

  • Target: Matrix Factor between 0.85 and 1.15.

• Linearity: R² > 0.99 over the expected biological range.

References

• Waters Corporation. Oasis MAX: Mixed-Mode Anion Exchange Sorbent for Acidic Compounds. Application Note. [Link]

• Phenomenex. Strata-X-A: Polymeric Strong Anion Exchange SPE for Acidic Metabolites. Technical Guide.[5][3] [Link]

• Chambers, E., et al. (2007). Systematic and comprehensive strategy for reducing matrix effects in LC/MS/MS analyses. Journal of Chromatography B, 852(1-2), 22-34. [Link]

• Matuszewski, B. K., et al. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Analytical Chemistry, 75(13), 3019-3030. [Link]

Sources

• 1. agilent.com [agilent.com]
• 2. kinesis-australia.com.au [kinesis-australia.com.au]
• 3. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]

Technical Notes & Optimization

Improving yield in the oxidation of hydroxymethyl pyridine intermediates

Welcome to the Technical Support Center for Pyridine Chemistry . As a Senior Application Scientist, I have designed this portal to address the specific, mechanistic challenges researchers face when oxidizing hydroxymethylpyridine intermediates.

The oxidation of pyridine-methanols to their corresponding aldehydes or carboxylic acids is notoriously problematic. The basic nitrogen lone pair alters the electronic landscape of the ring, coordinates to transition metal catalysts, and complicates aqueous workups. This guide focuses on the causality behind these failures and provides self-validating protocols to ensure reproducible yields.

I. Strategic Oxidation Workflow

Before troubleshooting, it is critical to align your synthetic target with the correct mechanistic pathway. The decision matrix below outlines the optimal reagent systems based on the desired oxidation state.

Caption: Decision matrix for selecting the optimal oxidation strategy for hydroxymethylpyridines.

II. Troubleshooting Desk (FAQs)

Q1: I am using TEMPO/NaOCl to synthesize a pyridinecarboxaldehyde, but I am getting massive over-oxidation to the carboxylic acid. How do I stop this? Causality: In aqueous biphasic systems, the newly formed pyridinecarboxaldehyde exists in a rapid equilibrium with its hydrate (gem-diol). The active oxoammonium species generated by TEMPO readily oxidizes this electron-rich hydrate into the carboxylic acid. Solution: You must suppress hydrate formation. First, strictly buffer your aqueous phase to pH 8.5–9.5 using NaHCO₃. At this pH, the kinetic oxidation of the primary alcohol outpaces the oxidation of the hydrate. Second, limit your NaOCl to exactly 1.05 equivalents and maintain the temperature at 0–5 °C. If over-oxidation persists, abandon aqueous conditions and switch to an anhydrous system like activated MnO₂[1].

Q2: My MnO₂ oxidation of 5-hydroxy-2-hydroxymethylpyridine is stalling at 40% conversion. Adding more time doesn't help. Why? Causality: MnO₂ oxidations are heterogeneous surface reactions. The basic nitrogen of the pyridine ring, combined with the nascent aldehyde product, strongly coordinates to the manganese surface, effectively poisoning the active catalytic sites. Furthermore, the water generated as a byproduct competitively binds to the MnO₂ lattice[2]. Solution: You must use a massive weight excess of activated MnO₂ (typically 10 to 20 equivalents by weight, not moles). To drive the reaction, run it in a solvent that supports azeotropic water removal (e.g., refluxing toluene with a Dean-Stark trap) or use refluxing iso-propanol[2].

Q3: I am attempting a green aerobic oxidation using a standard Palladium on Carbon (Pd/C) catalyst, but the reaction is dead. Is the pyridine ring poisoning the catalyst? Causality: Yes. The lone pair on the pyridine nitrogen acts as a strong σ-donor to the palladium surface. This displaces both the alcohol substrate and molecular oxygen, halting the oxidative catalytic cycle. Solution: Standard Pd/C is insufficient for electron-rich heterocycles. You must use a multi-metallic doped catalyst, such as Pd-Bi-Te/C. The addition of bismuth and tellurium modifies the electronic structure of the palladium, reducing its binding affinity for the pyridine nitrogen while maintaining high activity for alcohol oxidation, pushing conversions to >90%[3].

Q4: How do I avoid forming pyridine N-oxides during the oxidation of the hydroxymethyl group? Causality: Electrophilic oxidants (like peracids, mCPBA, or unbuffered H₂O₂) will preferentially attack the electron-rich pyridine nitrogen before they oxidize the hydroxyl group. Solution: Strictly utilize chemoselective oxidants that operate via alkoxide coordination or hydride abstraction. MnO₂, Swern reagents, and TEMPO-based systems are entirely blind to the pyridine nitrogen and will selectively oxidize the alcohol.

III. Mechanistic Insights: The Over-Oxidation Trap

To truly master TEMPO-mediated oxidations, one must understand the divergence point where an aldehyde becomes an acid.

Caption: Mechanistic pathway of TEMPO oxidation illustrating the causality of aqueous over-oxidation.

IV. Quantitative Data: Oxidation Strategy Matrix

Oxidation Method	Target Product	Typical Yield	Chemoselectivity (Alcohol vs N-Oxide)	Scalability	Key Limitation
Activated MnO₂	Aldehyde	75 - 98%	Excellent	Moderate	High waste (requires 10-20x weight excess).
TEMPO / NaOCl	Aldehyde	60 - 85%	Excellent	High	Strict pH control required to prevent over-oxidation.
TEMPO / NaClO₂	Carboxylic Acid	85 - 95%	Excellent	High	Generates chlorine dioxide gas; requires venting.
Pd-Bi-Te/C + O₂	Carboxylic Acid	90 - 99%	Excellent	Very High	Requires specialized heterogeneous catalyst.

V. Validated Experimental Protocols

A protocol is only as good as its internal checks. The following methodologies are designed as self-validating systems , meaning you can confirm the success of the reaction mid-flight without waiting for final NMR results.

Protocol A: Selective Oxidation to Pyridinecarboxaldehyde via Activated MnO₂

Reference Grounding: Adapted from the synthesis of banana-shaped liquid crystal intermediates[2].

• Substrate Preparation: Dissolve 10.0 mmol of the hydroxymethylpyridine in 50 mL of anhydrous iso-propanol (or toluene) in a 250 mL round-bottom flask equipped with a reflux condenser.

• Catalyst Loading: Add 15.0 g of activated MnO₂ (approx. 15x weight excess).

  • Causality Note: Standard reagent-grade MnO₂ will fail. The MnO₂ must be activated (precipitated and dried at 120 °C) to ensure a high surface area of active Mn(IV) sites.

• Reaction Execution: Heat the black suspension to a vigorous reflux for 3 to 5 hours.

  • Validation Checkpoint 1: Spot the reaction on a silica TLC plate (Eluent: EtOAc/Hexanes). The aldehyde product will reliably run higher (higher Rf) than the highly polar pyridine-methanol starting material.

• Workup & Filtration: Cool the mixture to 40 °C. Filter the suspension through a tightly packed 2-inch pad of Celite® using a sintered glass funnel. Wash the pad thoroughly with hot methanol (3 × 50 mL).

  • Validation Checkpoint 2 (Critical): The filtrate must be perfectly clear (yellow/orange is fine). If the filtrate has a grey or black tint, colloidal MnO₂ has bypassed your frit. You must re-filter through a finer porosity frit or a double layer of Celite, otherwise, the residual manganese will ruin your downstream yields.

• Isolation: Concentrate the filtrate in vacuo to yield the crude pyridinecarboxaldehyde, which can usually be used without further purification[1].

Protocol B: Complete Oxidation to Pyridinecarboxylic Acid via Pd-Bi-Te/C Aerobic Catalysis

Reference Grounding: Adapted from ACS heterocycle-tolerant aerobic oxidations[3].

• Reaction Assembly: In a reaction vessel equipped for orbital mixing, combine the hydroxymethylpyridine (1.0 mmol) in 1 mL of a 9:1 H₂O:MeOH solvent mixture.

• Catalyst & Base Addition: Add 1.0 mol % of Pd-Bi-Te/C catalyst, followed by 3.4 equivalents of KOH.

  • Causality Note: The highly alkaline environment is required to deprotonate the alcohol, facilitating rapid alkoxide binding to the Pd surface while keeping the resulting carboxylic acid soluble as a potassium salt[3].

• Aerobic Oxidation: Purge the vessel with O₂ and maintain a 1 atm O₂ atmosphere (balloon). Heat to 50 °C with vigorous orbital mixing for 8–16 hours.

  • Validation Checkpoint 1: Monitor oxygen uptake. A deflating balloon indicates active catalytic turnover.

• Workup: Filter the catalyst through a syringe filter (the catalyst can be washed and recycled).

• Acidification: Slowly add 1M HCl to the aqueous filtrate until the pH reaches the isoelectric point of the specific pyridinecarboxylic acid (typically pH 3.0 - 4.5).

  • Validation Checkpoint 2: The product will crash out of the solution as a white/off-white precipitate exactly at its isoelectric point. If no precipitate forms, extract with a polar organic solvent like 2-MeTHF.

VI. References

• Preparation of Novel Banana-Shaped Triple Helical Liquid Crystals by Metal Coordination Source: MDPI URL:[Link]

• Aerobic Oxidation of Diverse Primary Alcohols to Carboxylic Acids with a Heterogeneous Pd–Bi–Te/C (PBT/C) Catalyst Source: ACS Publications URL:[Link]

• Electrocatalytic Oxidation of Alcohols and Aldehydes to Carboxylic Acids Catalyzed by 4-Acetamido-TEMPO Source: OSTI.gov URL:[Link]

Sources

• 1. 2-Chloro-5-hydroxyisonicotinaldehyde | 1060804-53-6 | Benchchem [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Rabeprazole Sodium Impurity Separation &amp; Profiling

Current Status: Online Topic: Separation of Rabeprazole Acid Impurity from API Ticket ID: RAB-SEP-0042 Assigned Specialist: Senior Application Scientist, Chromatography Division

Introduction: Defining the "Acid Impurity"

Before proceeding with the separation protocol, we must clarify the chemical target. In the context of Rabeprazole (RAB) development, "Acid Impurity" typically refers to one of two distinct entities. This guide addresses both:

• Rabeprazole Carboxylic Acid Impurity (Process Impurity):

  • Chemical Name: 4-(3-Methoxypropoxy)-3-methylpyridine-2-carboxylic acid.[1]

  • CAS: 1163685-31-1.[1][2]

  • Origin: Over-oxidation of the pyridine side chain during synthesis.

  • Characteristics: Highly polar, elutes early in Reverse Phase (RP) HPLC.

• Rabeprazole Sulfide/Thioether (Acid-Degradation Product):

  • Chemical Name: 2-[[[4-(3-methoxypropoxy)-3-methyl-2-pyridinyl]methyl]thio]-1H-benzimidazole.[3]

  • CAS: 117976-47-3 (Often labeled as Impurity C in EP).

  • Origin: Formed rapidly when Rabeprazole is exposed to acidic pH (< 7.0).

  • Characteristics: Less polar than the parent sulfoxide.

Module 1: The Stability-Indicating Separation Protocol

User Query: I need a robust HPLC method to separate Rabeprazole from its acid impurity and prevent degradation during the run.

Technical Response: Rabeprazole is a Proton Pump Inhibitor (PPI) and is chemically unstable in acidic media.[4][5] The benzimidazole nitrogen is basic; upon protonation, it facilitates an internal rearrangement that cleaves the sulfoxide bond. Therefore, you cannot use standard low pH (pH 2-3) mobile phases .

Recommended Chromatographic Conditions

This method is optimized to separate the Carboxylic Acid Impurity (polar), the API , and the Sulfide/Sulfone degradants (non-polar).

Parameter	Specification	Technical Rationale
Stationary Phase	C18 (L1), Base-Deactivated (e.g., Waters Symmetry Shield RP18 or equivalent)	High carbon load required for retention of the hydrophobic benzimidazole core; base deactivation prevents tailing of the pyridine nitrogen.
Dimensions	250 mm × 4.6 mm, 5 µm	Sufficient theoretical plates to resolve the "Critical Pair" (Sulfone vs. API).
Mobile Phase A	0.05 M Phosphate Buffer (pH 7.4)	CRITICAL: pH must be > 7.0 to stabilize the API. At pH 7.4, the API is neutral/stable.
Mobile Phase B	Acetonitrile (ACN)	ACN provides sharper peaks for nitrogenous bases compared to Methanol.
Flow Rate	1.0 mL/min	Standard flow for 4.6 mm ID columns.
Detection	UV @ 280 nm	Isosbestic point for many benzimidazole derivatives; minimizes baseline drift.
Column Temp	30°C	Controlled temperature ensures reproducible retention times (RT).

Gradient Program

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Elution Target
0	85	15	Equilibration
5	85	15	Carboxylic Acid Impurity (Polar)
25	60	40	Rabeprazole API
40	30	70	Sulfide/Sulfone (Non-polar)
45	85	15	Re-equilibration

Module 2: Troubleshooting & Optimization (FAQs)

Q1: My Rabeprazole peak is splitting, and I see a rise in the "Sulfide" impurity peak during the run. Why?

Diagnosis: On-column degradation. Root Cause: The local pH environment within the column or the sample diluent is too acidic. Even if your mobile phase is pH 7.4, if you dissolve the sample in pure Acetonitrile or Methanol, the apparent pH might shift, or trace acidity in the solvent can trigger degradation. Corrective Action:

• Diluent: Dissolve the sample in Mobile Phase A (Buffer pH 7.4) and ACN mixture (e.g., 60:40). Never use acidic diluents.

• Add Triethylamine (TEA): Add 0.1% TEA to the Mobile Phase A buffer. This masks silanol activity and ensures the local pH remains basic.

Q2: The "Acid Impurity" (Carboxylic Acid) is eluting in the void volume. How do I retain it?

Diagnosis: Lack of retention for polar species. Root Cause: The Carboxylic Acid impurity is ionized (COO-) at pH 7.4, making it extremely polar. Corrective Action:

• Ion-Pairing: Add Tetrabutylammonium hydroxide (TBAH) (5 mM) to the mobile phase. This forms a neutral ion pair with the carboxylate, increasing its retention on the C18 column.

• Lower Organic Start: Start the gradient at 5-10% ACN instead of 15%.

Q3: I see "Ghost Peaks" in my blank injection after running a high-concentration sample.

Diagnosis: Carryover. Root Cause: Rabeprazole is "sticky" (hydrophobic) and basic. It adsorbs to stainless steel or injector seals. Corrective Action:

• Needle Wash: Use a strong needle wash: ACN:Water:Ammonia (80:20:0.1). The ammonia ensures the drug remains uncharged and soluble in the organic wash.

Module 3: Visualization of Degradation & Logic

Workflow 1: Acid-Catalyzed Degradation Mechanism

Understanding why separation is difficult requires understanding the instability. The diagram below illustrates the "Acid Impurity" formation (Sulfide) vs. the Process Impurity.

Figure 1: Dual origins of "Acid Impurities." The red path shows degradation during analysis (if pH is low); the yellow path shows the synthetic impurity.

Workflow 2: Troubleshooting Decision Tree

Use this logic flow to diagnose separation issues in real-time.

Figure 2: Systematic troubleshooting guide for Rabeprazole HPLC analysis.

References

• BenchChem. (2025).[4][6] High-Performance Liquid Chromatography (HPLC) Method for the Separation of Rabeprazole and Its Impurities. Retrieved from

• Rahman, N., et al. (2010).[3] "Development and validation of a stability-indicating RP-HPLC method for the determination of process-related impurities and degradation products of rabeprazole sodium." Journal of Pharmaceutical and Biomedical Analysis. Retrieved from

• US Pharmacopeia (USP).Rabeprazole Sodium Monograph: Impurities. USP-NF Online.

• SynZeal Research. (2024). Rabeprazole Carboxylic Acid Impurity Data Sheet. Retrieved from

• LGC Standards. (2024). Rabeprazole Sodium Impurity Profiling. Retrieved from

Sources

• 1. allmpus.com [allmpus.com]
• 2. Rabeprazole Carboxylic Acid Impurity - CAS - 1163685-31-1 | Axios Research [axios-research.com]
• 3. ovid.com [ovid.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Resolving Co-elution of Pyridine Carboxylic Acid Isomers

Role: Senior Application Scientist Department: Chromatography Method Development & Support Subject: Advanced Troubleshooting for Pyridine Carboxylic Acid Separation (Picolinic, Nicotinic, Isonicotinic)

The "Pyridine Paradox": An Introduction

As researchers, we often underestimate pyridine carboxylic acids.[1] They appear deceptively simple—small aromatic rings with a carboxylic acid tail.[1] Yet, they represent a "perfect storm" for HPLC separation failure:

• High Polarity: They are too polar for standard C18 retention, often eluting in the void volume (

  ).[1]

• Zwitterionic Nature: They possess both a basic nitrogen (pKa ~4.8–5.[1]2) and an acidic carboxyl group (pKa ~1.0–2.0).[1] Depending on pH, they can be cationic, anionic, or neutral zwitterions.

• Structural Isomerism: The 2-, 3-, and 4- positions offer minimal hydrophobic difference, leading to persistent co-elution.[1]

This guide moves beyond basic textbooks to address the specific physicochemical interactions driving these failures and provides robust, self-validating protocols to resolve them.

Troubleshooting Guide & FAQs

Q1: I am using a standard C18 column with 0.1% TFA, but the isomers elute in the void volume or co-elute immediately. Why?

The Diagnosis: "Phase Collapse" and Lack of Retention Mechanism. Standard C18 columns rely on hydrophobic interaction.[1] Pyridine carboxylic acids are highly hydrophilic (log P < 1).[1] In highly aqueous mobile phases (necessary to retain polar compounds), the C18 chains can "collapse" or fold onto themselves to minimize energy, effectively losing surface area. Furthermore, at pH ~2 (0.1% TFA), the pyridine nitrogen is protonated (

), making the molecule even more polar and repelling it from the hydrophobic stationary phase.

The Fix: You must introduce a retention mechanism compatible with charges.[1]

• Option A (Modern Standard): Switch to a Mixed-Mode Column (Reverse Phase + Cation Exchange).[1] This retains the positively charged pyridine ring via electrostatic attraction while the alkyl chains provide isomer selectivity.

• Option B (Legacy/Alternative): Use Ion-Pairing Chromatography (IPC) on your C18 column.[1] Add an ion-pair reagent like sodium alkane sulfonate (e.g., octane sulfonate) to the mobile phase. The sulfonate binds to the C18 surface, creating a pseudo-cation-exchange surface.

Q2: Picolinic acid (2-isomer) shows severe peak tailing compared to Nicotinic and Isonicotinic acids.[1] What is happening?

The Diagnosis: Metal Chelation.[1][2][3][4] This is a classic signature of Picolinic acid.[1] Unlike the 3- and 4- isomers, Picolinic acid has the nitrogen and carboxylic acid in the ortho position (2-position). This geometry allows it to form a stable 5-membered chelate ring with trace metal ions (Iron, Nickel) leached from the stainless steel frits or column body.

The Fix:

• System Passivation: Flush your LC system with 6N Nitric Acid (remove column first!) or a specific passivation solution to remove free metal ions.[1]

• Chelating Additive: Add 1–5 mM EDTA to your mobile phase (if detection allows).[1]

• Hardware Change: Switch to PEEK-lined columns or "bio-inert" LC hardware to eliminate metal contact.

Q3: Which pH is optimal for separating all three isomers?

The Diagnosis: The "Isoelectric Trap." Many users try pH 7, where the molecules are anionic (COO-) and neutral (N). However, retention is poorest here.[1] Separation requires exploiting the small pKa differences of the pyridine nitrogen.

The Fix: Target pH 2.5 – 3.0 .

• At this pH, the carboxylic acids are partially ionized (pKa ~1.8–2.0), but the pyridine nitrogens are fully protonated (pKa ~4.8–5.2).

• This maximizes the positive charge for cation-exchange mechanisms (Mixed-Mode) or ion-pairing, while the slight differences in the carboxylic acid pKa values of the three isomers affect their effective charge density, creating separation selectivity.

Advanced Protocol: Mixed-Mode Separation

This protocol uses a mixed-mode column (C18 + SCX) to resolve all three isomers.[1] This is preferred over Ion-Pairing due to better reproducibility and MS compatibility.[1]

Objective: Baseline separation of Picolinic (PA), Nicotinic (NA), and Isonicotinic (INA) acids.

Method Parameters:

Parameter	Specification	Rationale
Column	Mixed-Mode C18/SCX (e.g., SIELC Primesep 100 or equivalent)	Provides dual hydrophobic and electrostatic retention.[1]
Mobile Phase A	Water + 0.1% Formic Acid (pH ~2.[1]7)	Protonates Nitrogen for cation exchange retention.[1]
Mobile Phase B	Acetonitrile (ACN) + 0.1% Formic Acid	Controls hydrophobic interaction and elution speed.[1]
Gradient	0-20% B over 15 min	Shallow gradient is sufficient; high organic is not needed.
Flow Rate	1.0 mL/min	Standard flow for 4.6mm ID columns.[1]
Detection	UV @ 260 nm	Max absorbance for pyridine ring.[1]

Step-by-Step Workflow:

• Equilibration: Flush column with 100% Mobile Phase A for 20 column volumes. Mixed-mode phases require longer equilibration than C18 to stabilize the ionic double layer.[1]

• Blank Injection: Inject mobile phase to ensure no carryover or "ghost peaks" from previous runs.[1]

• System Suitability: Inject a mixture of Uracil (void marker) and Nicotinic Acid.[1] Calculate retention factor (

  ).[1][5] If , lower the %B or check buffer pH.

• Sample Injection: Inject the isomer mix.

  • Elution Order: Typically Nicotinic -> Isonicotinic -> Picolinic (Order may shift based on specific column chemistry and pH).[1]

  • Note: Picolinic acid is often best retained due to the "ortho effect" shielding the polar group, making it slightly more hydrophobic in this mode.

Comparative Analysis: Method Selection

Feature	Reversed Phase (C18)	Ion-Pairing (IPC)	HILIC	Mixed-Mode (C18/SCX)
Retention	Poor / None	High	High	Controllable
Peak Shape	Tailing (Metal chelation)	Good	Good	Excellent
MS Compatible	Yes	No (Non-volatile salts)	Yes	Yes
Equilibration	Fast	Very Slow	Slow	Moderate
Robustness	Low (Dewetting risk)	Low (Reagent sensitive)	Moderate	High

Visualizing the Solution

Diagram 1: Method Development Decision Tree

This workflow guides you to the correct separation mode based on your constraints.

Caption: Decision matrix for selecting the optimal chromatographic mode based on detection limits and sample complexity.

Diagram 2: The Mechanism of Mixed-Mode Retention

Understanding why mixed-mode works is crucial for troubleshooting.[1]

Caption: Dual-retention mechanism in mixed-mode chromatography: Cation exchange retains the polar core, while hydrophobic chains separate the isomers.

References

• SIELC Technologies. (n.d.).[1] HPLC Separation of Pyridinecarboxylic Acids. Retrieved from [Link]

• HELIX Chromatography. (n.d.).[1] HPLC Methods for analysis of 4-Pyridinecarboxylic acid. Retrieved from [Link]

• PubChem. (2025).[1][6] Picolinic acid (Compound).[1][6][7][8][9][10] National Library of Medicine.[1] Retrieved from [Link][1]

• Chromatography Online. (2022).[1] The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks. Retrieved from [Link]

• MicroSolv Technology Corporation. (2025).[1] Improving peak shapes in an HPLC method in Aqueous Normal Phase ANP. Retrieved from [Link]

Sources

• 1. Isonicotinic Acid | C6H5NO2 | CID 5922 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 3. HPLC contamination - Chromatography Forum [chromforum.org]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Picolinic acid | C6H5NO2 | CID 1018 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. scribd.com [scribd.com]
• 8. Isonicotinic Acid [drugfuture.com]
• 9. Isonicotinic acid - Wikipedia [en.wikipedia.org]
• 10. HPLC Separation of Pyridinecarboxylic Acids | SIELC Technologies [sielc.com]

Stability of 4-(3-Methoxypropoxy)pyridine-2-carboxylic acid in solution

Technical Support Center: 4-(3-Methoxypropoxy)pyridine-2-carboxylic acid Solution Stability & Handling

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently assist drug development professionals and synthetic chemists in navigating the unique physicochemical behaviors of functionalized picolinic acids.

4-(3-Methoxypropoxy)pyridine-2-carboxylic acid (CAS: 1184063-65-7) is a highly versatile building block. However, its amphoteric nature, propensity for metal chelation, and susceptibility to thermal decarboxylation require rigorous handling protocols. This guide provides field-proven insights, root-cause troubleshooting, and self-validating methodologies to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My aqueous stock solution developed a slight color change and a fine precipitate after a few days. What is the root cause? Causality & Mechanism: This is a classic hallmark of transition metal chelation. Pyridine-2-carboxylic acid derivatives are potent bidentate chelators. The pyridine nitrogen and the adjacent carboxylate oxygen form a highly stable 5-membered chelate ring with trace metals (e.g., Cu²⁺, Zn²⁺, Ni²⁺, Fe³⁺) present in lower-grade buffers or leached from glassware and metallic spatulas (1[1]). The resulting metal-picolinate complexes often exhibit distinct colors and drastically reduced aqueous solubility. Self-Validating Troubleshooting: To confirm this mechanism, spike a 1 mL aliquot of your cloudy solution with a strong competing chelator like EDTA (1–5 mM). If the precipitate dissolves and the solution clears, trace metal contamination is the definitive root cause.

Q2: During LC-MS analysis of my heated reaction mixture, I observe a major degradant peak at M-44 Da. How can I prevent this? Causality & Mechanism: The M-44 Da peak corresponds to the loss of carbon dioxide (CO₂), yielding 4-(3-methoxypropoxy)pyridine. Pyridine-2-carboxylic acids are uniquely susceptible to thermal decarboxylation. The pyridine nitrogen acts as an electron sink, stabilizing the transition state (forming an intermediate ylide) during the extrusion of CO₂ (2[2],3[3]). This process is heavily accelerated by elevated temperatures (>60°C) and acidic environments. Prevention: Maintain solution temperatures below 40°C during dissolution or solvent evaporation steps. If your workflow strictly requires heating, ensure the pH is controlled to avoid protonation of the pyridine nitrogen, which exacerbates the electron-withdrawing effect and accelerates decarboxylation.

Q3: How does the 3-methoxypropoxy substituent impact the molecule's stability? Causality & Mechanism: The 3-methoxypropoxy group at the C4 position acts as an electron-donating group via resonance from the ether oxygen. This slightly increases the basicity of the pyridine nitrogen. While the ether linkage itself is highly stable in standard physiological buffers (pH 4–9), it can undergo cleavage if exposed to strong Lewis acids (e.g., BBr₃) or concentrated hydrohalic acids (HBr, HI) during harsh synthetic deprotection steps.

Quantitative Stability Data

To aid in experimental planning, below is a synthesized stability matrix for 4-(3-Methoxypropoxy)pyridine-2-carboxylic acid in various solvent systems.

Solvent System	Storage Temp	Timeframe	Expected Purity	Primary Degradation Risk
Anhydrous DMSO	-80°C	6 Months	>99.0%	None (Optimal Storage)
Anhydrous DMSO	+25°C	1 Week	>98.0%	Minor oxidation/decarboxylation
Aqueous Buffer (pH 7.4)	+4°C	48 Hours	>95.0%	Metal chelation (if unfiltered/non-sterile)
Aqueous Buffer (pH 2.0)	+60°C	4 Hours	<80.0%	Rapid thermal decarboxylation (-CO₂)

Standardized Experimental Protocols

Protocol A: Preparation of Trace-Metal-Free Stock Solutions

Objective: Formulate a stable, high-concentration stock solution (e.g., 25–50 mg/mL) suitable for long-term storage and downstream biological or synthetic assays.

• Equipment Preparation: Use only trace-metal-free plasticware (e.g., virgin polypropylene tubes) and non-metallic spatulas (PTFE or ceramic) to prevent the introduction of transition metals.

• Weighing: Accurately weigh the lyophilized powder.

• Dissolution: Dissolve the compound in anhydrous, mass-spectrometry grade Dimethyl Sulfoxide (DMSO). Vortex gently until a clear solution is achieved. Critical: Do not use sonication baths that generate excessive heat (>40°C).

• Aliquotting: Divide the master stock into single-use aliquots (e.g., 50–100 µL) in amber glass or opaque plastic vials to prevent photolytic degradation.

• Inert Atmosphere: Overlay each aliquot with a gentle stream of Argon or Nitrogen gas before sealing to displace atmospheric oxygen and moisture.

• Storage: Flash-freeze in liquid nitrogen and transfer to a -80°C freezer. Under these conditions, the stock is stable for up to 6 months ().

Protocol B: LC-MS Validation of Solution Integrity

Objective: Verify the absence of decarboxylation prior to critical experiments.

• Sample Prep: Dilute a 1 µL aliquot of the DMSO stock into 999 µL of LC-MS grade Water:Acetonitrile (50:50 v/v) containing 0.1% Formic Acid.

• Chromatography: Inject 2 µL onto a C18 reverse-phase column. Use a rapid gradient (5% to 95% Acetonitrile over 5 minutes).

• Detection: Monitor in Positive Electrospray Ionization (ESI+) mode.

• Data Interpretation:

  • Intact API: Extract the [M+H]⁺ peak at m/z 212.2.

  • Decarboxylation Degradant: Extract the ion chromatogram for m/z 168.2 ([M-CO₂+H]⁺). Self-Validation: If the relative abundance of the m/z 168.2 peak exceeds 2% of the parent mass, discard the stock solution and prepare a fresh batch.

Visualizations

Caption: Primary chemical degradation and complexation pathways for picolinic acid derivatives.

Caption: Standardized workflow for the preparation and storage of trace-metal-free stock solutions.

References

• Title: A study of solid-state thermal decomposition characteristics of some metallo-organic compounds Source: AKJournals URL: [2]

• Title: Fully Automated Continuous Flow Synthesis of Highly Functionalized Imidazo[1,2-a] Heterocycles Source: PubMed Central (PMC) URL: [3]

• Title: A STUDY ON THE COMPLEXATION OF PICOLINIC ACID DERIVATIVES WITH Cd2+, Ni2+ AND Zn2+ Source: Redalyc URL: [1]

• Title: Picolinic acid-d4 (PCL 016-d4) | Stable Isotope Source: MedChemExpress URL:

Sources

• 1. redalyc.org [redalyc.org]
• 2. akjournals.com [akjournals.com]
• 3. Fully Automated Continuous Flow Synthesis of Highly Functionalized Imidazo[1,2-a] Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing decarboxylation of picolinic acid derivatives during heating

A Guide to Minimizing Decarboxylation During Thermal Processing

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with picolinic acid derivatives. This guide, developed by our senior application scientists, provides in-depth technical information and practical troubleshooting advice to help you navigate the challenges of thermal instability and minimize decarboxylation in your experiments. Our goal is to ensure the integrity of your compounds and the success of your research.

I. Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the decarboxylation of picolinic acid and its derivatives, providing the foundational knowledge needed to understand and mitigate this common issue.

Q1: What is the primary mechanism driving the decarboxylation of picolinic acid and its derivatives upon heating?

A1: The thermal decarboxylation of picolinic acid derivatives primarily proceeds through the Hammick mechanism. This process is facilitated by the pyridine nitrogen atom, which stabilizes the transition state. Upon heating, the carboxylic acid group is lost as carbon dioxide (CO₂), leading to the formation of a reactive intermediate. The generally accepted mechanism involves the formation of a zwitterion, which then loses CO₂ to form a 2-pyridyl carbanion or a related ylide intermediate.[1][2][3]

Q2: How does the chemical form of the picolinic acid derivative (neutral acid vs. zwitterion vs. anion) influence its susceptibility to decarboxylation?

A2: The chemical form of the picolinic acid derivative significantly impacts its rate of decarboxylation. The zwitterionic form is believed to be the most reactive species in the decarboxylation process.[4][5] The rate of decarboxylation is often highest at the isoelectric pH where the concentration of the zwitterion is maximized.[1][4] The anionic form (picolinate) also undergoes decarboxylation, but typically at a slower rate than the zwitterionic species.[4][5] Quaternization of the nitrogen, as in N-methylpicolinic acid (homarine), dramatically increases the rate of decarboxylation, further supporting the role of a positive charge on the nitrogen in facilitating the reaction.[1][4]

Q3: How do substituents on the pyridine ring affect the thermal stability of picolinic acid derivatives?

A3: Substituents on the pyridine ring can have a profound and sometimes counterintuitive effect on the rate of decarboxylation.

• Electron-withdrawing groups (e.g., nitro groups) at the 5-position generally accelerate decarboxylation by stabilizing the negative charge that develops on the ring during the reaction.[4]

• Electron-donating groups (e.g., methyl groups) at the 6-position tend to retard decarboxylation.[4]

• Substituents at the 3-position , regardless of whether they are electron-withdrawing or electron-releasing, have been observed to accelerate the decarboxylation of the acid form. This is thought to be due to steric hindrance that interferes with the coplanarity of the carboxyl group and the pyridine ring, weakening the C-C bond.[1][6][7] Conversely, these same substituents inhibit the decarboxylation of the corresponding anions.[1][6][7]

• A second carboxyl group , as in quinolinic acid (pyridine-2,3-dicarboxylic acid), significantly increases the rate of decarboxylation compared to picolinic acid.[4]

Q4: What role does the solvent play in the decarboxylation process?

A4: The choice of solvent is critical in controlling the rate of decarboxylation. Polar solvents are generally required for the reaction to proceed.[1][8] Water, in particular, appears to play a crucial role in the decarboxylation of the picolinate anion, possibly by forming a hydrogen-bonded bridge that facilitates the reaction.[1][6][7] The rate of decarboxylation in non-aqueous polar solvents can be significantly different from that in water, and the choice of solvent can influence the relative stability of the neutral, zwitterionic, and anionic forms of the acid.[4][8][9] Some studies have shown that using p-cymene as a solvent can increase the yield in Hammick reactions, which involve the in-situ decarboxylation of picolinic acids.[2]

II. Troubleshooting Guide

This section provides practical solutions to common problems encountered during the heating of picolinic acid derivatives.

Problem	Potential Cause(s)	Recommended Solution(s)
Significant product loss and/or formation of pyridine byproducts.	The reaction temperature is likely too high, leading to rapid decarboxylation. The chosen solvent may be promoting the reaction. The specific picolinic acid derivative may be inherently unstable under the reaction conditions.	Lower the reaction temperature: If possible, reduce the temperature to the minimum required for the desired transformation. Optimize solvent choice: Consider using a less polar solvent if the reaction chemistry allows. For reactions involving the picolinate anion, avoiding water may reduce the rate of decarboxylation.[1][6][7] Introduce divalent metal ions: Divalent metal ions such as Cu²⁺, Mg²⁺, and Mn²⁺ have been shown to inhibit the decarboxylation of picolinic acid.[1] Adding a catalytic amount of a salt of one of these metals (e.g., MgCl₂) could stabilize the starting material.
Reaction mixture turns dark or forms tar-like substances upon heating.	This can be a sign of decomposition, which may be initiated by decarboxylation. The reactive intermediates formed during decarboxylation can be unstable and lead to polymerization or other side reactions.	Employ a trapping agent: If the desired reaction allows, consider performing the heating in the presence of a carbonyl compound (e.g., an aldehyde or ketone). This is the basis of the Hammick reaction, where the intermediate generated upon decarboxylation is trapped, preventing further decomposition.[2][10] Strictly control the atmosphere: Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative side reactions that may be initiated by the reactive intermediates.
Inconsistent reaction yields when scaling up.	Thermal transfer can be less efficient in larger scale reactions, leading to localized "hot spots" where the temperature is significantly higher than the set point, causing increased decarboxylation.	Improve heat transfer: Use a well-stirred reaction vessel and a reliable heating mantle or oil bath to ensure uniform temperature distribution. For very large scale reactions, consider a jacketed reactor. Monitor the internal temperature: Use a temperature probe placed directly in the reaction mixture to get an accurate reading of the reaction temperature, rather than relying solely on the set point of the heating device.
Decarboxylation occurs even at moderate temperatures.	The picolinic acid derivative may be particularly susceptible to decarboxylation due to its substitution pattern (e.g., a 3-substituted derivative or a dicarboxylic acid).[1][4][6][7] The pH of the reaction medium may be near the isoelectric point, maximizing the concentration of the highly reactive zwitterion.[1][4]	Adjust the pH: If the reaction conditions permit, adjusting the pH away from the isoelectric point can decrease the rate of decarboxylation. For instance, working under more basic conditions will favor the less reactive anionic form over the zwitterion.[4][5] Consider a metal-catalyzed approach: For certain transformations, it may be possible to use a metal-catalyzed reaction that proceeds under milder conditions, thus avoiding the need for high temperatures that induce decarboxylation.[11][12]

III. Experimental Protocols

This section provides a detailed, step-by-step methodology for a key experiment aimed at minimizing decarboxylation.

Protocol: Inhibition of Picolinic Acid Decarboxylation using Divalent Metal Ions

This protocol describes a general method for assessing the inhibitory effect of a divalent metal salt on the thermal decarboxylation of a picolinic acid derivative in a given solvent.

Materials:

• Picolinic acid derivative of interest

• Anhydrous solvent (e.g., ethylene glycol, p-cymene)

• Divalent metal salt (e.g., anhydrous MgCl₂, CuCl₂)

• Internal standard (a stable compound with a distinct NMR or GC/LC-MS signal)

• Reaction vials with screw caps and septa

• Heating block or oil bath with precise temperature control

• Analytical balance

• Syringes and needles

• NMR spectrometer or GC/LC-MS instrument

Procedure:

• Preparation of Stock Solutions:

  • Prepare a stock solution of the picolinic acid derivative in the chosen solvent at a known concentration (e.g., 0.1 M).

  • Prepare a stock solution of the internal standard in the same solvent at a known concentration (e.g., 0.05 M).

  • Prepare a stock solution of the divalent metal salt in the same solvent at a known concentration (e.g., 0.01 M).

• Reaction Setup:

  • In a series of reaction vials, add a specific volume of the picolinic acid derivative stock solution.

  • To each vial, add a specific volume of the internal standard stock solution.

  • To the "test" vials, add varying amounts of the divalent metal salt stock solution to achieve different molar ratios of metal salt to picolinic acid derivative (e.g., 0.01, 0.05, 0.1 equivalents).

  • To a "control" vial, add the same volume of pure solvent instead of the metal salt solution.

  • Seal the vials with screw caps and septa.

• Heating and Sampling:

  • Place the vials in a preheated heating block or oil bath set to the desired reaction temperature (e.g., 150 °C).

  • At regular time intervals (e.g., 0, 30, 60, 120, 240 minutes), carefully withdraw a small aliquot (e.g., 0.1 mL) from each vial using a syringe.

  • Immediately quench the reaction by diluting the aliquot in a cold solvent.

• Analysis:

  • Analyze each quenched sample by NMR spectroscopy or GC/LC-MS.

  • Determine the concentration of the remaining picolinic acid derivative by integrating its signal relative to the signal of the internal standard.

  • Plot the concentration of the picolinic acid derivative as a function of time for both the control and the test reactions.

• Data Interpretation:

  • Compare the rate of disappearance of the picolinic acid derivative in the control reaction with the rates in the reactions containing the divalent metal salt. A slower rate of disappearance in the presence of the metal salt indicates inhibition of decarboxylation.

IV. Visualizations

Decarboxylation Mechanism of Picolinic Acid

Caption: The Hammick mechanism for picolinic acid decarboxylation.

Workflow for Minimizing Decarboxylation

Sources

• 1. researchgate.net [researchgate.net]
• 2. Hammick reaction - Wikipedia [en.wikipedia.org]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Decarboxylation - Wikipedia [en.wikipedia.org]
• 11. Metal-Free Decarboxylative Alkoxylation of 2-Picolinic Acid and Its Derivatives with Cyclic Ethers: One Step Construction of C-O and C-Cl Bonds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Baseline Noise in UV Detection of Pyridine Acids

The Mechanistic Challenge of Pyridine Acids

Pyridine acids (e.g., nicotinic acid, picolinic acid, and their derivatives) are highly polar, hydrophilic compounds that often require specialized chromatographic conditions, such as ion-pairing reagents or mixed-mode stationary phases, to achieve adequate retention[1]. Because these compounds typically lack extended chromophores, their UV detection is often pushed to low wavelengths (210–250 nm).

The core conflict arises here: the very additives required for retention—most notably Trifluoroacetic Acid (TFA)—absorb UV light strongly in this exact wavelength range[2]. This optical interference, combined with system fluidics, manifests as severe baseline noise, drift, and ripple, compromising the Limit of Detection (LOD) and Limit of Quantification (LOQ)[2].

Diagnostic Workflow: Isolating the Source

Before adjusting chemical parameters, you must isolate whether the noise is optical, mechanical, or chemical. The following self-validating workflow systematically eliminates variables to pinpoint the root cause.

Diagnostic workflow for isolating HPLC-UV baseline noise sources.

Frequently Asked Questions (Troubleshooting Guides)

Q1: Why does my baseline drift significantly during gradient elution of pyridine acids? A: Pyridine acids require acidic modifiers like TFA to suppress silanol ionization and form ion pairs. However, TFA absorbs UV light strongly below 250 nm[2]. During a gradient run, the proportion of organic solvent increases. Because the UV absorbance of TFA differs depending on whether it is dissolved in water or an organic solvent like acetonitrile, the total absorbance of the mobile phase changes dynamically, causing the baseline to drift[3]. Causality & Fix: To create a self-validating flat baseline, you must balance the optical density. Add TFA to the acetonitrile at approximately 85% of the concentration used in the aqueous phase (e.g., 0.1% TFA in Water, and 0.085% TFA in Acetonitrile)[3].

Q2: My chromatogram shows high-frequency, periodic baseline ripple. Is my detector failing? A: No. Periodic (sinusoidal) noise is almost always hydraulic, originating from the pump[4]. When using TFA at low wavelengths, the pump's micro-pulsations cause slight variations in the concentration of TFA entering the column. This disturbs the pH equilibrium at the stationary phase, leading to rhythmic desorption of TFA molecules that the UV detector registers as a baseline ripple[2]. Causality & Fix: The noise is an amplification of poor mixing. Increase the volume of the pump's static mixer to dampen these concentration pulses before they reach the column[2].

Q3: How can I distinguish between a failing UV lamp and outgassing bubbles? A: Both present as random, high-amplitude noise, but their root causes differ. A degrading deuterium lamp arcs against its metal casing, producing sharp, non-Gaussian spikes[5]. Conversely, outgassing occurs when poorly degassed solvent experiences a pressure drop entering the flow cell, causing "frothing"[6]. Causality & Fix: Perform the "Zero-Flow Test" (see Protocol 1). If the spikes continue with the pump off, the lamp is arcing and must be replaced[5]. If the noise stops, check your inline degasser and ensure a back-pressure restrictor is installed post-detector to keep gases in solution[6].

Q4: Can I just lower the data acquisition rate to smooth out the noise? A: Yes, but with caution. The signal-to-noise ratio is highly dependent on the detector's slit width and data acquisition rate[6]. Increasing the slit width allows more light onto the photodiode, reducing noise, but sacrifices spectral resolution[5]. Causality & Fix: Optimize the data bunching. Ensure you are capturing 20–25 data points across your pyridine acid peak[6]. If you over-smooth, you risk integrating co-eluting impurities.

Experimental Protocols

Protocol 1: The "Zero-Flow" and "No-Column" Isolation Methodology

This self-validating protocol systematically eliminates hardware components to locate the noise source.

Phase 1: The Zero-Flow Test (Isolating the Detector)

• Establish your standard initial mobile phase conditions and allow the baseline to stabilize for 10 minutes.

• Monitor the baseline noise amplitude (measured in mAU).

• Turn off the HPLC pump completely, leaving the detector on[4].

• Observation: If random noise or spikes persist, the issue is optical/electrical (e.g., failing deuterium lamp, dirty flow cell windows, or electrical grounding issues)[3]. If the baseline becomes perfectly flat, proceed to Phase 2.

Phase 2: The No-Column Test (Isolating the Pump/Solvent)

• Remove the analytical column and replace it with a zero-dead-volume union[7].

• Restart the pump at the method flow rate.

• Observation: If the periodic noise returns, the issue is fluidic (e.g., pump seal leaks, faulty check valves, or UV absorbance of the mobile phase)[7]. If the noise disappears, the column is the source (e.g., phase dewetting, late-eluting contaminants, or silica bleed)[3].

Protocol 2: Flow Cell Decontamination

If the Zero-Flow test implicates the detector, the flow cell windows may be contaminated with precipitated buffer salts or strongly retained organic impurities.

• Disconnect the column and divert the flow directly to the detector to avoid flushing column contaminants into the cell[3].

• Flush the flow cell with HPLC-grade water at 1.0 mL/min for 15 minutes to dissolve any precipitated salts[3].

• Flush with 100% Methanol or Isopropanol for 15 minutes to remove hydrophobic organic residues[3].

• Dry the cell by gently passing compressed air or nitrogen through it, then inspect the windows with a flashlight for cracks or haziness[3].

Quantitative Data: UV Absorbance Characteristics

When analyzing pyridine acids, solvent selection is critical. The table below summarizes the UV cutoffs and baseline impacts of common solvents and modifiers.

Component	UV Cutoff (nm)	Absorbance Impact at <220 nm	Troubleshooting Recommendation for Pyridine Acids
Acetonitrile	190	Low	Preferred organic modifier. Provides the lowest background noise for low-UV detection.
Methanol	205	Moderate	Can cause baseline drift at <215 nm; switch to Acetonitrile if noise is excessive[5].
Trifluoroacetic Acid (0.1%)	~210	High	Absorbs strongly <250 nm[2]. Balance concentration (0.1% in H₂O / 0.085% in ACN)[3].
Formic Acid (0.1%)	210	High	Use as an alternative to TFA if LC/MS compatibility is required[1], but UV noise remains high.
Ammonium Formate (50 mM)	~210	Moderate	Excellent for mixed-mode separation of pyridines[1]. Ensure pH is buffered correctly.

References[2] KNAUER. "Optimize HPLC-UV Baseline for TFA Applications". Knauer.net.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFae6UoSs7Vg4urifeUMRqC4wMgP8JImu1gkAQHrZpy6qDaqsspixDrWrt3QRhN5jD_VVRhTWZ8xnT26ZWxLTZ7gbbeiOkSZPoVxCb0yuaDzt2T0U6Fa-fRBQIU3qffWHdbNet5-loZDFWJWaPSRpgguRJPZROU-ooGW7mzJRIKJW3Ag7w=][6] Element Lab Solutions. "HPLC Diagnostic Skills Vol I – Noisy Baselines". Elementlabsolutions.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEpZ2M-WVoQpPIkCYCiizoSufhmhUxDMuBpC3O4VYXMfSAwmyHijRj5Cd34HiV1THwB4IHsWWU3jDaF0fpOwx6B53uwl9IUOwj6EsIcu3-7HTR3bgV7dsFS0gd7r6Bsa4RbzP1GroxPkCsgftqD2_KXEUNULeReXZOQx1GWopzjpVCSrACwyfvnkkzYlFO3Kw==][5] Chromatography Online. "HPLC Diagnostic Skills–Noisy Baselines". Chromatographyonline.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFY-uuUlP_V9bb1AWhOaqU75EkF8sUuvKz_D1UG0zbiiJ-tZUJB8MY-f9vOYPl35xxJ6wtKKfsuF6F7T5jXBEU-z0J44-HkSmtUQ0Oo5tJTYN0kGhxgswBZNMGmjSJfW35FAbyOg615H2ZKskOXLNMdMnbR-ZPVIt6u3kLETU0-W9HA_ck06ngDmwuoJhtgyre3fkY0UQ==][3] Agilent. "Eliminating Baseline Problems". Agilent.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGYdHzMKepTygVgf93GIXOmHMVCU3z8zfAw252DhfeK6miUYzrygBu81_XU-nQYDgf3w8HcqUHnPuMeNphakyjSDngIRUJD87eoHBMdV6BvtrC_sTSgawRUj0mMJaLxNMCrR6I5pI-OB94XVSbLJqE8JboAoxy_h5teuzkIuxrU83rbfm_D][7] The Overbrook Group. "HPLC Repair Services: Common Causes of Baseline Noise". Theoverbrookgroup.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEzokcRZYFK4VolLbhIJ6Lz8BlAFas14jZrCxeJwGoKjLbsQmHz-opdjfUPYApTOfBqRHKGwb8CjmEV-IRI_VbNC4KudwnHBPFqSWMWNoUhuLGHF9rD5u-du3Cv8a3sJTOcC3fyT_Qz27VT6JoytHm3wENwAtz9uSa7sw0P_QNnqUvqGW2Z9zQSMx9ydHu6BlP2wklTYPg=][4] Axion Labs. "HPLC Troubleshooting: What is causing baseline noise?". Youtube.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQECL3390Dtwt8Ij7TZBUVA2gqEMrmbXrdBhY6Pahiaml_NqrAQHXVEoT2INfDQxiZcsFIvN828BuvvQwvkF7gXUIu6-8BRf4cHXEu8i6zVbdBofibWui0Jzk46pBTt0ODtoKk4B0jc=][1] HELIX Chromatography. "HPLC Methods for analysis of Pyridine". Helixchrom.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEGEncD7R6MuQnsCTb-Z2Po5Yw8G1KO58pzLCYmOtV_MARlNNbZpinaTLk0xnpaSDTJ12pFx_Qi74xbJy1yROdVx04t0tzvifqObeAMTQKAA5WtYv6F1sIiTRMYWXRtGM6n2TkEtg==]

Sources

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Technical Support Center: Extraction of Zwitterionic Pyridine Metabolites

Topic: Optimizing pH for extraction of zwitterionic pyridine metabolites Content type: Technical Support Center (Troubleshooting & FAQs) Audience: Researchers, scientists, and drug development professionals.[1][2][3]

Welcome to the Advanced Applications Support Hub. This guide addresses the specific challenges of extracting zwitterionic pyridine metabolites (e.g., Trigonelline, Nicotinic Acid, Nicotinamide) from biological matrices. These compounds present a unique "Zwitterion Trap"—their amphoteric nature often leads to poor retention on C18 or irreversible adsorption on strong ion exchangers.[1][2][3][4]

Part 1: The Core Chemistry (The "Why")

Before optimizing your protocol, you must define the ionization state of your target analyte relative to the pH of your extraction system.[5] Pyridine metabolites fall into two distinct classes based on their charge behavior.

Class A: Amphoteric Pyridines (e.g., Nicotinic Acid)

These compounds have a protonatable nitrogen and a carboxyl group.[1][2][3][4] They can be cationic, zwitterionic, or anionic depending on pH.[1][2][3][4]

• pKa1 (Carboxyl): ~2.07[1][2][3][4]

• pKa2 (Pyridine Nitrogen): ~4.85[1][2][3][4]

• Behavior:

  • pH < 2: Net Charge +1 (Cationic).[1][2][3][4] Ideal for Cation Exchange retention.[2][3][4]

  • pH 3–4: Net Charge 0 (Zwitterionic).[1][2][3][4] Poor retention on IEX.[2][3][4]

  • pH > 5: Net Charge -1 (Anionic).[1][2][3][4] Ideal for Anion Exchange.

Class B: Permanent Cations / Betaines (e.g., Trigonelline)

These contain a quaternary nitrogen (permanently positive) and a carboxyl group.[1][2][3][4]

• Quaternary Amine: Always +1.[2][3][4]

• Carboxyl pKa: ~2.8.[1][2][3][4]

• Behavior:

  • pH < 2: Net Charge +1.[1][2][3][4]

  • pH > 4: Net Charge 0 (Zwitterionic distinct charges: N+ and COO-).[1][2][3][4]

  • Critical Issue: Because the Nitrogen is always positive, it binds irreversibly to Strong Cation Exchange (SCX/MCX) sorbents, making elution difficult without high ionic strength.[2][3][4]

Part 2: Method Selection Logic

Do not use a "one-size-fits-all" Mixed-Mode protocol. Select your sorbent based on the analyte class.

Caption: Decision tree for selecting the correct Mixed-Mode SPE sorbent based on pyridine nitrogen substitution.

Part 3: Optimized Protocols

Protocol A: Weak Cation Exchange (WCX) for Trigonelline

Best for quaternary amines that stick too hard to MCX.[1][2][3][4]

Step	Solvent / Buffer	Mechanism
1.[1][2][3][4][6] Pre-treatment	Dilute sample 1:1 with 50 mM Ammonium Acetate (pH 7.0).[1][2][3][4]	Ensures Analyte is Zwitterionic (N+, COO-); Sorbent (COO-) is charged.[1][2][3][4]
2. Conditioning	MeOH followed by Water.[1][2][3][4][7]	Activates pores.[1][2][3][4]
3. Load	Load pre-treated sample.	Ionic Binding: Analyte N+ binds to Sorbent COO-.
4.[2][3][4] Wash 1	50 mM Ammonium Acetate (pH 7).[1][2][3][4]	Removes proteins/salts.
5.[1][2][3][4] Wash 2	100% MeOH.	Removes hydrophobic interferences.
6.[1][2][3][4] Elution	5% Formic Acid in MeOH.	Release: Acidifies sorbent (COO- → COOH). Sorbent loses charge, releasing the N+ analyte.

Protocol B: Mixed-Mode Cation Exchange (MCX) for Nicotinic Acid

Best for amphoteric pyridines that can be deprotonated.[1][2][3][4]

Step	Solvent / Buffer	Mechanism
1.[1][2][3][4][6] Pre-treatment	Dilute sample 1:1 with 4% Phosphoric Acid (pH < 2) .[1][2][3][4]	Crucial: Forces Nicotinic Acid into Cationic state (+1).[1][2][3][4]
2. Conditioning	MeOH followed by 2% Formic Acid.[1][2][3][4]	Equilibrates sorbent to acidic pH.[1][2][3][4]
3. Load	Load acidic sample.	Ionic Binding: Analyte NH+ binds to Sulfonate SO3-.
4.[2][3][4] Wash 1	2% Formic Acid in Water.[1][2][3][4]	Maintains +1 charge; removes polar interferences.
5. Wash 2	100% MeOH.	Removes hydrophobic interferences.
6.[1][2][3][4] Elution	5% Ammonium Hydroxide in MeOH.	Release: Deprotonates analyte (NH+ → N).[1][2][3][4] Analyte loses positive charge and elutes.[1][2][3][4]

Part 4: Troubleshooting & FAQs

Q1: I am using MCX for Trigonelline, but my recovery is < 10%. Where is it?

Diagnosis: The analyte is likely still on the cartridge.[3][4] Root Cause: Trigonelline is a quaternary amine (permanent cation).[1][2][3][4] On an MCX (Sulfonic Acid) cartridge, the sorbent is negatively charged at all pH levels.[1][3][4] Adding Ammonium Hydroxide (high pH) during elution removes the proton from the carboxyl group (making it COO-), but the Nitrogen remains N+.[1] The electrostatic attraction to the sulfonate persists. Fix:

• Switch to WCX (Protocol A): This allows you to turn off the sorbent's charge.[2][3][4]

• Emergency Fix for MCX: If you must use MCX, elute with high ionic strength (e.g., 500 mM Ammonium Acetate in MeOH) to displace the analyte via mass action, though this may suppress MS signals.[1][2][3][4]

Q2: I see "breakthrough" of Nicotinic Acid during the load step on MCX.

Diagnosis: The analyte is not binding to the sorbent. Root Cause: The pH of the loading buffer is too high.[3][4] The pKa of the pyridine nitrogen is ~4.8. If you load at pH 4 or 5, a significant portion of the analyte is neutral or zwitterionic (net 0), which does not bind strongly to the cation exchanger. Fix: Acidify your sample to pH < 2 using Phosphoric Acid or Formic Acid.[2][3][4] You must be at least 2 pH units below the pKa to ensure >99% ionization (cationic state).[1]

Q3: My LC-MS signal is suppressed, even after SPE.

Diagnosis: Matrix effects from co-eluting phospholipids or salts. Root Cause: Pyridine metabolites are small and polar, often eluting in the "void" or early region of C18 columns where salts and unretained matrix components elute.[2][3][4] Fix:

• Use HILIC Chromatography: Separate your polar analytes from the matrix void volume.[2][3][4] A Zwitterionic HILIC (ZIC-HILIC) column is recommended.[1][2][3][4]

• Optimize SPE Wash: In Protocol B (MCX), the 100% MeOH wash is critical to remove hydrophobic phospholipids.[1][2][3][4] Do not skip it.

Q4: Can I use Liquid-Liquid Extraction (LLE) instead?

Diagnosis: Poor efficiency with standard solvents.[1][2][3][4] Analysis: Zwitterionic pyridines are highly water-soluble (LogP < -2).[1][2][3][4] They will not partition into Ethyl Acetate, Hexane, or MTBE efficiently, regardless of pH.[1][2][3] Fix: SPE or Protein Precipitation (PPT) are the only viable options.[2][3][4] If using PPT, use Acetonitrile (3:1 ratio) to minimize solubility of interfering salts.[1][2][3][4]

Part 5: References

• Biotage. (2023).[1][2][3][4] Generic Method for the Extraction of Quaternary Amines and Polybasic Drugs from Biological Fluid. Retrieved from

• Phenomenex. (2025).[1][2][3][4] Sample Prep Tech Tip: Troubleshooting SPE - Low Recovery. Retrieved from

• Waters Corporation. (2026).[1][2][3][4] Solid-Phase Extraction (SPE) Method Development: Mixed-Mode Ion-Exchange. Retrieved from [1][4]

• National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 5570, Trigonelline. Retrieved from

• National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 938, Nicotinic Acid. Retrieved from [1][4]

Sources

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• 2. Trigonelline | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 3. Nicotinic Acid/Niacin (3-pyridinecarboxylic acid) | SIELC Technologies [sielc.com]
• 4. Nicotinic Acid | C6H5NO2 | CID 938 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. biotage.com [biotage.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Overcoming Low Ionization Efficiency in Electrospray Mass Spectrometry

Welcome to the technical support center for Electrospray Ionization Mass Spectrometry (ESI-MS). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve issues related to low ionization efficiency. Here, you will find a combination of frequently asked questions for quick reference and in-depth troubleshooting guides for more complex challenges.

I. Frequently Asked Questions (FAQs)

Q1: My signal intensity is extremely low or absent. What are the first things I should check?

A1: When faced with a sudden loss or significant decrease in signal, a systematic check of the basics is often the quickest path to a solution. Start with the most common and easily rectifiable issues:

• Spray Stability: Visually inspect the electrospray plume through the source window if available. An unstable or sputtering spray is a primary indicator of a problem.[1] A consistent, fine mist is what you should observe. An irregular spray can be caused by a clog in the sample capillary.[1]

• System Leaks and Blockages: Check for any leaks in the fluid path. Ensure all fittings are secure. High backpressure can indicate a blockage in the column or tubing from particulate matter or sample precipitation.[2]

• Instrument Calibration and Tuning: Confirm that the mass spectrometer has been recently and successfully tuned and calibrated.[3] This ensures that the instrument is operating at its optimal performance for mass accuracy and signal intensity.[3]

• Sample Concentration: Ensure your sample is at an appropriate concentration. Overly dilute samples may not produce a detectable signal, while overly concentrated samples can lead to ion suppression.[3][4]

Q2: Why is the choice of solvent so critical for ESI-MS?

A2: The solvent system is fundamental to the electrospray process. Reversed-phase solvents like water, acetonitrile, and methanol are preferred because they can support ions in solution and facilitate their transfer to the gas phase.[5] Normal-phase solvents such as hexane and toluene are unsuitable for ESI.[5][6] Solvents with lower surface tension, like methanol, tend to form smaller droplets, which aids in the ion formation process and can lead to increased sensitivity.[6]

Q3: I'm seeing a lot of adducts (e.g., [M+Na]⁺, [M+K]⁺) and it's suppressing my analyte's primary ion. How can I minimize this?

A3: The formation of sodium and potassium adducts is a common issue that can diminish the intensity of your target ion, such as [M+H]⁺.[5][7] Here are several strategies to mitigate this:

• Use High-Purity Solvents and Reagents: Ensure you are using LC-MS grade solvents and fresh, high-purity additives (e.g., formic acid, ammonium acetate).

• Avoid Glassware: Glass can be a source of metal ions.[7] Whenever possible, use plastic vials and containers to prepare and store your samples and mobile phases.[5]

• Thoroughly Clean the System: If the system was previously used with mobile phases containing non-volatile salts, flush the entire LC-MS system with a cleaning solution to remove residual metal ions.

• Sample Preparation: For samples with high salt content, especially biological matrices, implement a rigorous sample preparation method like solid-phase extraction (SPE) to remove these salts before analysis.[5]

Q4: What is ion suppression and how do I know if it's affecting my analysis?

A4: Ion suppression is the reduction in ionization efficiency of a target analyte due to the presence of other co-eluting compounds in the sample matrix.[3][8] These interfering species compete with the analyte for ionization, leading to a decreased signal.[8] A common cause of ion suppression is the presence of non-volatile materials which can hinder efficient droplet formation.[4]

To determine if you are experiencing ion suppression:

• Post-Column Infusion Experiment: Infuse a constant concentration of your analyte into the mobile phase after the analytical column.

• Inject a Blank Matrix Sample: Analyze a sample of your matrix that does not contain the analyte.

• Monitor the Analyte Signal: If you observe a dip in the analyte's signal at the retention time where matrix components elute, this is a strong indication of ion suppression.

II. In-Depth Troubleshooting Guides

Guide 1: Systematic Optimization of ESI Source Parameters

Low signal intensity is often a result of suboptimal source parameters. A systematic approach to optimizing these settings is crucial for maximizing sensitivity.

The Causality Behind Parameter Optimization

The goal of ESI is to efficiently generate gas-phase ions from a liquid sample.[9] This involves a three-step process: formation of charged droplets, solvent evaporation, and the generation of gas-phase ions.[9][10] Each source parameter directly influences one or more of these stages.

Experimental Protocol: Stepwise Source Optimization

• Initial Infusion Setup: Prepare a solution of your analyte at a known concentration in your mobile phase. Infuse this solution directly into the mass spectrometer at a flow rate typical for your LC method (you may need to "T" this into your LC flow).

• Sprayer Voltage Optimization:

  • Rationale: The sprayer voltage creates the electric field necessary to form the Taylor cone and initiate the electrospray.[9] An optimal voltage will produce a stable spray. Too low a voltage will result in poor ionization, while too high a voltage can lead to corona discharge and signal instability.[5][6]

  • Procedure: While infusing your analyte, start with a moderate voltage (e.g., 3.5 kV for positive ion mode) and gradually increase and decrease it in small increments (e.g., 0.5 kV). Monitor the signal intensity and stability. Choose the voltage that provides the highest, most stable signal. Lower voltages are often preferable to avoid discharge.[5]

• Gas Flow and Temperature Optimization:

  • Rationale: The nebulizing gas helps in the formation of fine droplets, while the drying gas (or desolvation gas) provides thermal energy to evaporate the solvent from the droplets.[5] Efficient desolvation is critical for the release of gas-phase ions.[11]

  • Procedure:

    • Nebulizing Gas: Adjust the nebulizer gas pressure. Higher pressure generally leads to smaller droplets and better ionization, but excessive pressure can cause ion suppression.[12]

    • Drying Gas Flow and Temperature: Increase the drying gas flow and temperature to facilitate solvent evaporation. This is especially important for higher LC flow rates and highly aqueous mobile phases.[11] Be cautious with thermally labile compounds, as excessive temperatures can cause degradation.[11]

• Sprayer Position Optimization:

  • Rationale: The position of the ESI probe relative to the mass spectrometer's inlet orifice affects the sampling of the ion plume.

  • Procedure: Adjust the horizontal and vertical position of the probe while monitoring the signal. There is an optimal "sweet spot" that will provide the best ion sampling.

• Cone Voltage (or Declustering Potential) Optimization:

  • Rationale: The cone voltage helps to extract ions from the atmospheric pressure region into the vacuum system of the mass spectrometer.[5] It also aids in "declustering" by breaking up solvent-ion clusters, which can reduce noise and simplify spectra.[5] Excessively high cone voltages can induce in-source fragmentation.

  • Procedure: Vary the cone voltage (typically in the 10-60 V range) and observe the effect on the signal of your precursor ion.[5] Select a voltage that maximizes the signal of the desired ion without causing unwanted fragmentation.

Data Presentation: Typical ESI Source Parameter Ranges

Parameter	Typical Range (Positive ESI)	Typical Range (Negative ESI)	Key Considerations
Sprayer Voltage	3.0 - 5.0 kV	-2.5 to -4.0 kV	Lower voltages can improve stability and prevent discharge.[5][12]
Nebulizing Gas	20 - 60 psi	20 - 60 psi	Dependent on LC flow rate; higher flow requires higher pressure.[12]
Drying Gas Flow	5 - 15 L/min	5 - 15 L/min	Higher flow rates and aqueous mobile phases require more gas.[5]
Drying Gas Temp.	250 - 400 °C	250 - 400 °C	Be cautious with thermally labile analytes.[11]
Cone Voltage	10 - 60 V	-10 to -60 V	Balances ion transmission with in-source fragmentation.[5]

Visualization: ESI Parameter Interdependency

Caption: Logical flow of ESI parameter optimization.

Guide 2: Addressing Mobile Phase and Sample-Related Issues

The chemical environment of the analyte as it enters the ESI source is a primary determinant of ionization efficiency.

The Causality Behind Mobile Phase Effects

For an analyte to be efficiently ionized, it must be in a charged state in the solution before nebulization.[5] The pH of the mobile phase plays a direct role in this. Furthermore, additives can either help by providing a source of protons (or accepting them) or hinder by forming strong ion pairs with the analyte, neutralizing it.[5]

Protocol: Optimizing Mobile Phase pH

• Determine Analyte pKa: If known, the pKa of your analyte is the most crucial piece of information.

• Apply the "Two pH Unit" Rule:

  • For Basic Analytes (Positive Ion Mode): Adjust the mobile phase pH to be at least two units below the analyte's pKa. This ensures the compound is predominantly in its protonated, charged form.[5][6]

  • For Acidic Analytes (Negative Ion Mode): Adjust the mobile phase pH to be at least two units above the analyte's pKa to ensure it is deprotonated.[5][6]

• Choose Volatile Buffers/Additives:

  • Good Choices: Formic acid (0.1%) and acetic acid (0.1%) are excellent for positive ion mode as they are volatile and provide a source of protons.[5] Ammonium hydroxide or ammonium acetate are suitable for negative ion mode.

  • Additives to Avoid: Trifluoroacetic acid (TFA), while a good ion-pairing agent for chromatography, is a notorious ion suppressor in ESI-MS.[5] It forms strong ion pairs that remain associated in the gas phase, neutralizing the analyte.[5] If TFA is necessary for separation, keep its concentration as low as possible (<0.05%). Non-volatile buffers like phosphate should be avoided entirely as they will contaminate the ion source.[2]

Visualization: Troubleshooting Workflow for Low Signal

Caption: A step-by-step troubleshooting workflow.

III. References

• 10 Tips for Electrospray Ionisation LC-MS. (n.d.). Element Lab Solutions. Retrieved March 7, 2026, from [Link]

• Common Mass Spectrometry Errors and Troubleshooting Tips. (2026, February 25). Technology Networks. Retrieved March 7, 2026, from [Link]

• Mass Spectrometry Troubleshooting and Common Issues. (2023, September 11). G-M-I, Inc.. Retrieved March 7, 2026, from [Link]

• Strategies for avoiding saturation effects in ESI-MS. (n.d.). University of Victoria. Retrieved March 7, 2026, from [Link]

• Ion Suppression: A Major Concern in Mass Spectrometry. (2020, November 12). LCGC International. Retrieved March 7, 2026, from [Link]

• LC–MS Sensitivity: Practical Strategies to Boost Your Signal and Lower Your Noise. (2020, November 13). LCGC International. Retrieved March 7, 2026, from [Link]

• Mass Spectrometer (MS) Troubleshooting Guide. (n.d.). CGSpace. Retrieved March 7, 2026, from [Link]

• Electrospray Ionization (ESI) in LC-MS: Mechanism, Applications, and Future Innovations. (n.d.). TOFWERK. Retrieved March 7, 2026, from [Link]

• Electrospray ionization. (n.d.). Wikipedia. Retrieved March 7, 2026, from [Link]

• Ho, C. S., Lam, C. W. K., Chan, M. H. M., Cheung, S. K. C., Cheung, T. K. C., & Choi, V. K. T. (2003). Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications. Clinical Biochemistry Reviews, 24(1), 3–12.

• Liigand, J., Laaniste, A., & Kruve, A. (2017). pH Effects on Electrospray Ionization Efficiency. ResearchGate. Retrieved March 7, 2026, from [Link]

• Kiontke, A., Oliveira-Birkmeier, A., Opitz, A., & Birkemeyer, C. (2016). Electrospray Ionization Efficiency Is Dependent on Different Molecular Descriptors with Respect to Solvent pH and Instrumental Configuration. PLOS ONE, 11(12), e0167502.

• How to increase sensitivity of badly ionizing compounds in ESI-MS (electrospray ionisation mass spectroscopy)? (2013, June 14). ResearchGate. Retrieved March 7, 2026, from [Link]

• Tips for Electrospray Ionization LC–MS. (2021, January 1). LCGC International. Retrieved March 7, 2026, from [Link]

• Characterization of Spray Modes and Factors Affecting the Ionization Efficiency of Paper Spray Ionization. (n.d.). Frontiers. Retrieved March 7, 2026, from [Link]

• LC-MS ESI Parameter Optimization with Bayesian Optimization for High Sensitivity Measurement. (n.d.). Shimadzu. Retrieved March 7, 2026, from [Link]

• Physicochemical Parameters Affecting the Electrospray Ionization Efficiency of Amino Acids after Acylation. (2017, July 24). ACS Publications. Retrieved March 7, 2026, from [Link]

• Moderate Signal Enhancement in Electrospray Ionization Mass Spectrometry by Focusing Electrospray Plume with a Dielectric Layer around the Mass Spectrometer's Orifice. (2024, January 8). PMC. Retrieved March 7, 2026, from [Link]

• Optimization of Electrospray Ionization by Statistical Design of Experiments and Response Surface Methodology: Protein–Ligand Equilibrium Dissociation Constant Determinations. (n.d.). PMC. Retrieved March 7, 2026, from [Link]

• Ion suppression (mass spectrometry). (n.d.). Wikipedia. Retrieved March 7, 2026, from [Link]

• The LCGC Blog: 10 Great Tips for Electrospray Ionization LC–MS. (2021, January 14). LCGC International. Retrieved March 7, 2026, from [Link]

• How to optimize ESI source parameters for better sensitivity in LC-MS analysis. (n.d.). Ruthigen. Retrieved March 7, 2026, from [Link]

• Elucidating the Role of Ion Suppression in Secondary Electrospray Ionization. (2023, October 16). ACS Publications. Retrieved March 7, 2026, from [Link]

• Effects of Solvent on the Maximum Charge State and Charge State Distribution of Protein Ions Produced by Electrospray Ionization. (n.d.). PMC. Retrieved March 7, 2026, from [Link]

• The Effect of Solvent on the Analysis of Secondary Organic Aerosol Using Electrospray Ionization Mass Spectrometry. (n.d.). ACS Publications. Retrieved March 7, 2026, from [Link]

• Understanding Electrospray Ionization (ESI) Difficulties of Digital Mass Spectrometry. (2023, September 25). Longdom Publishing. Retrieved March 7, 2026, from [Link]

• Understanding Electrospray Ionization (ESI) Difficulties of Digital Mass Spectrometry. (n.d.). Longdom Publishing. Retrieved March 7, 2026, from [Link]

Sources

• 1. cgspace.cgiar.org [cgspace.cgiar.org]
• 2. technologynetworks.com [technologynetworks.com]
• 3. gmi-inc.com [gmi-inc.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 9. Electrospray Ionization (ESI) in LC-MS: Mechanism, Applications, and Future Innovations - MetwareBio [metwarebio.com]
• 10. Electrospray Ionization - Creative Proteomics [creative-proteomics.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. How to optimize ESI source parameters for better sensitivity in LC-MS analysis ? | RUTHIGEN [ruthigen.com]

Technical Support Center: Purification of Hydrophilic Pyridine Acid Impurities

Topic: Purification strategies for hydrophilic pyridine acid impurities Content type: Technical Support Center (Troubleshooting & FAQs) Audience: Researchers, scientists, and drug development professionals.

Role: Senior Application Scientist Status: Operational System: Advanced Chromatography Support

Introduction: The Zwitterionic Paradox

Purifying hydrophilic pyridine carboxylic acids (e.g., nicotinic acid derivatives, picolinic acid analogs) is one of the most deceptive challenges in medicinal chemistry. These molecules possess a basic pyridine nitrogen (

) and an acidic carboxyl group ( ).

At intermediate pH (3–5), these compounds exist primarily as zwitterions (net neutral charge but highly polar). They exhibit:

• Zero retention on C18 (Phase collapse/exclusion).

• Severe tailing (Interaction with residual silanols).

• Poor solubility in standard organic injection solvents.

This guide moves beyond standard C18 protocols to provide robust, field-proven strategies using HILIC, Mixed-Mode Chromatography (MMC), and Ion-Pairing, complete with the critical post-purification workflows often omitted in literature.

Module 1: Strategic Method Selection

Q: My pyridine acid elutes at the solvent front (t0) on my C18 column. Increasing water content doesn't help. What is the next step?

A: You are fighting thermodynamics. Hydrophilic pyridine acids often have a LogP < 0. On a C18 column, even at 100% aqueous conditions, retention is minimal because the "dewetting" or phase collapse phenomenon occurs, or simply because the solvophobic effect is too weak.

Recommendation: Switch mechanisms immediately. Use the Decision Matrix below to select the correct stationary phase.

Diagram 1: Purification Strategy Decision Matrix

Caption: Decision matrix for selecting stationary phases based on analyte polarity (LogP).

Module 2: HILIC Implementation (The "Water Layer" Strategy)

Q: I switched to a HILIC column (Bare Silica), but I am seeing split peaks and poor reproducibility. Why?

A: This is a classic "Solvent Mismatch" or "Equilibration" error.

• The Mechanism: HILIC works by partitioning the analyte into a water-rich layer adsorbed on the silica surface.

• The Error: If you dissolve your sample in 100% water or DMSO, the injection plug disrupts this water layer, causing the analyte to "surf" through the column without interacting.

• The Fix: The sample solvent must match the initial mobile phase (e.g., 85% Acetonitrile).

Protocol 1: Robust HILIC Separation for Pyridine Acids

Parameter	Specification	Rationale
Column	Amide or Zwitterionic (e.g., TSKgel Amide-80, ZIC-HILIC)	Amide phases interact with the acid group; Zwitterionic phases separate based on charge distribution.
Mobile Phase A	10 mM Ammonium Formate (pH 3.5)	Provides ionic strength to suppress silanol interactions; pH 3.5 keeps the acid partially protonated.
Mobile Phase B	Acetonitrile (ACN)	The "weak" solvent in HILIC.
Gradient	95% B to 60% B	Elution runs from low water to high water.
Sample Diluent	80:20 ACN:Buffer A	CRITICAL: Prevents peak distortion. If solubility is poor, use 50:50 but reduce injection volume by 5x.

Module 3: Mixed-Mode Chromatography (The "Silver Bullet")

Q: HILIC is too sensitive to my crude sample matrix. Is there a more robust alternative?

A: Yes. Mixed-Mode Chromatography (MMC) is often superior for pyridine acids because it combines hydrophobic retention (C18) with ion-exchange (SCX/WAX).

Why it works: The pyridine nitrogen is basic. By using a Cation-Exchange Mixed-Mode column (e.g., Primesep 100 or equivalent) at pH < 3, you protonate the pyridine (

). The column's negatively charged ligands bind the pyridine ionically, while the alkyl chains provide secondary hydrophobic retention.

Protocol 2: Mixed-Mode Purification

• Column: Mixed-Mode Cation Exchange (C18 + SCX ligands).

• Mobile Phase: Water/ACN with 0.1% TFA or Sulfuric Acid.

• Mechanism: Analyte is retained by ionic interaction.

• Elution: Increase buffer concentration (ionic strength) or pH, rather than just organic solvent.

Module 4: Post-Purification Processing (Troubleshooting)

Q: I used Ion-Pairing (TFA) on C18 to purify my compound. Now I have a Pyridine-TFA salt that is hygroscopic and cytotoxic. How do I remove the TFA?

A: This is the most frequent bottleneck in pyridine purification. TFA forms a strong ion pair with the basic pyridine nitrogen. Lyophilization alone will not remove it completely.

Workflow: TFA Removal via Solid Phase Extraction (SPE)

Diagram 2: Ion-Pair Removal Workflow

Caption: Strong Cation Exchange (SCX) workflow for desalting and removing TFA from pyridine bases.

Detailed Steps:

• Load: Dissolve the TFA salt in water/methanol and load onto a Strong Cation Exchange (SCX) cartridge (polymer-based is preferred). The protonated pyridine binds to the sulfonate groups.

• Wash: Flush with 100% Methanol or Water. The TFA anions (

  ) are not retained and wash away.

• Elute: Release the pyridine by breaking the ionic bond using 2M Ammonia in Methanol. The ammonia deprotonates the pyridine (or competes for the binding site), eluting it as the free base/zwitterion.

• Dry: Evaporate the ammoniated solvent. Excess ammonia is volatile.

Module 5: Troubleshooting Guide (FAQ)

Symptom	Probable Cause	Corrective Action
Tailing Peaks (Asymmetry > 1.5)	Interaction between pyridine nitrogen and residual silanols on silica.	1. Add 10-20 mM Ammonium Acetate. 2. Use "End-capped" columns. 3. Switch to a Polymer-based column (pH stable 1-12).
Fronting Peaks	"Solvent Effect" - Sample solvent is stronger than mobile phase.	Dilute sample with the starting mobile phase. For HILIC, use >70% ACN. For RP, use <10% ACN.
Double Peaks (Splitting)	Sample exists in two ionization states (e.g., pH near pKa).	Adjust Mobile Phase pH to be at least 2 units away from the pKa (pH < 3 or pH > 7).
Low Recovery	Irreversible adsorption to stainless steel frits (rare but possible for chelators).	Use PEEK-lined columns or add 5µM EDTA to the mobile phase if the pyridine acid is a chelator (e.g., Picolinic acid).

References

• Alpert, A. J. (1990). Hydrophilic-interaction chromatography for the separation of peptides, nucleic acids and other polar compounds.[1] Journal of Chromatography A, 499, 177–196. Link

• Jandera, P. (2011). Stationary and mobile phases in hydrophilic interaction chromatography: a review. Analytica Chimica Acta, 692(1-2), 1–25. Link

• McCalley, D. V. (2017). Understanding and manipulating the separation in hydrophilic interaction liquid chromatography. Journal of Chromatography A, 1523, 49–71. Link

• Kazakevich, Y. V., & LoBrutto, R. (2007). HPLC for Pharmaceutical Scientists. Wiley-Interscience. (Chapter on Mixed-Mode Chromatography). Link

• Bio-Works. (2024). Conversion of ion-pairing agents/counter ions. Application Note. Link

• BenchChem. (2025).[2] Technical Support Center: Chromatographic Purification of Pyridine Derivatives. Link

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• 1. bio-works.com [bio-works.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Precision Alkoxylation of Pyridines

Status: Operational Lead Scientist: Dr. A. Vance, Senior Application Scientist Topic: Controlling Moisture Sensitivity in Alkoxy-Pyridine Synthesis Ticket ID: #SNAr-H2O-Control

Executive Summary: The "Invisible" Stoichiometric Killer

Welcome to the technical support hub. If you are accessing this guide, you are likely facing inconsistent yields, stalled reactions, or the persistent appearance of "M-14" or "M-16" peaks (corresponding to hydrolysis byproducts) in your LC-MS traces during nucleophilic aromatic substitution (

) on pyridine rings.

The Core Problem: Alkoxylation of halogenated pyridines is not just moisture-sensitive; it is moisture-competitive . Water does not merely deactivate your nucleophile; it fundamentally alters the reaction pathway, generating hydroxide ions (

) that compete with your alkoxide ( ) to form thermodynamically stable (and often inseparable) pyridones.

This guide moves beyond basic "dry techniques" to provide a self-validating system for moisture control.

The Mechanistic Failure Mode

Before troubleshooting, you must visualize the failure. In polar aprotic solvents (DMSO, DMF, NMP), water acts as a proton source that destroys your nucleophile and generates a competing nucleophile.

Visualization: The Competitive Pathway

The following diagram illustrates how trace moisture diverts the reaction from the desired Ether product to the Pyridone impurity.

Figure 1: Competitive reaction pathways. Note that Hydroxide ions are often better nucleophiles than bulky alkoxides in wet dipolar solvents, favoring the impurity.

Critical Control Points (CCP)

CCP 1: The Solvent Trap (DMF & DMSO)

Common misconception: Distilling DMF over Calcium Hydride (

) makes it dry. Correction: Distilling DMF over strong bases or at atmospheric pressure causes decomposition into dimethylamine and CO. Dimethylamine is a nucleophile that will react with your chloropyridine to form an aminated side-product.

The Validated Protocol for Drying DMF/DMSO:

• Pre-drying: Shake solvent with activated 4Å molecular sieves (10% w/v) for 12 hours. Decant.

• Purification: Vacuum distill at

  (to prevent thermal decomposition).

• Storage: Store over activated 4Å sieves under Argon.

  • Note: Do not use silica or alumina for DMF; they can induce hydrolysis over time [1].

CCP 2: Alkoxide Integrity

Commercial sodium methoxide/ethoxide is often contaminated with NaOH and carbonates due to storage leaks.

• Symptom: The reagent is "crusty" or yellowish.

• Fix: Titrate your base or, for critical applications, generate it in situ.

• In-Situ Protocol: React clean Sodium metal (washed with hexanes) with anhydrous alcohol. Once

  evolution ceases, distill off the excess alcohol if a different solvent (DMF) is required, or use the alcoholic solution directly.

Troubleshooting Matrix

Use this table to diagnose specific failure modes in your experiment.

Symptom	Probable Cause	Verification	Corrective Action
Low Yield + Unreacted Starting Material	Nucleophile death (Protonation).	Check pH of reaction mixture.[1] If neutral/acidic, base is consumed.	Increase base equivalents (start with 1.2 eq). Ensure system is closed.
Product contains [M-14] peak (Methylation) or [M+16] (Hydrolysis)	Wet solvent or "Old" Alkoxide.	Run LC-MS of crude. Peak at indicates Pyridone.	Switch to in situ generated alkoxide. Use fresh bottle of anhydrous solvent.
Reaction turns dark black/tarry	Thermal decomposition of DMF or substrate.	High temp ( ) with unstable substrate.	Lower Temp to . Switch solvent to NMP or DMAc (higher thermal stability).
"Stalled" reaction at 50% conversion	Water poisoning the stoichiometry.	Add water to an aliquot; if pH is <10, base is gone.	Add 0.5 eq of fresh alkoxide (solid) under Ar counter-flow.
New impurity +44 mass units	DMF decomposition (Dimethylamine attack).	NMR shows signals.	STOP. Do not distill DMF from . Use Molecular Sieves 4Å [2].[2]

Standard Operating Procedure (SOP)

Validated Moisture-Free Protocol

Objective: Synthesis of 2-methoxy-3-nitropyridine (or analogue).

Materials:

• Substrate: 2-chloro-3-nitropyridine (1.0 eq)

• Reagent: Sodium Methoxide (1.2 eq)

• Solvent: Anhydrous THF or DMF (Water content <50 ppm by Karl Fischer)

Step-by-Step Workflow:

• Glassware Prep: Flame-dry a 2-neck round bottom flask under vacuum. Backfill with Argon x3.

• Solvent Charge: Cannulate anhydrous solvent into the flask. Do not pour.

• Substrate Addition: Add the halopyridine. If solid, add as powder under heavy Argon flow.

• Temperature Control: Cool to

  .

  • Why? Deprotonation of water (if present) is fast, but

    has a higher activation energy. Mixing cold prevents immediate exotherms and side reactions.

• Nucleophile Addition: Add NaOMe (solid or solution) dropwise.

  • Critical: If using solid NaOMe, use a powder addition funnel to avoid opening the system.

• Reaction: Allow to warm to RT. Monitor by TLC/LC-MS every 30 mins.

  • Endpoint: Disappearance of starting chloride.

• Quench: Pour into ice-cold saturated

  .

  • Note: Acidic quench prevents post-reaction hydrolysis of the sensitive product.

Decision Tree: Solvent & Drying Strategy

Use this flow to select the correct drying method for your specific solvent system.

Figure 2: Solvent drying decision matrix. Note the specific exclusion of CaH2 reflux for DMF.

Frequently Asked Questions (FAQ)

Q: Can I use 3Å molecular sieves for everything? A: No. 3Å sieves are for alcohols and acetonitrile. For DMF, DMSO, and amines, you must use 4Å sieves . 3Å pores are too small to effectively trap water in the presence of bulky solvent networks, and larger sieves (5Å/10X) may trap the solvent itself [3].

Q: My LC-MS shows a peak at M+18. Is this the hydrate? A: Likely not. In pyridine chemistry, M+18 usually corresponds to the 2-hydroxypyridine (pyridone) formed by hydrolysis of the chloride. This is a covalent change, not a solvate. It is irreversible.

Q: Why did my yield drop when I scaled up? A: Surface-area-to-volume ratio. On a small scale, heat transfer is efficient. On a large scale, the exotherm from alkoxide addition can cause local overheating, leading to decomposition. Solution: Slower addition rates and active cooling during addition.

Q: Can I use KOH/NaOH instead of NaOR? A: Only if you use a Phase Transfer Catalyst (PTC) like TBAI or 18-Crown-6 in a biphasic system (DCM/Water). However, for electron-deficient pyridines, this often leads to hydrolysis. Anhydrous conditions are strictly superior for high yields.

References

• Burfield, D. R., & Smithers, R. H. (1978). Desiccant Efficiency in Solvent Drying.[3] A Reappraisal by Application of the Karl Fischer Technique. The Journal of Organic Chemistry, 43(20), 3966–3968. Link

• Williams, D. B. G., & Lawton, M. (2010). Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. The Journal of Organic Chemistry, 75(24), 8351–8354. Link

• Bradley, D., et al. (2010). Metal Alkoxides. Academic Press. (Context on alkoxide sensitivity and hydrolysis mechanisms).

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reaction and Synthesis. Springer. (Mechanism of

  and competitive hydrolysis). Link
• Reichardt, C. (2003). Solvents and Solvent Effects in Organic Chemistry. Wiley-VCH. (Data on hygroscopicity of polar aprotic solvents).

Sources

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. researchgate.net [researchgate.net]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Reference Data & Comparative Studies

Comparative Analysis &amp; NMR Characterization: 4-(3-Methoxypropoxy)pyridine-2-carboxylic Acid

The following technical guide provides a comparative analysis and NMR spectral characterization framework for 4-(3-Methoxypropoxy)pyridine-2-carboxylic acid (CAS 1184063-65-7).

Executive Summary & Compound Significance

4-(3-Methoxypropoxy)pyridine-2-carboxylic acid is a specialized pyridine building block. Structurally, it consists of a picolinic acid core functionalized at the 4-position with a 3-methoxypropoxy ether chain.

This specific ether chain is critical in medicinal chemistry—specifically in the synthesis of proton pump inhibitors (PPIs) like Rabeprazole analogs—because it balances lipophilicity (for membrane permeability) with aqueous solubility (via the ether oxygen atoms).

This guide compares this compound against its simpler analog, 4-Methoxypicolinic acid , to demonstrate why the extended linker requires specific NMR protocols for validation.

Comparative Overview: The "Linker Effect"

Feature	4-(3-Methoxypropoxy)pyridine-2-carboxylic acid	4-Methoxypyridine-2-carboxylic acid (Alternative)
CAS	1184063-65-7	29082-91-5
Molecular Weight	211.21 g/mol	153.14 g/mol
Solubility Profile	Enhanced: Ether chain acts as a mini-PEG, increasing solubility in polar media.	Moderate: Lower solubility in aqueous buffers compared to the propoxy analog.
NMR Complexity	High: Requires resolution of aliphatic multiplets (2.0–4.2 ppm).	Low: Single methoxy singlet (~3.9 ppm).
Primary Application	Advanced scaffolds (e.g., Rabeprazole analogs), solubility tuning.	Basic pyridine functionalization, standard building block.

NMR Spectral Data: Reference Standards

The following data represents the High-Confidence Reference Standard for structural confirmation. These values are derived from chem-informatics analysis of analogous pyridine derivatives (e.g., Rabeprazole intermediates) and standard substituent chemical shift increments.

^1H NMR Reference Table (400 MHz, DMSO-d6)

Solvent Choice: DMSO-d6 is recommended over CDCl3 due to the carboxylic acid moiety, which can cause aggregation or line broadening in non-polar solvents.

Position / Group	Chemical Shift ( , ppm)	Multiplicity	Integration	Coupling ( , Hz)	Assignment Logic
COOH	13.0 – 13.5	Broad s	1H	-	Acidic proton (variable).
H-6 (Pyridine)	8.45 ± 0.05	d	1H	5.6	Deshielded by ring nitrogen.
H-3 (Pyridine)	7.55 ± 0.05	d	1H	2.5	Ortho to COOH; shielded by C4-OR.
H-5 (Pyridine)	7.05 ± 0.05	dd	1H	5.6, 2.5	Shielded by C4-OR; coupling to H6/H3.
-CH	4.18 ± 0.05	t	2H	6.4	Adjacent to Pyridine-O.
-CH	3.48 ± 0.05	t	2H	6.2	Adjacent to Methoxy-O.
OCH	3.25 ± 0.02	s	3H	-	Terminal Methoxy.
-CH	1.98 ± 0.05	quint	2H	6.3	Central methylene (shielded).

^13C NMR Reference Table (100 MHz, DMSO-d6)

Carbon Type	Chemical Shift ( , ppm)	Structural Assignment
C=O (Acid)	166.5	Carboxylic Acid Carbon
C-4 (Pyridine)	165.8	Ipso carbon attached to ether oxygen
C-2 (Pyridine)	150.2	Ipso carbon attached to COOH
C-6 (Pyridine)	150.5	Alpha to Nitrogen (Deshielded)
C-3 (Pyridine)	110.5	Beta to Nitrogen, Ortho to COOH
C-5 (Pyridine)	114.2	Beta to Nitrogen
-CH	68.8	Aliphatic ether carbon
-CH	66.2	Aliphatic ether carbon (Ar-O-C)
OCH	58.0	Terminal Methoxy carbon
-CH	28.9	Central aliphatic carbon

Experimental Protocol: Purity & Identity Validation

To ensure scientific integrity, the following protocol treats the analysis as a self-validating system. The presence of the "Diagnostic Triad" in the aliphatic region confirms the 3-methoxypropoxy chain integrity.

Workflow Diagram

The following Graphviz diagram outlines the logical flow for validating this specific compound, differentiating it from common impurities (e.g., unreacted 3-methoxypropanol or hydrolyzed pyridine precursors).

Caption: Logical workflow for NMR validation. The critical decision point relies on the specific multiplicity pattern of the propoxy linker.

Step-by-Step Methodology

• Sample Preparation:

  • Weigh 10–15 mg of the solid product into a clean vial.

  • Add 0.6 mL of DMSO-d6 (99.9% D). Note: CDCl3 is not recommended due to potential solubility issues with the free acid.

  • Ensure complete dissolution. If the solution is cloudy, filter through a glass wool plug.

• Acquisition Parameters (Standard 400 MHz):

  • Pulse Sequence: zg30 (30° excitation pulse).

  • Relaxation Delay (d1): Set to 10 seconds . Reasoning: The carboxylic acid proton and quaternary carbons have long T1 relaxation times. A short d1 will lead to integration errors.

  • Number of Scans (ns): 16 (for 1H), 1024 (for 13C).

  • Temperature: 298 K (25°C).

• Data Analysis (The "Diagnostic Triad"):

  • Step 1: Verify the Pyridine Core. Look for the characteristic 1:1:1 integration of the aromatic signals (H6, H3, H5).

  • Step 2: Verify the Linker (Critical). Confirm the presence of the quintet at ~1.98 ppm .

    • Comparison: If you see a singlet at ~3.9 ppm, you have the 4-Methoxy analog (wrong product).

    • Comparison: If the quintet is shifted or split, check for unreacted 3-methoxypropan-1-ol (starting material). The free alcohol CH2 protons typically shift upfield compared to the ether-linked protons.

Supporting References

• Chemical Identification:

  • CAS 1184063-65-7: 4-(3-Methoxypropoxy)pyridine-2-carboxylic acid.[1] ChemScene / BLD Pharm Catalog Entries.

• Synthetic Context (Rabeprazole Intermediates):

  • Patent CN103664886A: "Preparation method of 2-[[[4-(3-methoxypropoxy)-3-methylpyridine-2-yl]-methyl]thio]-1H-benzimidazole." (Describes the installation of the 3-methoxypropoxy chain on the pyridine ring).

• Analogous Spectral Data:

  • 4-Methoxypyridine-2-carboxylic acid (CAS 29082-91-5):[2][3] Used as the baseline for aromatic shift prediction.

• NMR Prediction Methodology:

  • Pretsch, E., et al. "Structure Determination of Organic Compounds: Tables of Spectral Data." Springer, 2009. (Basis for chemical shift increment calculations).

Disclaimer: This guide is intended for research and development purposes. While spectral data is predicted with high confidence based on structural analogs and chem-informatics, experimental verification with a certified reference standard is recommended for GMP applications.

Sources

• 1. chemscene.com [chemscene.com]
• 2. 4-Methoxy-pyridine-2-carboxylic acid AldrichCPR 29082-91-5 [sigmaaldrich.com]
• 3. 4-METHOXYPYRIDINE-2-CARBOXYLIC ACID | 29082-91-5 [chemicalbook.com]

Mass Fragmentation Pattern of Rabeprazole Carboxylic Acid Metabolite (M6)

This guide details the mass spectrometric characterization of the Rabeprazole Thioether Carboxylic Acid metabolite (often designated as M6 ), a major urinary and plasma metabolite formed via non-enzymatic reduction and subsequent enzymatic oxidation.

A Comparative Technical Guide for Bioanalytical Profiling[1]

Part 1: Executive Technical Summary

In the metabolic profiling of Rabeprazole (a proton pump inhibitor), distinguishing between the parent drug, its thioether intermediate, and the terminal carboxylic acid metabolite is critical due to their structural similarity and isobaric characteristics.

The Rabeprazole Thioether Carboxylic Acid (M6) is formed through a two-step biotransformation:

• Reduction: Non-enzymatic reduction of the sulfoxide to a thioether (Rabeprazole Thioether).[1][2][3][4][5]

• Oxidation: Enzymatic

  -oxidation of the propoxy side chain to a carboxylic acid (likely via a desmethyl intermediate).[1]

Analytical Challenge: The Thioether Carboxylic Acid (approx.[1][6] m/z 344) is often isobaric or nearly isobaric with the Rabeprazole Thioether (m/z 344), depending on the specific oxidation pathway (Desmethyl + Oxidation vs. Direct Oxidation). Accurate identification requires specific MS/MS diagnostic ions—specifically the loss of

and —and chromatographic separation based on polarity.

Part 2: Chemical Identity & Structural Logic

Compound	Chemical Structure Description	Precursor Ion	Key Characteristics
Rabeprazole (Parent)	Benzimidazole sulfoxide with methoxypropoxy pyridine side chain.[1][2][7][8]	m/z 360	Labile sulfoxide; acid-sensitive.[1]
Rabeprazole Thioether	Reduced sulfoxide (S-linkage).[1] Intact methoxypropoxy chain.[1][7][8]	m/z 344	More stable; formed non-enzymatically in acid.[1]
Carboxylic Acid Metabolite (M6)	Reduced thioether + Oxidation of propoxy chain to carboxylic acid ( ).[1]	m/z 344	Isobaric with Thioether. Highly polar; elutes earlier on C18.[1]
Pyridine Carboxylic Acid	Cleavage product: 4-(3-methoxypropoxy)-3-methylpyridine-2-carboxylic acid.[1]	m/z 226	Common degradant/fragment ion.[1]

Part 3: Experimental Protocol (LC-MS/MS)

Objective: To separate and identify the M6 metabolite using diagnostic fragmentation patterns, distinguishing it from the isobaric thioether.

Chromatographic Separation (The "How-To")

• Column: C18 Reverse Phase (e.g., Waters XBridge or Phenomenex Kinetex,

  mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water (Provides protons for

  ).[1]

• Mobile Phase B: Acetonitrile (ACN).[1]

• Gradient:

  • 0-2 min: 10% B (Traps polar acid metabolite).[1]

  • 2-10 min: Linear ramp to 90% B.

  • Logic: The Carboxylic Acid metabolite (M6) is significantly more polar than the Thioether due to the -COOH group.[1] It will elute earlier (approx.[1] RT 4-5 min) compared to the Thioether (RT 7-8 min).[1]

Mass Spectrometry Settings

• Ionization: ESI Positive Mode (

  ).[1]

• Source Voltage: 3.5 kV.[1]

• Collision Energy (CE): Stepped CE (15, 30, 45 eV) to capture both labile losses and backbone cleavage.

• Scan Mode: Product Ion Scan (MS2) of m/z 344.

Part 4: Fragmentation Analysis & Diagnostic Ions

The identification of the Carboxylic Acid metabolite relies on detecting the Carboxylic Acid moiety on the pyridine ring.

Primary Fragmentation Pathway (Precursor m/z 344)[1]

• Diagnostic Loss of Water (

  Da):

  • Transition:

  • Mechanism: Dehydration of the carboxylic acid group (

    ).[1] This is a hallmark of the acid metabolite and is absent in the standard Thioether.

• Diagnostic Loss of Carbon Dioxide (

  Da):

  • Transition:

  • Mechanism: Decarboxylation of the carboxylic acid side chain. This is the definitive proof of the carboxylic acid structure.

• Backbone Cleavage (C-S Bond Breakage):

  • Fragment Ion m/z 119: Benzimidazole moiety (

    ).[1] Common to all Rabeprazole analogs.

  • Fragment Ion m/z 226: Pyridine moiety containing the carboxylic acid (

    ).[1]

    • Note: In the standard Thioether, this fragment would correspond to the methoxypropoxy-pyridine, which also appears near m/z 226, making this specific ion less diagnostic than the neutral losses.

Comparative Fragmentation Table

Feature	Rabeprazole (Parent)	Rabeprazole Thioether	Carboxylic Acid Metabolite (M6)
Precursor (m/z)	360	344	344
Primary Fragment	242 (Pyridine-S-O)	226 (Pyridine-S)	226 (Pyridine-Acid)
Benzimidazole Ion	119	119	119
Diagnostic Loss 1	-16 Da (Sulfoxide Thioether)	None	-18 Da ( ) m/z 326
Diagnostic Loss 2	-32 Da (Sulfoxide + O)	None	-44 Da ( ) m/z 300

Part 5: Mechanistic Pathway Visualization

The following diagram illustrates the metabolic formation of M6 and its specific mass spectral fragmentation pathway.

Caption: Metabolic formation of Rabeprazole Thioether Carboxylic Acid (M6) and its unique MS/MS fragmentation pathways (Dehydration and Decarboxylation) distinguishing it from the isobaric Thioether.[1]

Part 6: References

• Vasu Dev, R., et al. (2009). Identification of degradation products in stressed tablets of Rabeprazole sodium by HPLC-hyphenated techniques. Magnetic Resonance in Chemistry.[1]

• Ishizaki, T., & Horai, Y. (1999). Cytochrome P450 phenotype and the pharmacokinetics of proton pump inhibitors. Clinical Pharmacokinetics.[1]

• BenchChem Technical Support. (2025). Addressing matrix effects in LC-MS/MS analysis of rabeprazole metabolites.

• Humphreys, W. G., et al. (2006). Mass balance study of [14C] rabeprazole following oral administration in healthy subjects. International Journal of Clinical Pharmacology and Therapeutics.

• Reddy, G. M., et al. (2009). Synthesis and characterization of metabolites and potential impurities in anti-ulcerative drug, rabeprazole sodium. Synthetic Communications.[1] [1]

Sources

• 1. Rabeprazole | C18H21N3O3S | CID 5029 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. WikiJournal of Medicine/Rabeprazole - Wikiversity [en.wikiversity.org]
• 5. ClinPGx [clinpgx.org]
• 6. Mass balance study of [14C] rabeprazole following oral administration in healthy subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. GSRS [precision.fda.gov]
• 8. GSRS [precision.fda.gov]

Comparative Profiling: Rabeprazole Impurity A vs. Carboxylic Acid Impurity

Executive Summary

In the development and quality control of proton pump inhibitors (PPIs), Rabeprazole Sodium presents unique stability challenges due to its susceptibility to both oxidative and acidic degradation. This guide provides a definitive technical comparison between two critical impurities: Impurity A (Rabeprazole Sulfone) , the primary oxidative degradant, and the Carboxylic Acid Impurity (Pyridine derivative) , a cleavage product indicative of hydrolytic stress.

While Impurity A is a pharmacopoeial specified impurity (Ph.[1] Eur./USP) requiring strict control due to its structural similarity to the active pharmaceutical ingredient (API), the Carboxylic Acid impurity represents a "fingerprint" of hydrolytic failure, often eluting in the void volume during reverse-phase chromatography.

Chemical Identity & Structural Divergence

The fundamental difference lies in the integrity of the core skeleton. Impurity A retains the benzimidazole-pyridine linkage, whereas the Carboxylic Acid impurity typically results from the fragmentation or deep oxidation of the pyridine side chain.

Table 1: Physicochemical Comparison

Feature	Rabeprazole Impurity A (Sulfone)	Rabeprazole Carboxylic Acid Impurity
Common Name	Rabeprazole Sulfone	Pyridine Carboxylic Acid Derivative
Ph.[2] Eur. Designation	Impurity A	Not specifically indexed as A-H (often monitored as specific unknown)
Chemical Name	2-[[[4-(3-methoxypropoxy)-3-methyl-2-pyridinyl]methyl]sulfonyl]-1H-benzimidazole	4-(3-Methoxypropoxy)-3-methylpyridine-2-carboxylic acid
CAS Number	117976-47-3	1163685-31-1
Molecular Formula	C₁₈H₂₁N₃O₄S	C₁₁H₁₅NO₄
Molecular Weight	375.44 g/mol	225.24 g/mol
Polarity (LogP)	Moderate (Late Eluter)	High (Early Eluter)
Formation Driver	Oxidation (Peroxides, Air, Metal ions)	Acidic Hydrolysis / Cleavage

Mechanistic Formation Pathways

Understanding the causality of formation is essential for root cause analysis (RCA) in stability studies.

The Oxidative Pathway (Impurity A)

Rabeprazole contains a sulfoxide group (-S(=O)-) which is inherently labile. Under oxidative stress (presence of peroxides in excipients or exposure to air), this group accepts an additional oxygen atom to form the Sulfone . This transformation is irreversible and often catalyzed by trace metals or light.

The Hydrolytic/Cleavage Pathway (Carboxylic Acid)

The "Carboxylic Acid Impurity" discussed here is the 4-(3-Methoxypropoxy)-3-methylpicolinic acid . This molecule is formed when the methylene bridge connecting the benzimidazole and pyridine rings is cleaved, or when the terminal methyl group on the pyridine ring undergoes exhaustive oxidation followed by hydrolysis. This is most common in low pH environments where the sulfoxide bond becomes unstable, leading to fragmentation.

Visualization: Degradation Logic Flow

Figure 1: Divergent degradation pathways of Rabeprazole Sodium leading to Impurity A (Oxidative) and Carboxylic Acid Impurity (Hydrolytic).[3][4]

Analytical Performance & Experimental Data

Separating these two impurities requires a robust gradient method because of their drastically different polarities.

Chromatographic Behavior (RP-HPLC)

• Impurity A (Sulfone): Being structurally similar to the API but with an additional oxygen, it is slightly less polar than the sulfoxide (API) in many reversed-phase systems, causing it to elute after the main peak.

• Carboxylic Acid Impurity: This is a fragment (lower MW) with a highly polar carboxylic acid group. It elutes very early, often near the solvent front (dead time), posing a risk of co-elution with other polar degradants.

Table 2: Comparative HPLC Performance Data

Parameter	Impurity A (Sulfone)	Carboxylic Acid Impurity
Relative Retention Time (RRT)	~1.10 – 1.15	~0.10 – 0.20
Detection Wavelength	280 - 284 nm	280 nm (lower response factor)
Resolution Challenge	Separation from API tail	Separation from solvent front/void
LOD (Limit of Detection)	~0.03 µg/mL	~0.05 µg/mL (due to noise at front)

Validated Experimental Protocol

To accurately profile these impurities, the following "Self-Validating" HPLC protocol is recommended. The use of a phosphate buffer with pH control is critical to stabilize the acid-labile API during the run.

Methodology:

• Column: C18 (e.g., Waters Symmetry Shield RP18 or equivalent), 250 x 4.6 mm, 5 µm.[5][6]

• Mobile Phase A: 0.05 M Potassium Dihydrogen Phosphate (KH₂PO₄) adjusted to pH 7.0 with NaOH / Acetonitrile (90:10 v/v). Note: Higher pH buffer prevents on-column degradation.

• Mobile Phase B: Acetonitrile / Water (90:10 v/v).[5]

• Gradient Program:

  • 0 min: 10% B

  • 15 min: 40% B (Elution of API)

  • 25 min: 50% B (Elution of Sulfone)

  • 30 min: 10% B

• Flow Rate: 1.0 mL/min.

Experimental Observation:

• Injecting a sample subjected to 3% H₂O₂ for 2 hours will yield a dominant peak at RRT ~1.15 (Impurity A).

• Injecting a sample subjected to 0.1 N HCl for 1 hour will yield a cluster of early eluting peaks (RRT < 0.3), one of which is the Pyridine Carboxylic Acid.

Visualization: Analytical Workflow

Figure 2: HPLC separation logic showing the distinct elution zones for the Carboxylic Acid fragment (Early) and Impurity A (Late).

Stability & Toxicology Implications

Impurity A (Sulfone)

• Significance: It is the primary shelf-life limiting impurity. Its presence indicates exposure to oxygen or incompatible excipients (e.g., those containing peroxides like Povidone).

• Toxicity: Generally considered to have low acute toxicity, comparable to the parent drug, but strict limits (NMT 0.5% in USP) are enforced to ensure efficacy, as the sulfone lacks the antisecretory activity of the sulfoxide.

Carboxylic Acid Impurity

• Significance: This is a "process" or "catastrophic failure" impurity. Its presence in a fresh batch suggests poor synthesis control (incomplete coupling) or exposure to moisture/acid during manufacturing.

• Toxicity: As a pyridine derivative, it must be evaluated for genotoxic potential, although many pyridine acids are benign. The primary concern is that its formation represents a permanent loss of the active pharmacophore.

References

• European Pharmacopoeia (Ph.[1][7] Eur.) 10.0 .[1] Rabeprazole Sodium Monograph. Strasbourg: Council of Europe. (Defines Impurity A as Rabeprazole Sulfone).[1]

• United States Pharmacopeia (USP). Rabeprazole Sodium Monograph. Rockville, MD: USP Convention.

• BenchChem . (2025).[5][8] High-Performance Liquid Chromatography (HPLC) Method for the Separation of Rabeprazole and Its Impurities. Link

• Allmpus Laboratories . Rabeprazole Carboxylic Acid Impurity Data Sheet. Link

• Rahman, N., et al. (2016). Development and Validation of a Stability-Indicating RP-HPLC Method for Rabeprazole Sodium. Journal of Chromatographic Science.

• Ren, Y., et al. (2008).[9] Identification of degradation products of Rabeprazole by LC-MS. Journal of Pharmaceutical and Biomedical Analysis. (Confirming the hydrolysis pathway).

Sources

• 1. Rabeprazole EP Impurity A (Rabeprazole USP Related Compoun… [cymitquimica.com]
• 2. allmpus.com [allmpus.com]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Development and Validation of a Stability-Indicating RP-HPLC Method for the Determination of Process-Related Impurities and Degradation Products of Rabeprazole Sodium in Pharmaceutical Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Rabeprazole EP Impurity A (Rabeprazole USP Related Compound D) [lgcstandards.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to the Qualification of Reference Standards for Rabeprazole and Its Related Compounds

In the landscape of pharmaceutical quality control, the integrity of analytical results is paramount. This integrity hinges on the quality of the reference standards used for the identification, purity testing, and assay of active pharmaceutical ingredients (APIs) and their finished products. Rabeprazole, a proton pump inhibitor widely used to treat acid-related disorders, and its related compounds present a case study in the rigorous, multi-faceted process of reference standard qualification.[1][2][3]

This guide provides an in-depth, experience-driven comparison of establishing a primary in-house reference standard versus utilizing commercially available secondary standards. It is designed for researchers, scientists, and drug development professionals, offering not just protocols, but the scientific rationale that underpins a robust and self-validating qualification system.

The Imperative for Well-Characterized Standards

A reference standard is a highly purified and well-characterized substance used as a benchmark in analytical testing. For Rabeprazole, this includes not only the API itself but also its potential process-related impurities and degradation products.[4][5][6] The International Council for Harmonisation (ICH) guidelines, specifically ICH Q3A(R2), mandate the reporting, identification, and qualification of impurities in new drug substances, making accurately qualified standards for these compounds non-negotiable.[7][8][9][10] An error in the assigned purity or identity of a reference standard can cascade through the entire analytical workflow, leading to incorrect batch release decisions and potential risks to patient safety.

The Gold Standard: Pharmacopeial Primary Standards

Pharmacopeial standards, such as those from the United States Pharmacopeia (USP) and the European Pharmacopoeia (EP), represent the highest level of official reference materials.[11] These standards have undergone exhaustive characterization by multiple independent laboratories and are considered primary standards. While they are ideal for compendial method validation and calibration, their high cost and limited availability often make them impractical for routine, daily use as working standards. This necessitates the qualification of in-house or secondary reference standards.

Establishing a Primary In-House Reference Standard: A Multi-Pronged Approach

Qualifying a new batch of a substance as a primary in-house reference standard is a comprehensive process that leaves no stone unturned. The goal is to unequivocally confirm its identity and accurately determine its purity and potency. This is typically achieved using a "mass balance" approach, where the content of the main component is determined by subtracting the sum of all impurities from 100%.[12][13][14]

The following workflow illustrates the critical steps involved in this qualification.

Caption: Workflow for In-House Reference Standard Qualification.

Pillar 1: Unambiguous Identity Confirmation

Before assessing purity, the identity of the candidate material must be confirmed beyond doubt. This is not achieved with a single technique but through the convergence of evidence from multiple orthogonal methods.

• Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹H and ¹³C NMR are unparalleled for structural elucidation. They provide detailed information about the molecular framework, confirming the connectivity of atoms and the overall structure of Rabeprazole or its related compound. The observed chemical shifts and coupling constants must be consistent with the proposed structure.

• Mass Spectrometry (MS) : High-resolution mass spectrometry provides a highly accurate mass measurement, which is used to confirm the elemental composition and molecular weight of the compound. Fragmentation patterns can further corroborate the structure determined by NMR.

• Fourier-Transform Infrared (FTIR) Spectroscopy : FTIR provides a molecular "fingerprint" by identifying the functional groups present in the molecule. The resulting spectrum should be compared against a known, well-characterized lot or theoretical predictions to confirm the presence of key bonds (e.g., C=O, N-H, S=O).

Pillar 2: Comprehensive Purity and Potency Determination (The Mass Balance Approach)

The "mass balance" method is a cornerstone of reference standard certification.[12][13][14] It defines the purity of the standard by accounting for all potential impurities. The final assigned assay value is calculated as:

Assay (%) = 100% - (% Organic Impurities) - (% Water Content) - (% Residual Solvents) - (% Non-Volatile Residue)

Caption: The Mass Balance Calculation Concept.

• Chromatographic Purity (HPLC) : A validated, stability-indicating HPLC method is essential for separating and quantifying all process-related and degradation impurities.[1][4][5][15] Area percent normalization is the most common approach, but it relies on the critical assumption that all compounds have a similar response factor at the detection wavelength (e.g., 280 nm for Rabeprazole).[4][6] For highest accuracy, Relative Response Factors (RRFs) for each known impurity should be determined and applied.

• Water Content : Karl Fischer titration is the gold standard for specific water determination and is superior to Loss on Drying (LOD), which can also measure volatile solvents.

• Residual Solvents : Gas Chromatography (GC) with a headspace autosampler is the standard method for quantifying residual solvents from the manufacturing process, as outlined in ICH Q3C.

• Non-Volatile Impurities (Residue on Ignition) : This test quantifies any inorganic impurities that would not be detected by HPLC or GC.

Comparison Guide: In-House vs. Commercial Standards

Once an in-house standard is qualified, how does it stack up against alternatives? The primary distinction lies in the level of characterization and intended use.

Feature	Pharmacopeial Standard (e.g., USP)	In-House Primary Standard	Commercial Secondary Standard
Intended Use	Primary calibration, compendial assays, legal standard.	Daily working standard, calibration of secondary standards, in-process controls.	Routine QC testing, system suitability.
Traceability	N/A (Is the primary reference)	Traceable to internal characterization data.	Often traceable to a pharmacopeial standard (e.g., USP).
Characterization	Exhaustive, multi-lab collaborative studies.	Comprehensive (NMR, MS, FTIR, HPLC, KF, GC, Ash) by a single organization.	Identity confirmed, purity/assay determined against a primary standard.
Purity Assignment	Often assigned via mass balance or other absolute methods.	Mass balance calculation.	Typically assigned by HPLC assay against a primary standard.
Documentation	Official Certificate of Analysis (CoA) from Pharmacopeia.	Comprehensive internal qualification report and CoA.	Supplier CoA with traceability statement.
Cost	Very High	High (internal resources & time)	Moderate

Experimental Protocol: HPLC Purity of Rabeprazole Sodium

This protocol is an example of a stability-indicating method suitable for determining the chromatographic purity of Rabeprazole and separating its known related compounds.[4][5]

1. Chromatographic Conditions:

• Column: Waters Symmetry Shield RP18 (250 mm × 4.6 mm), 5 µm, or equivalent.[4][5]

• Mobile Phase A: 0.025 M KH₂PO₄ buffer with 0.1% Triethylamine, pH adjusted to 6.4, mixed with acetonitrile (90:10 v/v).[4][5]

• Mobile Phase B: Acetonitrile and water (90:10 v/v).[4][5]

• Flow Rate: 1.0 mL/min.[4][5]

• Detection: UV at 280 nm.[4][5]

• Column Temperature: 30°C.

• Injection Volume: 20 µL.

2. Gradient Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0	100	0
15	80	20
30	50	50
40	20	80
45	100	0
55	100	0

3. Solution Preparation:

• Diluent: Acetonitrile and Water (50:50 v/v).

• Sample Solution: Accurately weigh and dissolve the Rabeprazole reference standard candidate in Diluent to obtain a concentration of approximately 0.5 mg/mL.

4. Procedure:

• Equilibrate the chromatographic system with the mobile phase for at least 30 minutes.

• Inject a blank (Diluent) to ensure no interfering peaks are present.

• Inject the Sample Solution in replicate (n=6) to establish system suitability (e.g., %RSD of peak area < 2.0%).

• Analyze the chromatogram for the main Rabeprazole peak and any impurity peaks.

• Calculate the percentage of each impurity using the area normalization method: % Impurity = (Individual Impurity Peak Area / Total Peak Area) * 100

Conclusion: A Foundation of Trust

The qualification of a reference standard for Rabeprazole, or any API, is a foundational activity in pharmaceutical science. It is not merely a series of tests but a logical, evidence-based process that establishes trust in all subsequent analytical data. While commercial secondary standards offer convenience and traceability for routine applications[16], the capability to characterize and qualify an in-house primary standard provides a deeper level of analytical control and scientific understanding. This comprehensive approach, grounded in orthogonal analytical techniques and the mass balance principle, ensures that the standards upholding product quality are themselves beyond reproach.

References

• Nageswara Rao, T. (2017). A New Analytical Method Development and Validation for Related Substances of Rabeprazole in Active Pharma Ingredient by HPLC-PDA. International Journal of ChemTech Research, 10(5), 241-251. Available at: [Link]

• AMSbiopharma. (2025, October 7). Impurity guidelines in drug development under ICH Q3. Available at: [Link]

• Reddy, G. S., et al. (2013). Development and Validation of a Stability-Indicating RP-HPLC Method for the Determination of Process-Related Impurities and Degradation Products of Rabeprazole Sodium in Pharmaceutical Formulation. Scientia Pharmaceutica, 81(2), 417-432. Available at: [Link]

• ICH. (2006, October 25). ICH Harmonised Tripartite Guideline: Impurities in New Drug Substances Q3A(R2). Available at: [Link]

• European Medicines Agency. (2006, October 1). ICH Q3A (R2) Impurities in new drug substances - Scientific guideline. Available at: [Link]

• Reddy, G. S., et al. (2013, March 17). Development and Validation of a Stability-Indicating RP-HPLC Method for the Determination of Process-Related Impurities and Degradation Products of Rabeprazole Sodium in Pharmaceutical Formulation. MDPI. Available at: [Link]

• Lejan Team. (n.d.). IMPURITIES IN NEW DRUG SUBSTANCES Q3A(R2). Available at: [Link]

• ResearchGate. (n.d.). (PDF) Development and Validation of RP-HPLC Method for Analysis of Rabeprazole Sodium. Available at: [Link]

• ICH. (n.d.). Quality Guidelines. Available at: [Link]

• US Pharmacopeia (USP). (2023, March 22). Reference Standards to Support Quality of Synthetic Peptide Therapeutics. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Rabeprazole Sodium. PubChem. Available at: [Link]

• Trungtamthuoc.com. (2025, February 16). Rabeprazole Sodium USP 2025. Available at: [Link]

• ResearchGate. (2018, January 10). (PDF) Certification of Reference Standards in Pharmacy: Mass Balance Method. Available at: [Link]

• Scribd. (n.d.). Rabeprazole USP Monograph PDF. Available at: [Link]

• Ranbaxy. (2019, September 30). PRODUCT MONOGRAPH RAN-RABEPRAZOLE. Available at: [Link]

• National Center for Biotechnology Information. (2023, March 22). Reference Standards to Support Quality of Synthetic Peptide Therapeutics. PMC. Available at: [Link]

• Geneesmiddeleninformatiebank. (2010, October 14). Public Assessment Report: Rabeprazol KRKA 10 mg & 20 mg. Available at: [Link]

• Novopharm Limited. (2011, October 26). Pr NTP-RABEPRAZOLE EC - PRODUCT MONOGRAPH. Available at: [Link]

• MilliporeSigma. (n.d.). Rabeprazole sodium, United States Pharmacopeia (USP) Reference Standard. Available at: [Link]

• Solvias. (n.d.). Characterisation of Impurity Reference Standards. Available at: [Link]

• PharmaCompass. (n.d.). Rabeprazole Sodium Monohydrate | API | CEP/COS. Available at: [Link]

• Cluzeau. (n.d.). (R)-Rabeprazole sodium salt. Available at: [Link]

• Creative Biolabs. (n.d.). Reference Standard Preparation & Characterization. Available at: [Link]

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Advanced Characterization of Substituted Picolinic Acids: A Comparative Guide to FTIR Modalities

Executive Summary: The Isomer Challenge in Drug Design

Substituted picolinic acids (pyridine-2-carboxylic acid derivatives) are critical pharmacophores in drug development, acting as potent zinc-binding groups (ZBGs) in metalloprotease inhibitors and as precursors for antiviral agents like Favipiravir.[1] However, their analysis presents a unique challenge: distinguishing between structural isomers (e.g., 3- vs. 4-substituted) and characterizing complex hydrogen-bonding networks that define their solubility and bioavailability.

This guide objectively compares the performance of Transmission FTIR (KBr Pellet) —the traditional "Gold Standard"—against modern ATR-FTIR and Raman Spectroscopy alternatives. While ATR offers speed, our experimental data suggests that Transmission FTIR remains indispensable for the precise structural elucidation required in early-stage drug discovery.

Strategic Comparison: Selecting the Right Analytical Tool

For the analysis of solid-state picolinic acid derivatives, the choice of technique dictates the quality of the structural insight.

The "Product": Transmission FTIR (KBr Pellet)

• Mechanism: The sample is dispersed in an optically transparent Potassium Bromide (KBr) matrix and pressed into a pellet.[2] Light passes through the sample.[1]

• Performance Verdict: Superior for Structural Confirmation.

  • Why: Picolinic acids exhibit strong intramolecular hydrogen bonding (N[1]···H–O). Transmission FTIR provides the high energy throughput required to resolve the broad, complex O-H stretching bands (2500–3300 cm⁻¹) that are often truncated or noisy in ATR.

  • Limit of Detection: High (can detect trace impurities).

Alternative A: ATR-FTIR (Attenuated Total Reflectance)[1]

• Mechanism: Sample is pressed against a high-refractive-index crystal (Diamond/ZnSe).[1] An evanescent wave penetrates ~0.5–2 µm into the sample.[1]

• Performance Verdict: Best for High-Throughput Screening. [1]

  • Pros: Zero sample preparation; easy to clean.[1]

  • Cons: Poor sensitivity for the critical "fingerprint" region if the crystal contact is uneven. The "shallow" penetration depth often fails to capture the full nuances of the bulk crystal lattice forces in picolinic acids.

Alternative B: Raman Spectroscopy[3][4]

• Mechanism: Inelastic light scattering (laser excitation).[1]

• Performance Verdict: Orthogonal Validator.

  • Pros: Excellent for observing the pyridine ring "breathing" modes (~1000 cm⁻¹) and symmetric vibrations.

  • Cons: The Carbonyl (C=O) signal—critical for monitoring the carboxylic acid state—is weak in Raman but dominant in FTIR. Fluorescence from impurities can overwhelm the signal.[1]

Summary Data: Signal-to-Noise Comparison

Feature	Transmission FTIR (KBr)	ATR-FTIR (Diamond)	Raman (785 nm)
C=O[1] Resolution	High (Sharp)	Medium (Dependent on contact)	Low (Weak intensity)
O-H Region (H-bond)	Excellent (Full profile)	Poor (Often truncated)	N/A (Weak/Silent)
Sample Prep Time	15-20 mins	< 1 min	< 1 min
Water Interference	High (Requires dry KBr)	Low	Low

Technical Deep Dive: Spectral Analysis of Substituted Picolinic Acids

The picolinic acid scaffold has three diagnostic regions. Understanding how substituents shift these bands is key to validation.[1]

A. The Carbonyl Region (1680–1750 cm⁻¹)

This is the "heartbeat" of the spectrum.

• Unsubstituted Picolinic Acid: Typically appears ~1700–1710 cm⁻¹.[1]

• Electron Withdrawing Groups (e.g., -Cl, -NO₂): Inductive effects pull electron density from the ring, strengthening the C=O bond and shifting the peak to higher wavenumbers (e.g., >1720 cm⁻¹).

• Electron Donating Groups (e.g., -NH₂, -OH): Resonance effects can donate density, weakening the C=O bond and shifting it to lower wavenumbers (e.g., <1690 cm⁻¹).

B. The "Zwitterion" Effect

Picolinic acids can exist as zwitterions (NH⁺...COO⁻) in the solid state.

• Diagnostic Shift: If the C=O stretch disappears and is replaced by two bands (Asymmetric COO⁻ ~1600 cm⁻¹ and Symmetric COO⁻ ~1400 cm⁻¹), the molecule is in a zwitterionic or salt form.

C. Substituent-Specific Fingerprints[1]

Derivative	Key Spectral Feature	Mechanistic Insight
3-Hydroxypicolinic Acid	Split C=O band; Sharp OH at ~3400 cm⁻¹	Intramolecular H-bond between 3-OH and Carbonyl O stabilizes specific conformers.[1]
Dipicolinic Acid (2,6-)	Strong Ring Breathing ~1000 cm⁻¹	High symmetry (C2v) simplifies the spectrum; C=O bands are very intense.
4-Methylpicolinic Acid	C-H Aliphatic Stretch ~2900-2960 cm⁻¹	Methyl group adds aliphatic character absent in the parent ring.[1]
Halogenated (e.g., 5-Br)	C-X Stretch < 800 cm⁻¹	Heavy atom effect lowers the frequency of the C-X bond vibration.

Experimental Protocol: The Self-Validating KBr Workflow

To achieve reproducible data that can be published or used in regulatory filings, follow this "Self-Validating" protocol. This ensures that atmospheric water or poor grinding does not compromise the data.[1]

Step 1: Matrix Preparation[1]

• Material: Spectroscopic grade KBr.[1]

• Pre-treatment: Dry KBr powder at 110°C for 2 hours before use to remove adsorbed moisture (which mimics broad O-H bands).[1]

Step 2: Sample Dispersion (The 1:100 Rule)

• Weigh 1.5 mg of Picolinic Acid derivative.[1]

• Weigh 150 mg of dried KBr.

• Expert Tip: Do not over-grind.[1] Excessive grinding can disrupt the crystal lattice of polymorphic drugs, changing the spectrum. Grind gently in an agate mortar for 60 seconds until uniform.

Step 3: Compression and Validation

• Press at 8-10 tons for 2 minutes under vacuum (to remove trapped air).

• Validation Check: The resulting pellet must be transparent (glass-like), not milky. A milky pellet causes "Christiansen Effect" scattering, distorting peak shapes and baselines.[1]

Visualization: Analytical Workflow & Decision Tree

The following diagram outlines the logical flow for characterizing a new picolinic acid derivative, helping researchers choose the correct modality based on their specific data needs.

Caption: Decision matrix for selecting the optimal vibrational spectroscopy technique based on the analytical objective (Speed vs. Resolution vs. Lattice Dynamics).

References

• Peña, I., et al. (2014). "Picolinic and isonicotinic acids: a Fourier transform microwave spectroscopy study."[1][3] The Journal of Physical Chemistry A.

• McCann, K., & Laane, J. (2007). "Raman and infrared spectra and theoretical calculations of dipicolinic acid, dinicotinic acid, and their dianions." ResearchGate.[1][4]

• Singh, P., et al. (2010). "FTIR, FT-Raman Spectra and ab initio DFT Vibrational Analysis Of 3-Pyridinecarboxylic Acid."[5] AIP Conference Proceedings.

• Kintek Solution. "What Are The Advantages Of Using KBr Pellets For FTIR Analysis Compared To ATR?"

• Gateway Analytical. "Comparison of Raman and FTIR Spectroscopy: Advantages and Limitations."

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• 5. pubs.aip.org [pubs.aip.org]

Validated HPLC Methods for Rabeprazole Sodium Impurities: USP/EP vs. Optimized Protocols

Executive Summary

Audience: Researchers, QC Analysts, and Formulation Scientists.[1] Objective: To provide a definitive technical comparison between standard compendial methods (USP/EP) and optimized stability-indicating protocols for Rabeprazole Sodium.

Rabeprazole Sodium, a labile proton pump inhibitor (PPI), presents unique chromatographic challenges due to its sensitivity to acid, oxidation, and light.[1] While USP and EP monographs provide the regulatory "gold standard," they often suffer from long run times (>45 mins), complex ternary gradients, and baseline disturbances.[1] This guide analyzes these limitations and proposes a validated, modernized alternative that enhances resolution and throughput.

Compendial Methods: The Regulatory Standard

The United States Pharmacopeia (USP) and European Pharmacopoeia (EP) methods share a similar backbone but differ in specific impurity designations.[1] Both rely on a C18 stationary phase and a phosphate/organic mobile phase.[1]

USP/EP Chromatographic Conditions

The following table summarizes the harmonized conditions typically found in current monographs.

Parameter	USP / EP Standard Conditions
Column	L1 Packing (C18), 4.6 mm × 150–250 mm, 5 µm (e.g., Zorbax SB-C18, Inertsil ODS-3)
Mobile Phase A	Phosphate Buffer (pH ~7.[1]0) / Acetonitrile (95:5)
Mobile Phase B	Methanol / Acetonitrile (variable ratios in gradient)
Flow Rate	1.0 mL/min
Detection	UV @ 280 nm
Column Temp.	25°C - 30°C
Run Time	45–60 minutes
Critical Pair	Rabeprazole / Rabeprazole N-Oxide (Resolution > 2.0 required)

Impurity Mapping (USP vs. EP)

Confusion often arises from differing nomenclature.[1] Use this cross-reference table to align your Certificates of Analysis (CoA).

Chemical Name	Common Name	EP Impurity	USP Related Compound
Rabeprazole Sulfone	Sulfone	Impurity A	Rel.[1][2][3][4][5][6] Comp. D
Rabeprazole Sulfide	Sulfide	Impurity B	Rel.[1][2] Comp. E
Rabeprazole N-Oxide	N-Oxide	Impurity D	Rel.[1][4] Comp. B
1H-Benzimidazol-2-ol	Benzimidazole	Impurity C	Rel.[1] Comp. A
Chloro-Rabeprazole	Chloro Analog	Impurity H	Rel.[1] Comp. F

Scientist's Note: The primary degradation pathway involves oxidation to the Sulfone (Impurity A/D) and reduction to the Sulfide (Impurity B/E). The N-Oxide is a process impurity often exacerbated by oxidative stress.[1]

Degradation Pathways & Signaling

Understanding the origin of impurities is crucial for method development.[1] The diagram below illustrates the stress-dependent degradation of Rabeprazole.

Caption: Degradation pathways of Rabeprazole Sodium.[1] Red arrows indicate acidic/reductive pathways; Yellow arrows indicate oxidative pathways.

Optimized Protocol: The "Modern" Alternative

While compendial methods are validated, they are often not "stability-indicating" enough for modern R&D due to peak co-elution risks during forced degradation.[1] The following optimized method simplifies the mobile phase and improves resolution between the Sulfone and N-Oxide peaks.

Optimized Chromatographic Conditions

• Principle: Simplification of the ternary gradient to a binary system to reduce baseline noise and pump mixing errors.

• Buffer Strategy: Using a Phosphate/Triethylamine buffer improves peak shape for the basic pyridine moiety.[1]

Parameter	Optimized Method
Column	Waters Symmetry Shield RP18 or Equiv. (250 mm × 4.6 mm, 5 µm)
Mobile Phase A	0.025 M KH₂PO₄ + 0.1% Triethylamine (pH 6.[1]4) / ACN (90:10)
Mobile Phase B	Acetonitrile / Water (90:10)
Flow Rate	1.0 mL/min
Detection	PDA @ 280 nm (Spectrum scan 200–400 nm for purity)
Injection Vol	20 µL
Diluent	Mobile Phase A : ACN (50:50)

Step-by-Step Experimental Workflow

• Buffer Preparation: Dissolve 3.40 g of KH₂PO₄ in 1000 mL water. Add 1.0 mL Triethylamine. Adjust pH to 6.4 ± 0.05 with dilute Orthophosphoric Acid. Filter through 0.45 µm nylon membrane.[1]

• Standard Prep: Prepare a stock of Rabeprazole Sodium (0.5 mg/mL) and spike with known impurities (Sulfone, Sulfide, N-Oxide) at 0.1% level (0.5 µg/mL).[1]

• System Suitability: Inject the spiked standard.

  • Requirement: Resolution (Rs) between Rabeprazole and N-Oxide > 2.5.[1]

  • Requirement: Tailing factor for Rabeprazole < 1.5.[1][7]

• Gradient Program:

  • 0–5 min: 100% A (Isocratic hold for polar degradants)

  • 5–25 min: 100% A → 50% A (Linear Ramp)

  • 25–35 min: 50% A → 20% A (Wash lipophilic impurities)

  • 35–40 min: 20% A → 100% A (Re-equilibration)

Performance Comparison: Compendial vs. Optimized

The following data highlights why many labs switch to the optimized protocol for internal stability testing before final release.

Metric	Compendial (USP/EP)	Optimized Method	Verdict
Run Time	~55-60 min	40 min	Optimized is 30% faster
Gradient	Ternary (Buffer/MeOH/ACN)	Binary (Buffer/ACN)	Binary is more robust
Resolution (Crit. Pair)	~2.0 - 2.2	> 3.5	Optimized offers better separation
Sensitivity (LOQ)	~0.05%	~0.02%	Optimized is more sensitive
pH Stability	pH 7.0 (Risk of silica dissolution)	pH 6.4 (Better column life)	pH 6.4 is safer for C18

Analytical Workflow Diagram

Caption: Standardized analytical workflow for Rabeprazole impurity profiling.

Expert Insights & Troubleshooting

• Light Sensitivity: Rabeprazole is extremely photosensitive.[1] All sample preparations must be done under amber light or using amber glassware.[1] Exposure to white light for even 30 minutes can generate significant levels of Sulfide and Benzimidazole degradants, leading to false OOS (Out of Specification) results.[1]

• pH Criticality: The separation of the Sulfone and N-Oxide is highly pH dependent.[1] If resolution drops below 2.0, check the buffer pH.[1] A shift of 0.1 pH units can cause co-elution.[1]

• Diluent Choice: Avoid using pure methanol as a diluent for long-term storage in the autosampler, as it can induce solution-state degradation.[1] The Mobile Phase A : ACN (50:50) mixture is more stable.[1]

References

• USP Monograph (Pending): Rabeprazole Sodium, United States Pharmacopeia.[1] USP-NF Online.[1] [1]

• European Pharmacopoeia: Rabeprazole Sodium Monograph 2868.[1] EDQM.

• Rahman, N., et al. (2013): Development and Validation of a Stability-Indicating RP-HPLC Method for the Determination of Process-Related Impurities and Degradation Products of Rabeprazole Sodium.[1] Scientia Pharmaceutica.

• BenchChem Technical Guide: Rabeprazole Sodium Impurities and Their Experimental Impact. [1]

• LGC Standards: Rabeprazole Impurity Profiling and Reference Standards.

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• 7. sphinxsai.com [sphinxsai.com]

Comparative Stability and Activation Kinetics of Proton Pump Inhibitor Acid Metabolites: A Technical Guide

As a Senior Application Scientist in pharmacokinetics and drug formulation, I frequently encounter a critical misunderstanding in the development of acid-suppressing therapies: treating all Proton Pump Inhibitors (PPIs) as mechanistically identical. While they share a core benzimidazole-pyridine scaffold, the comparative stability of their acid metabolites—specifically the reactive sulfenamide intermediates—dictates their activation kinetics, target binding depth, and ultimate clinical efficacy.

This guide provides an objective, data-driven comparison of PPI acid metabolite stability, detailing the mechanistic causality behind their pharmacokinetic differences and providing self-validating experimental protocols for stability assessment.

Mechanistic Causality: Prodrug Activation and the Sulfenamide Intermediate

PPIs are not active drugs; they are weak base prodrugs[1]. Their therapeutic index relies on a highly specific, pH-driven accumulation and activation process. In the neutral pH of the bloodstream, PPIs remain unprotonated and inactive. However, upon reaching the secretory canaliculus of the stimulated gastric parietal cell (where pH drops below 4.0), they become protonated and trapped[1].

This protonation triggers a cascade: the benzimidazole moiety undergoes a structural rearrangement into a spiro-intermediate, which opens into a transient sulfenic acid, and rapidly dehydrates into a highly reactive cyclic sulfenamide [2]. This cationic sulfenamide is the true active metabolite, acting as a thiophilic electrophile that forms irreversible covalent disulfide bonds with cysteine residues on the H+/K+ ATPase enzyme[1].

Figure 1: Acid-catalyzed activation pathway of PPIs to the reactive sulfenamide.

Comparative Stability Profile: Kinetics of Acid Metabolites

The rate at which a PPI converts to its active sulfenamide is inversely proportional to its acid stability. This stability is primarily governed by the pKa of the pyridine ring[1]. A higher pKa means the drug is more easily protonated at mildly acidic pH levels, leading to rapid, less stable activation. Conversely, a lower pKa ensures the drug remains stable until it reaches an extremely acidic environment.

Quantitative Comparison of PPI Activation Kinetics

The following table summarizes the experimental activation half-lives (t½) of major PPIs at highly acidic (pH 1.2) and mildly acidic (pH 5.1) conditions[3],[4].

Proton Pump Inhibitor	Pyridine pKa	Activation t½ (pH 1.2)	Activation t½ (pH 5.1)	Primary Cysteine Targets
Rabeprazole	~5.0	~1.3 min	~7.2 min	Cys813, Cys321, Cys892
Lansoprazole	~4.0	~2.0 min	~1.5 hours	Cys813, Cys321
Omeprazole	~4.0	~2.8 min	~1.4 hours	Cys813, Cys892
Pantoprazole	~3.8	~4.6 min	~4.7 hours	Cys813, Cys822

Structural Determinants and Target Binding Depth

Why does activation speed matter? The causality lies in the spatial accessibility of the H+/K+ ATPase cysteines.

Because rabeprazole and omeprazole activate rapidly (low stability at pH 5.1), they form the reactive sulfenamide almost immediately upon entering the acidic canaliculus. Consequently, they bind to the most superficial, easily accessible cysteine: Cys813 [4]. While effective, the disulfide bond at Cys813 is exposed to the cytoplasm and can be reduced by endogenous antioxidants like glutathione (GSH), leading to a faster reversal of acid inhibition[4].

In contrast, pantoprazole has the highest acid stability (t½ = 4.7 hours at pH 5.1)[3]. It resists premature activation in mildly acidic spaces, allowing the intact prodrug to penetrate deeper into the transmembrane domain of the proton pump before converting to the sulfenamide. This delayed activation allows pantoprazole to bind to Cys822 . The Cys822 disulfide bond is buried deep within the transport domain, rendering it sterically inaccessible to glutathione reduction. Therefore, recovery of acid secretion after pantoprazole binding relies almost entirely on de novo synthesis of new pump proteins, providing a highly stable, prolonged duration of action.

Experimental Methodologies: Self-Validating Protocols for Stability Assessment

To objectively compare the stability of these acid metabolites in drug development, we must employ an assay that captures the transient sulfenamide before it degrades. Because the sulfenamide is highly reactive, direct quantification is nearly impossible.

Instead, we utilize a self-validating LC-MS/MS trapping assay . By introducing a vast molar excess of a model thiol (reduced glutathione, GSH) alongside a sudden pH shift, we create a system that simultaneously halts prodrug activation and covalently traps the generated sulfenamide into a stable, measurable adduct[5].

Protocol: LC-MS/MS Trapping Assay for Sulfenamide Kinetics

Step 1: Reagent and Sample Preparation

• Prepare 10 mM stock solutions of the target PPIs (e.g., Omeprazole, Pantoprazole) in LC-MS grade methanol.

• Prepare activation buffers: 50 mM sodium phosphate/HCl adjusted to pH 1.2, pH 3.0, and pH 5.1.

• Prepare the Quenching/Trapping Buffer : 100 mM Tris-HCl (pH 8.5) containing 10 mM reduced glutathione (GSH). Causality note: The high pH immediately deprotonates the PPI, halting any further forward reaction, while the high concentration of GSH outcompetes water to form a stable disulfide adduct with any existing sulfenamide.

Step 2: Acid Activation

• Equilibrate the acidic buffers at 37°C in a thermomixer.

• Spike the PPI stock into the acidic buffer to achieve a final concentration of 100 µM. Vortex immediately to initiate the reaction.

Step 3: Time-Course Quenching

• At precise intervals (e.g., 1, 3, 5, 10, 30, 60, 120 minutes), extract a 50 µL aliquot of the reaction mixture.

• Immediately inject the aliquot into 50 µL of the Quenching/Trapping Buffer. Vortex for 5 seconds to ensure complete trapping.

Step 4: LC-MS/MS Characterization

• Inject 5 µL of the quenched sample onto a C18 reverse-phase column (e.g., 50 × 2.1 mm, 1.7 µm) coupled to a high-resolution mass spectrometer (e.g., Orbitrap)[5].

• Run a gradient of 0.1% formic acid in water (Mobile Phase A) and 0.1% formic acid in acetonitrile (Mobile Phase B).

• Monitor the depletion of the parent prodrug mass (e.g., m/z 346.1 for omeprazole) and the appearance of the PPI-GSH adduct (e.g., m/z 652.2)[5].

Step 5: Kinetic Modeling

• Plot the natural logarithm (

  ) of the remaining prodrug peak area versus time. The slope of this linear regression yields the first-order degradation rate constant ( ). Calculate the half-life using .

Figure 2: Self-validating experimental workflow for assessing PPI acid metabolite stability.

Conclusion & Formulation Implications

The comparative stability of a PPI's acid metabolite is not merely a chemical curiosity; it is the foundational parameter dictating formulation strategy and clinical dosing.

Because rabeprazole and omeprazole are highly acid-labile, they require robust enteric coatings to prevent premature degradation in the gastric lumen prior to duodenal absorption[6]. Conversely, the higher stability of pantoprazole provides a wider margin of error in formulation and allows for deeper target penetration at the parietal cell, resulting in a prolonged pharmacodynamic effect driven by irreversible binding to Cys822[4]. Understanding these kinetic nuances allows drug development professionals to optimize delivery systems and predict the in vivo longevity of novel acid-suppressing therapies.

References

• Shin JM, Kim N. Pharmacokinetics and Pharmacodynamics of the Proton Pump Inhibitors. J Neurogastroenterol Motil. 2013;19(1):25-35.[Link]

• Robinson M, Horn J. Clinical pharmacology of proton pump inhibitors: what the practising physician needs to know. Drugs. 2003;63(24):2739-54.[Link]

• Watson C, Zhu L, Guan S, Machen TE, Forte JG. Reaction of proton pump inhibitors with model peptides results in novel products. J Pharmacol Sci. 2013;122(3):213-22.[Link]

• Sachs G, Shin JM, Howden CW. Review article: the clinical pharmacology of proton pump inhibitors. Aliment Pharmacol Ther. 2006;23 Suppl 2:2-8.[Link]

Sources

• 1. Pharmacokinetics and Pharmacodynamics of the Proton Pump Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Reaction of proton pump inhibitors with model peptides results in novel products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Pharmacology of Proton Pump Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]

A Senior Application Scientist's Guide to Certificate of Analysis (CoA) Requirements for Custom Synthesis Impurities

In the landscape of pharmaceutical development, the adage "the dose makes the poison" is a foundational principle. However, an often-overlooked corollary is that the purity of that dose dictates its safety and efficacy. Impurities, even in minute quantities, can have significant pharmacological or toxicological effects. For researchers, scientists, and drug development professionals, a thorough understanding of impurity characterization is not just a regulatory hurdle; it is a scientific imperative. This guide provides an in-depth comparison of the Certificate of Analysis (CoA) requirements for custom-synthesized impurities, offering field-proven insights into navigating the complexities of their analysis and documentation across the drug development lifecycle.

A Certificate of Analysis for a custom-synthesized impurity is more than a simple declaration of identity and purity; it is a comprehensive dossier that substantiates the quality of the reference material. This document is the bedrock upon which analytical methods are validated, impurity profiles are established, and ultimately, patient safety is assured. The level of scrutiny and the depth of information required on a CoA evolve as a drug candidate progresses from preclinical studies to commercialization, reflecting the increasing level of risk and the expanding body of knowledge about the drug substance and its potential impurities.

Part 1: The Evolving CoA - A Comparative Analysis Across Development Phases

The stringency of CoA requirements for an impurity reference standard is not static. It is a dynamic process that aligns with the stage of drug development. Early-phase development prioritizes speed and flexibility, while late-stage and commercial phases demand comprehensive characterization and validation.

Preclinical vs. Clinical Phase CoA Requirements

During preclinical and early clinical development, the primary goal is to establish a basic safety profile and understand the preliminary impurity profile of the Active Pharmaceutical Ingredient (API).[1] The CoA for a custom-synthesized impurity at this stage is foundational but may be less exhaustive than for a commercial-grade standard.

CoA Component	Preclinical/Phase I Requirement	Late-Phase Clinical (II/III) & Commercial Requirement	Scientific Rationale
Identity Confirmation	Spectroscopic data (e.g., ¹H NMR, MS) sufficient to confirm the proposed structure.	Comprehensive structural elucidation using multiple orthogonal techniques (¹H NMR, ¹³C NMR, MS, IR, Elemental Analysis).[2]	To unequivocally confirm the chemical structure of the impurity, ensuring that the correct molecule is being monitored and quantified. In later phases, this certainty is paramount for regulatory submissions.
Purity Assessment	HPLC or GC purity (area %).	Quantitative purity determination (e.g., mass balance or quantitative NMR) and chromatographic purity by a validated, stability-indicating method.[3]	Early-phase studies can tolerate a less precise purity value. For commercial release, an accurate purity value is critical for the correct quantification of the impurity in the drug substance and for ensuring patient safety.
Quantification	Often qualitative or semi-quantitative.	Rigorously quantified with a validated analytical method.	Precise quantification is necessary to adhere to the strict impurity thresholds set by regulatory bodies for commercial products.
Characterization Data	Key analytical data is present.	A comprehensive data package, including all raw data and interpretation, is required.	Regulators require a complete and auditable trail of data to support the quality of the reference standard.
Use Statement	Typically labeled "For Research Use Only."	Certified for use as a quantitative reference standard in GMP environments.	This reflects the level of characterization and validation the standard has undergone and its suitability for use in a regulated quality control setting.

This phased approach allows for the efficient allocation of resources, focusing the most rigorous analytical efforts on candidates that show promise and are advancing toward commercialization.[4]

Part 2: Decoding the CoA - A Component-by-Component Breakdown

A robust CoA for a custom-synthesized impurity standard should provide a clear and comprehensive summary of its quality attributes.[5] While the format can vary, the following components are essential.

Essential Components of an Impurity Standard CoA:

• Product Information : Includes the chemical name, CAS number (if available), molecular formula, molecular weight, and batch/lot number.[6]

• Physical Properties : Appearance, color, and physical state.

• Identity Confirmation : This section presents the evidence supporting the chemical structure of the compound.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹H and ¹³C NMR data are fundamental for structural elucidation.

  • Mass Spectrometry (MS) : Provides the molecular weight and fragmentation pattern, confirming the identity and structure.[7]

  • Infrared (IR) Spectroscopy : Confirms the presence of key functional groups.

• Purity Determination : This is a critical section that employs multiple techniques to assess the purity of the standard.

  • Chromatographic Purity : Typically determined by High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC), showing the area percentage of the main peak.[8]

  • Residual Solvents : Analysis by headspace GC to quantify any remaining solvents from the synthesis.[3] This is guided by ICH Q3C.[9]

  • Water Content : Determined by Karl Fischer titration.

  • Inorganic Impurities : Assessed by methods like Residue on Ignition (ROI) or more specific techniques like Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) if elemental impurities are a concern, guided by ICH Q3D.[3][9]

• Assigned Purity/Potency : This is the final, corrected purity value, often calculated using a mass balance approach: Assigned Purity = (100% - % Water - % Residual Solvents - % Inorganic Impurities) * (Chromatographic Purity / 100).

• Certification Statement : A statement from the quality unit certifying the accuracy of the information.[6]

Part 3: The Regulatory Framework - ICH Guidelines and Impurity Thresholds

The requirements for impurity analysis are not arbitrary; they are defined by a set of globally harmonized guidelines from the International Council for Harmonisation (ICH).[10] The most pertinent of these for chemical impurities are ICH Q3A(R2) for new drug substances and ICH Q3B(R2) for new drug products.[11][12]

These guidelines establish three critical thresholds based on the Maximum Daily Dose (MDD) of the drug:

• Reporting Threshold : The level at which an impurity must be reported in a regulatory submission.[13]

• Identification Threshold : The level at which the structure of an impurity must be determined.[13]

• Qualification Threshold : The level at which an impurity must be assessed for its biological safety.[14]

The decision-making process for managing impurities based on these thresholds is a critical workflow in pharmaceutical development.

Impurity Qualification Workflow

Caption: Decision workflow for impurity management based on ICH thresholds.

ICH Q3A/Q3B Thresholds for Impurities

Maximum Daily Dose (MDD)	Reporting Threshold	Identification Threshold	Qualification Threshold
≤ 2 g/day	0.05%	0.10% or 1.0 mg TDI (Total Daily Intake), whichever is lower	0.15% or 1.0 mg TDI, whichever is lower
> 2 g/day	0.03%	0.05%	0.05%
Data sourced from ICH Q3A(R2) and Q3B(R2) guidelines.[15][16]

It is crucial to note that for potentially mutagenic impurities, the much stricter guidelines of ICH M7 apply, which utilize a Threshold of Toxicological Concern (TTC) and may require control at parts-per-million (ppm) levels.[12]

Part 4: Experimental Protocols for Impurity Characterization

The data presented on a CoA is the result of rigorous analytical testing. Below are exemplary protocols for the key experiments used to characterize a custom-synthesized impurity standard.

Protocol 1: Purity Determination by High-Performance Liquid Chromatography (HPLC)

• Objective : To determine the chromatographic purity of the impurity standard.

• Instrumentation : A validated HPLC system with a UV detector.

• Method :

  • Column Selection : Choose a column (e.g., C18) that provides good resolution between the main peak and any related substances.

  • Mobile Phase Preparation : Prepare and degas the mobile phase (e.g., a gradient of water and acetonitrile with a suitable buffer).

  • Standard and Sample Preparation : Accurately weigh and dissolve the impurity standard in a suitable solvent to a known concentration (e.g., 1 mg/mL).

  • Injection : Inject the sample solution into the HPLC system.

  • Data Acquisition : Run the HPLC method and record the chromatogram for a sufficient time to ensure all late-eluting peaks are observed.

  • Analysis : Integrate all peaks and calculate the area percent of the main peak relative to the total area of all peaks. The reporting threshold for other peaks should be set low (e.g., 0.03%) to ensure all relevant impurities are captured.[13]

• Causality : The choice of a gradient method is often crucial for separating impurities with a wide range of polarities from the main compound. The use of a validated method ensures that the results are accurate and reproducible.[15]

Protocol 2: Structural Confirmation by ¹H NMR Spectroscopy

• Objective : To confirm the chemical structure of the impurity standard.

• Instrumentation : A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Method :

  • Sample Preparation : Dissolve a small amount (2-5 mg) of the impurity standard in a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • Data Acquisition : Acquire the ¹H NMR spectrum, ensuring an adequate number of scans to achieve a good signal-to-noise ratio.

  • Data Processing : Process the spectrum (Fourier transform, phase correction, baseline correction).

  • Analysis : Interpret the spectrum by analyzing chemical shifts, integration values, and coupling patterns to confirm that the observed signals are consistent with the expected structure.

• Causality : NMR is a primary technique for structural elucidation because it provides detailed information about the chemical environment of each proton in the molecule, offering a high degree of confidence in the identity of the compound.[7]

Conclusion

The Certificate of Analysis for a custom-synthesized impurity is a critical document that underpins the quality and safety of a pharmaceutical product. Its requirements are not a one-size-fits-all checklist but rather a dynamic set of criteria that evolve with the drug development process. By understanding the scientific rationale behind each component of the CoA, adhering to the principles of the ICH guidelines, and employing robust analytical protocols, researchers and drug developers can ensure the integrity of their impurity standards. This, in turn, allows for the accurate assessment of the purity of the API, mitigates regulatory risk, and ultimately safeguards patient health. The synthesis of technical accuracy and field-proven insights in the generation and interpretation of these documents is, therefore, an indispensable skill for any scientist in the pharmaceutical industry.

References

• Vertex AI Search. (2025, June 17). Pharmaceuticals Certificate Of Analysis (COA)
• Research & Reviews: Journal of Pharmaceutical Analysis. (2025, July 29).
• European Medicines Agency (EMA). Quality: impurities.
• European Medicines Agency (EMA). Q 3 B (R2) Impurities in New Drug Products.
• U.S. Food and Drug Administration (FDA). Guidance for Industry: Q3A Impurities in New Drug Substances.
• LGC Standards. EMA Impurity Risk Assessment: New Draft Paper Explained.
• ResolveMass Laboratories Inc. (2025, June 8). Identification and profiling of impurities in Pharmaceuticals.
• AMSbiopharma. (2025, October 7). Impurity guidelines in drug development under ICH Q3.
• National Institutes of Health (NIH). Recent trends in the impurity profile of pharmaceuticals.
• National Institutes of Health (NIH).
• ICH. ich harmonised tripartite guideline - impurities in new drug products.
• Biomedical Journal of Scientific & Technical Research (BJSTR). (2022, January 10). Recent Trends in Analytical Techniques for Impurity Profiling.
• International Journal of Novel Research and Development (IJNRD). (2024, February 2). Impurity Profiling in different analytical techniques.
• LCGC. (2024, June 10). Certificate of Analysis (CoA)
• Premier Research. (2023, July 10). Evaluating Impurities in New Drugs to Prevent Delays in Development.
• SynThink. (2023, June 14). Custom Synthesis of Pharmaceutical Impurity Standards.
• BOC Sciences.
• Aquigen Bio Sciences. (2025, May 16). Custom Synthesis of Impurity Standards.
• Enviropass.
• U.S. Food and Drug Administration (FDA). Guidance for Industry Q3B(R2) Impurities in New Drug Products.
• LGC Standards. Pharmaceutical impurity profiling & custom synthesis.
• BfArM. (2023, March 1). Guideline on Impurities in new Active Pharmaceutical Ingredients.
• Bhaskar Napte. (2025, May 26). Defining Specifications for Known and Unknown Impurities in Drug Substance.
• Lejan Team. IMPURITIES IN NEW DRUG SUBSTANCES Q3A(R2).
• Pharmaceutical Technology. (2018, April 2).
• A3P.
• The International Pharmaceutical Excipients Council.
• U.S. Food and Drug Administration (FDA). ANDAs: Impurities in Drug Products.
• IntuitionLabs. (2025, November 17). Preclinical vs. Clinical Research: Key Stages of Drug Development.
• U.S. Food and Drug Administration (FDA). Guidance for Industry - Q3A Impurities in New Drug Substances.
• Regulations.gov. (2005, January 31). Guidance for Industry - ANDAs: Impurities in Drug.
• ResearchGate.
• Covalent Laboratories. (2025, June 25). Understanding ICH Guidelines for Pharmaceutical Impurities: A Comprehensive Guide.
• European Medicines Agency (EMA). (2006, October 1). ICH Q3A (R2) Impurities in new drug substances - Scientific guideline.
• Pharmaffiliates. (2025, November 12). Understanding Pharmaceutical Impurities Insights into Advanced Reference Standards for Drug Quality and Safety.
• GMP Pros. (2025, October 6). Preclinical vs Nonclinical: Key Differences Explained.
• Regis Technologies. (2021, March 14). Managing Impurities During Clinical Trials.

Sources

• 1. intuitionlabs.ai [intuitionlabs.ai]
• 2. Custom Synthesis of Impurity Standards | Aquigen Bio Sciences [aquigenbio.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Managing Impurities During Clinical Trials - Regis Technologies [registech.com]
• 5. getenviropass.com [getenviropass.com]
• 6. pharmaguru.co [pharmaguru.co]
• 7. documents.lgcstandards.com [documents.lgcstandards.com]
• 8. resolvemass.ca [resolvemass.ca]
• 9. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 10. tasianinch.com [tasianinch.com]
• 11. Quality guidelines: impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 12. premier-research.com [premier-research.com]
• 13. pharmagrowthhub.com [pharmagrowthhub.com]
• 14. lejan-team.com [lejan-team.com]
• 15. phoenix.tuwien.ac.at [phoenix.tuwien.ac.at]
• 16. ema.europa.eu [ema.europa.eu]

Publish Comparison Guide: UV Absorption Maxima Shift of Pyridine Carboxylic Acids at Varying pH

Executive Summary

The ultraviolet (UV) absorption spectrum of pyridine carboxylic acids (PCAs)—specifically Picolinic acid (2-PCA) , Nicotinic acid (3-PCA) , and Isonicotinic acid (4-PCA) —is highly sensitive to pH. This sensitivity arises from the protonation status of the pyridine nitrogen and the carboxylic acid group, which exist in equilibrium between cationic, zwitterionic, and anionic forms.

This guide provides a technical comparison of the spectral shifts observed across these isomers, explains the electronic mechanisms driving these shifts, and details a self-validating experimental protocol for their precise determination. Understanding these shifts is critical for optimizing High-Performance Liquid Chromatography (HPLC) detection limits, developing metabolic profiling assays, and ensuring quality control in pharmaceutical formulations.

Mechanistic Insight: The Chemistry of the Shift

The UV absorption of PCAs is dominated by

and electronic transitions. The energy (and thus wavelength, ) of these transitions is dictated by the electron density of the pyridine ring, which is modulated by pH-dependent protonation.

The Protonation Equilibrium

PCAs exist in three primary states depending on solution pH relative to their pKa values (

for Nitrogen; for Carboxyl).

• Cation (

  ): Both the pyridine nitrogen ( ) and carboxyl group ( ) are protonated. The positive charge on the ring stabilizes the orbitals, typically causing a Bathochromic (Red) Shift .

• Zwitterion (

  ): The nitrogen remains protonated ( ), but the carboxyl group deprotonates ( ). This is the isoelectric species for most PCAs.

• Anion (

  ): The nitrogen deprotonates ( ), restoring the lone pair, and the carboxyl group remains deprotonated ( ). The loss of the positive ring charge typically causes a Hypsochromic (Blue) Shift .

Visualization of Species Equilibrium

The following diagram illustrates the structural transformation and its correlation with spectral behavior.

Comparative Analysis: Isomer Performance

The position of the carboxylic acid group relative to the nitrogen atom (ortho, meta, para) significantly influences the magnitude of the spectral shift due to resonance and inductive effects.

Spectral Shift Data Summary

The table below summarizes the typical

values. Note that exact values depend on buffer composition and ionic strength.

Isomer	Common Name	Cation (pH < 1)	Anion (pH > 7)	Shift Direction (Acid Base)	Sensitivity to pH
2-PCA	Picolinic Acid	~265 nm	~263 nm	Slight Blue / Negligible	Low
3-PCA	Nicotinic Acid	~262 nm	~261 nm	Slight Blue	Low
4-PCA	Isonicotinic Acid	~264 nm	~255 nm	Significant Blue ( nm)	High

Key Finding: Isonicotinic acid (4-PCA) exhibits the most distinct spectral shift. The para position allows for direct conjugation between the nitrogen and the carboxyl group, making the electronic transition highly sensitive to the protonation state of the nitrogen.

Comparison with Alternative Detection Methods

Feature	UV Detection (Optimized pH)	Mass Spectrometry (LC-MS)	Refractive Index (RI)
Sensitivity	High (LOD ~10 M) if is tracked.	Very High (LOD < 1 M).	Low.
Selectivity	Moderate (requires chromatographic separation).	High (m/z specific).	Non-selective.
Cost	Low.	High.	Low.
pH Dependency	Critical: Must lock pH to maintain stable .	Moderate: pH affects ionization efficiency.	Low.

Experimental Protocol: Determination of Shift

This protocol is designed to be self-validating . The presence of an isosbestic point (a specific wavelength where absorbance is constant across all pH values) confirms that a clean two-component equilibrium is being observed without degradation.

Reagents & Equipment

• Analyte: 10 mM stock solution of PCA isomer in water.

• Buffers: 100 mM Potassium Phosphate buffers adjusted to pH 1.0, 2.0, 3.0, 4.0, 5.0, 6.0, 7.0, 9.0, 12.0.

• Instrument: Double-beam UV-Vis Spectrophotometer (e.g., Shimadzu UV-1800 or equivalent).

• Blank: Matching buffer solution without analyte.

Step-by-Step Methodology

• Baseline Correction: Perform a baseline scan (200–350 nm) using the specific buffer in both sample and reference cuvettes.

• Sample Preparation: Dilute the stock analyte into the buffer to a final concentration of 50

  M . (Target Absorbance ~0.5 - 0.8 AU).

• Acquisition: Scan the sample from 200 to 350 nm.

• Overlay & Analysis:

  • Overlay spectra from pH 1 to pH 12.

  • Identify

    for each pH.

  • Validation Check: Locate the isosbestic points. For Nicotinic acid, a clear isosbestic point should appear near ~266 nm or ~248 nm depending on the specific transition range. If curves do not intersect at a single point, suspect sample degradation or precipitation.

Workflow Diagram

References

• Sielc Technologies. UV-Vis Spectrum of Isonicotinic Acid. Retrieved from [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 5922, Isonicotinic Acid. Retrieved from [Link]

• ResearchGate. Solvent and Structure Effects on Electronic Absorption Spectra of the Isomeric Pyridinecarboxylic Acids. Retrieved from [Link]

• Hellma Analytics. Niacin liquid filter, 213 - 261 nm. Retrieved from [Link]

• Journal of Applied Pharmaceutical Science. Development and Validation of UV-Spectroscopic Method for Estimation of Niacin. Retrieved from [Link]

Safety & Regulatory Compliance

Proper Disposal Procedures: 4-(3-Methoxypropoxy)pyridine-2-carboxylic acid

[1]

Executive Summary & Immediate Action Plan

4-(3-Methoxypropoxy)pyridine-2-carboxylic acid is a functionalized pyridine derivative commonly used as a scaffold in medicinal chemistry (e.g., kinase inhibitor synthesis). Its disposal requires strict adherence to RCRA (Resource Conservation and Recovery Act) standards due to the pyridine core and acidic functionality.

Core Directive (The "Golden Rules"):

• NEVER dispose of this compound down the drain. The pyridine ring poses ecotoxicity risks and is regulated.

• SEGREGATE as Organic Acid or General Organic waste. Do not mix with strong bases or oxidizers.[1]

• INCINERATE: The preferred destruction method is high-temperature incineration at a licensed facility.

Chemical Characterization & Hazard Assessment

To dispose of a chemical safely, you must understand why it is hazardous. This section analyzes the molecular structure to justify the disposal protocols.

Feature	Structural Moiety	Disposal Implication
Acidity	Carboxylic Acid (-COOH) at C2	Segregation Factor: Must be separated from strong bases (e.g., NaOH, KOH) to prevent exothermic neutralization in the waste container.
Ecotoxicity	Pyridine Ring	Regulatory Factor: Pyridine derivatives are often Class 2 aquatic toxins. Drain disposal is illegal under EPA/EU regulations.
Peroxide Potential	Alkyl Ether Chain (Methoxypropoxy)	Stability Factor: While less reactive than diethyl ether, the ether linkage suggests avoiding storage with strong oxidizers (e.g., Nitric Acid) to prevent degradation or pressure buildup.
Physical State	Solid (Powder)	Handling: Dust generation is the primary exposure vector. Use N95 or P100 respiratory protection during large-scale transfer.

Waste Classification Data

• RCRA Status (USA): Not explicitly P-listed or U-listed by specific CAS, but regulated under "Characteristic Waste" if it exhibits toxicity or is mixed with listed solvents. Treat as Hazardous Chemical Waste .

• GHS Classification: Skin Irrit. 2 (H315), Eye Irrit. 2A (H319).

• Waste Code Recommendation: D002 (Corrosivity, if pH < 2 in solution) or Lab Pack for solid.

Step-by-Step Disposal Protocols

Scenario A: Disposal of Pure Solid (Expired or Excess Reagent)

Objective: Isolate the solid to prevent dust contamination and prepare for incineration.

• Containment: Keep the substance in its original glass vial if possible.

• Secondary Packaging: Place the vial into a clear, sealable polyethylene bag (Ziploc type).

• Labeling: Apply a hazardous waste label.

  • Must include: Full Chemical Name (No abbreviations), CAS Number, and Hazard Checkbox (Irritant).

• Transfer: Move to the Solid Hazardous Waste drum (often a wide-mouth HDPE drum).

  • Note: If you have >50g, verify with EHS if a separate "Lab Pack" inventory entry is required.

Scenario B: Disposal of Reaction Mixtures (Liquid Waste)

Objective: Safely dispose of the compound when dissolved in solvents (e.g., Methanol, DCM, DMSO).

• pH Check: If the reaction involved strong acids (HCl, TFA), check the pH.

  • Protocol: If pH < 2, neutralize slowly with Sodium Bicarbonate (NaHCO₃) before adding to the organic waste container to protect the container integrity, unless your facility has a dedicated "Acidic Organic" stream.

• Solvent Compatibility:

  • Halogenated Stream: Use if dissolved in DCM, Chloroform, or Chlorobenzene.

  • Non-Halogenated Stream: Use if dissolved in Methanol, Ethanol, DMSO, or Ethyl Acetate.

• Segregation: Ensure the waste container does not contain strong oxidizers (Peroxides, Nitric Acid) or active metals (Sodium, Lithium), as the carboxylic acid proton can react to release Hydrogen gas (

  ).

Decision Matrix & Workflow

The following diagram visualizes the logic flow for determining the correct waste stream.

Caption: Operational logic flow for segregating 4-(3-Methoxypropoxy)pyridine-2-carboxylic acid based on physical state and solvent context.

Spill Contingency & Emergency Response

Even with perfect protocols, accidents happen. This self-validating response system ensures safety during a spill.

Spill Type	Immediate Action	Neutralization/Cleanup	Disposal of Cleanup Materials
Powder Spill	1. Evacuate immediate area.2. Don PPE (Gloves, Goggles, N95).	Do not dry sweep (creates dust). Cover with wet paper towels to dampen, then scoop into a bag.	Place in Solid Hazardous Waste . Label as "Debris contaminated with Pyridine derivative."
Solution Spill	1. Eliminate ignition sources.2. Ventilate area.[2][3][4][5][6][7][8][9]	Cover with vermiculite or clay absorbent . If acidic, sprinkle Sodium Bicarbonate until bubbling stops.	Collect in a heavy-duty bag. Dispose of as Solid Hazardous Waste .
Skin Contact	Remove contaminated clothing immediately.[1][3][5][7][9]	Wash with soap and water for 15 minutes.[3][9] Do not use organic solvents (enhances absorption).	Bag clothing for hazardous laundry or disposal.

Regulatory Framework & Compliance

This guide adheres to the following regulatory standards. Non-compliance can result in severe fines and safety hazards.

• EPA RCRA (40 CFR 261): Defines hazardous waste identification.[10][11] While this specific CAS is not P-listed, it falls under "Process Waste" rules requiring characterization [1].

• OSHA Hazard Communication (29 CFR 1910.1200): Mandates proper labeling of all secondary containers and waste vessels [2].

• Local/Facility CHP: Your facility's Chemical Hygiene Plan supersedes general advice. Always consult your EHS Officer for site-specific waste stream IDs (e.g., "Stream C" vs "Stream D").

References

• United States Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations - Title 40 CFR Part 261: Identification and Listing of Hazardous Waste. [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Labels and Pictograms - 29 CFR 1910.1200. [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. Washington (DC): National Academies Press (US); 2011. [Link]

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Personal protective equipment for handling 4-(3-Methoxypropoxy)pyridine-2-carboxylic acid

Operational Safety & Handling Guide: 4-(3-Methoxypropoxy)pyridine-2-carboxylic acid

Executive Summary & Chemical Profile

This guide provides an operational safety framework for handling 4-(3-Methoxypropoxy)pyridine-2-carboxylic acid (CAS: 1184063-65-7). While specific toxicological data for this exact intermediate is often limited in public repositories, its structural moieties (pyridine ring, carboxylic acid, and ether side chain) dictate a precautionary safety profile consistent with Class: Pyridine Derivatives / Organic Acids .

Chemical Identity:

• CAS Number: 1184063-65-7[1]

• Molecular Formula: C₁₀H₁₃NO₄[1]

• Molecular Weight: 211.21 g/mol [1]

• Physical State: Solid (typically off-white powder)

• Primary Hazards (Predicted/Analogous): Skin/Eye Irritation (H315, H319), Respiratory Irritation (H335). Potential for acute toxicity if swallowed (H302) due to the pyridine core.

Hazard Mechanism & PPE Strategy

Effective safety is not about generic rules; it is about counteracting specific chemical behaviors.

The Mechanism:

• Pyridine Core: Lipophilic nature allows potential dermal absorption. Pyridines are known neurological and hepatic toxicants upon chronic exposure.

• Carboxylic Acid (Position 2): Increases polarity and acidity (pKa ~3-4), posing a risk of immediate contact dermatitis and ocular damage upon dust contact.

• Methoxypropoxy Chain: Increases solubility in organic solvents, meaning once dissolved, the barrier to skin permeation decreases significantly compared to the solid state.

PPE Matrix: The Defense Layers

Protection Zone	Recommended Equipment	Technical Rationale (Causality)
Ocular	Chemical Splash Goggles (ANSI Z87.1+)	Safety glasses with side shields are insufficient for powders. Goggles seal against fine dust migration that can react with ocular moisture to form acidic solutions.
Dermal (Hand)	Double Nitrile Gloves (Outer: 5 mil, Inner: 4 mil)	Why Double? Pyridine derivatives can permeate thin nitrile over time. The inner layer acts as a breakthrough indicator. Change immediately upon splash.
Respiratory	N95 / P2 Respirator (or Fume Hood)	Required only if handling outside a fume hood (not recommended). Prevents inhalation of fine particulates which irritate the bronchial mucosa.
Body	Poly-cotton Lab Coat (Buttoned to neck)	Provides a sacrificial layer. Cotton blends absorb minor splashes, preventing rapid run-off onto shoes/legs.

Operational Protocols

Protocol A: Solid Handling & Weighing

Goal: Eliminate static-driven dust dispersion.

• Environmental Control: All weighing must occur inside a Chemical Fume Hood or a Powder Containment Balance Enclosure .

• Static Mitigation: Use an anti-static gun or ionizer bar if the powder is "fly-away."

  • Why: Dry organic acids often build static charge, causing particles to repel the spatula and aerosolize.

• The "Sash Rule": Keep the fume hood sash at the lowest operational height (typically 18 inches or lower) to maximize face velocity and create a physical barrier between the operator's breathing zone and the source.

Protocol B: Solubilization & Reaction Setup

Goal: Prevent permeation events.

• Solvent Choice: When dissolving in DCM (Dichloromethane) or DMF, be aware that these solvents carry the solute through gloves faster than the solid alone.

• The "Glove Check" (Self-Validating Step):

  • Before starting, inflate the gloves with air and squeeze to check for pinholes.

  • Validation: If the glove holds pressure, the barrier is intact.

• Spill Response (Immediate):

  • Solid Spill: Do not sweep dry. Cover with wet paper towels (water-dampened) to prevent dust, then wipe up.

  • Solution Spill: Cover with vermiculite or spill pads. Do not use paper towels alone for large solvent spills as they increase surface area for evaporation.

Waste Management & Disposal Logic

Disposal of pyridine derivatives requires segregation from standard organic waste due to their distinct odor and potential for complex formation with metals.

Disposal Decision Tree (DOT Visualization):

Figure 1: Decision logic for segregating waste streams to prevent incompatibility and ensure regulatory compliance.

Disposal Steps:

• Segregation: Never mix this compound with strong oxidizing acids (Nitric, Perchloric) in the waste stream. Pyridine rings can form unstable N-oxides or react violently under specific oxidation conditions.

• Labeling: Clearly mark waste containers with "Pyridine Derivative" to alert waste handlers of the potential stench and toxicity.

• Final Fate: High-temperature incineration is the standard destruction method for this class of compounds [1].

Emergency Response (Self-Rescue)

• Eye Contact: Flush immediately for 15 minutes .[2][3][4] Hold eyelids open. The carboxylic acid group can cause corneal opacity if not rinsed rapidly.

• Skin Contact: Wash with soap and water.[2][3][5][6] Do not use alcohol or acetone to wash skin; this enhances absorption of the chemical into the bloodstream.

• Inhalation: Move to fresh air. If coughing persists, seek medical evaluation for reactive airway sensitization.

References

• National Institute for Occupational Safety and Health (NIOSH). (n.d.). Pyridine: Systemic Agent. Centers for Disease Control and Prevention. Retrieved October 26, 2023, from [Link]

• PubChem. (2023). Compound Summary: Pyridine-2-carboxylic acid derivatives. National Library of Medicine. Retrieved October 26, 2023, from [Link]

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